Reactive orange 12

• CAS: 35642-64-9

Core Science & Biosynthesis

An In-depth Technical Guide to C.I. Reactive Orange 12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, mechanism of action, and analytical protocols for the monoazo dye, C.I. Reactive Orange 12. The information is intended for professionals in research and development who utilize reactive dyes in their work.

Chemical Structure and Properties

C.I. Reactive Orange 12 is a synthetic dye belonging to the single azo class.[1] Its chemical structure is characterized by a substituted naphthalene trisulfonic acid core linked via an azo group to a phenyl ring, which in turn carries the reactive monochlorotriazine group. This reactive group is responsible for the dye's ability to form covalent bonds with substrates.

The definitive chemical identity of C.I. Reactive Orange 12 has been subject to some variation in literature. Based on the IUPAC name, trisodium;7-[[4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-(carbamoylamino)phenyl]diazenyl]naphthalene-1,3,6-trisulfonate, the following properties can be established.

Table 1: Chemical and Physical Properties of C.I. Reactive Orange 12

Property	Value	Reference
IUPAC Name	trisodium;7-[[4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-(carbamoylamino)phenyl]diazenyl]naphthalene-1,3,6-trisulfonate
Synonyms	C.I. 13248, Reactive Golden Yellow K-2RA, Procion Golden Yellow H-R	[1][2]
CAS Number	35642-64-9 (Primary), 12225-84-2 (Deprecated)	[1][2][3][4]
Molecular Formula	C₂₀H₁₃ClN₉Na₃O₁₀S₃
Molecular Weight	~740.0 g/mol
Appearance	Yellow-brown to orange powder	[1]
Solubility in Water	100 g/L at 20°C; 200 g/L at 50°C	[1]
UV-Vis λmax	~488-490 nm (approximate, based on similar reactive orange dyes)	[5][6]

Synthesis Pathway

The manufacturing process for C.I. Reactive Orange 12 involves a multi-step synthesis.[1] The key stages are:

• Diazotization: 7-Aminonaphthalene-1,3,5-trisulfonic acid is treated with a source of nitrous acid (e.g., sodium nitrite and a strong acid) to form a diazonium salt.

• Azo Coupling: The resulting diazonium salt is reacted with N-(3-aminophenyl)acetamide to form the azo chromophore.

• Condensation: The product from the coupling reaction is then condensed with a cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).

• Salting Out: The final dye product is isolated from the reaction mixture by salting out.[1]

Synthesis pathway of C.I. Reactive Orange 12.

Mechanism of Action: Covalent Bond Formation

Reactive Orange 12 is a monochlorotriazine (MCT) reactive dye. Its utility lies in its ability to form a stable covalent bond with the hydroxyl groups present in cellulosic fibers such as cotton, as well as with amino groups in protein fibers like wool and silk. This reaction is pH-dependent and is typically carried out under alkaline conditions.

The dyeing process involves two competing reactions:

• Fixation: The primary and desired reaction where the dye molecule covalently bonds to the fiber.

• Hydrolysis: A secondary, undesirable reaction where the dye reacts with water, rendering it unable to bond with the fiber.

Under alkaline conditions, the hydroxyl groups of cellulose are partially deprotonated to form nucleophilic cellulosate anions (Cell-O⁻). These anions then attack the carbon atom of the chlorotriazine ring, displacing the chloride ion and forming a stable ether linkage. Simultaneously, hydroxide ions (OH⁻) in the dyebath can also attack the dye, leading to the formation of an unreactive hydroxyl derivative.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. echemi.com [echemi.com]
• 3. C.I.Reactive Orange 12 | 35642-64-9 | FR41433 | Biosynth [biosynth.com]
• 4. Page loading... [guidechem.com]
• 5. nanoient.org [nanoient.org]
• 6. d-nb.info [d-nb.info]

An In-depth Technical Guide to the Synthesis and Mechanism of Reactive Orange 12

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Orange 12 (C.I. 13248) is a significant member of the monochlorotriazine (MCT) class of reactive dyes, widely utilized in the textile industry for its brilliant golden-yellow to orange shades on cellulosic fibers such as cotton, hemp, and viscose.[1] Its popularity stems from the formation of a stable, covalent bond with the fiber, resulting in excellent wash fastness. This technical guide provides a comprehensive overview of the synthesis of Reactive Orange 12 and a detailed analysis of its reaction mechanism with cellulosic substrates, including the competing hydrolysis reaction. The information presented herein is intended to be a valuable resource for researchers and professionals in the fields of dye chemistry, textile science, and related disciplines.

Synthesis of Reactive Orange 12

The synthesis of Reactive Orange 12 is a multi-step process that involves three primary stages: diazotization, azo coupling, and condensation. The overall manufacturing process begins with the diazotization of an aromatic amine, followed by its coupling with another aromatic compound to form the chromophore, and finally, the introduction of the reactive monochlorotriazine group.[1]

Experimental Protocol: Synthesis of Reactive Orange 12

While a precise, publicly available, step-by-step protocol for the industrial synthesis of Reactive Orange 12 is proprietary, the following procedure is based on established principles of azo dye and monochlorotriazine reactive dye synthesis.[2][3]

Step 1: Diazotization of 7-Aminonaphthalene-1,3,5-trisulfonic acid

• In a reaction vessel equipped with a stirrer and cooling system, a suspension of 7-Aminonaphthalene-1,3,5-trisulfonic acid is prepared in water.

• The suspension is cooled to 0-5°C using an ice bath.

• Concentrated hydrochloric acid is added to form the amine salt.

• A solution of sodium nitrite in water is then added dropwise to the cooled suspension while maintaining the temperature between 0-5°C. The reaction is monitored for the presence of excess nitrous acid using starch-iodide paper.

• The resulting solution contains the diazonium salt of 7-Aminonaphthalene-1,3,5-trisulfonic acid and is kept cold for the subsequent coupling reaction.

Step 2: Azo Coupling with N-(3-aminophenyl)acetamide

• In a separate vessel, N-(3-aminophenyl)acetamide is dissolved in water, and the solution is cooled to 0-5°C.

• The cold diazonium salt solution from Step 1 is slowly added to the N-(3-aminophenyl)acetamide solution with vigorous stirring.

• The pH of the reaction mixture is maintained in the weakly acidic to neutral range (pH 4-7) by the addition of a mild alkali, such as sodium acetate or sodium bicarbonate, to facilitate the coupling reaction.

• The reaction is allowed to proceed for several hours at a low temperature until the coupling is complete, which can be monitored by techniques such as thin-layer chromatography (TLC).

• The product of this step is an aminoazo dye.

Step 3: Condensation with 2,4,6-Trichloro-1,3,5-triazine (Cyanuric Chloride)

• In a separate vessel, 2,4,6-Trichloro-1,3,5-triazine is dispersed in an ice-water mixture to form a slurry.

• The aminoazo dye solution from Step 2 is added slowly to the cyanuric chloride slurry.

• The temperature is maintained at 0-5°C, and the pH is carefully controlled between 6.0 and 7.0 by the addition of an alkali like sodium carbonate.[3] This condition is crucial as it allows for the substitution of only one chlorine atom on the triazine ring.

• The reaction is stirred for several hours until the condensation is complete.

• The final product, Reactive Orange 12, is then isolated from the reaction mixture by salting out with sodium chloride, followed by filtration and drying.[1]

Reaction Mechanism of Reactive Orange 12 with Cellulose

The dyeing of cellulosic fibers with Reactive Orange 12 involves two main stages: exhaustion and fixation.

• Exhaustion: In this initial phase, the dye is adsorbed onto the surface of the cellulose fiber from the dyebath. This process is facilitated by the addition of an electrolyte, such as sodium chloride or sodium sulfate, which helps to overcome the electrostatic repulsion between the anionic dye molecules and the negatively charged surface of the cotton fiber in water.

• Fixation: This is the crucial chemical reaction where a covalent bond is formed between the dye molecule and the cellulose fiber.

The fixation of Reactive Orange 12, a monochlorotriazine dye, with cellulose proceeds via a nucleophilic substitution reaction .

Detailed Mechanism

• Activation of Cellulose: The fixation process is carried out under alkaline conditions, typically by adding sodium carbonate or sodium hydroxide to the dyebath. The alkali raises the pH of the dyebath, which leads to the deprotonation of the hydroxyl groups of the cellulose polymer, forming highly nucleophilic cellulosate anions (Cell-O⁻).

• Nucleophilic Attack: The cellulosate anion then acts as a nucleophile and attacks the electron-deficient carbon atom of the chlorotriazine ring of the Reactive Orange 12 molecule.

• Formation of Covalent Bond: This attack results in the displacement of the chlorine atom as a chloride ion (Cl⁻) and the formation of a stable ether linkage between the dye and the cellulose fiber. This covalent bond is responsible for the high wash fastness of the dyeing.

Competing Reaction: Hydrolysis

A significant side reaction that occurs during the fixation process is the hydrolysis of the reactive dye. In the alkaline dyebath, the hydroxyl ions (OH⁻) from the water can also act as nucleophiles and react with the chlorotriazine ring of the dye. This reaction results in the replacement of the chlorine atom with a hydroxyl group, forming a hydrolyzed, non-reactive form of the dye. This hydrolyzed dye can no longer form a covalent bond with the cellulose fiber and is washed away during the rinsing process, leading to a loss of color yield.

The extent of fixation versus hydrolysis is influenced by several factors, including temperature, pH, and dyeing time. Optimizing these parameters is crucial for maximizing the fixation efficiency.

Data Presentation

Quantitative data on the performance of Reactive Orange 12 is essential for optimizing dyeing processes. The following tables summarize key parameters.

Parameter	Value	Reference
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃	[1]
Molecular Weight	739.00 g/mol	[1]
CAS Registry Number	35642-64-9	[1]
Solubility in Water (20°C)	100 g/L	[1]
Solubility in Water (50°C)	200 g/L	[1]

Dyeing Parameter	Condition	Effect on Fixation
pH	Alkaline (typically 10.5-11.5)	Essential for activating cellulose and facilitating the nucleophilic substitution reaction. Higher pH increases the rate of both fixation and hydrolysis.
Temperature	Typically 60-80°C for MCT dyes	Higher temperatures increase the rate of dye diffusion and reaction. However, excessively high temperatures can favor the hydrolysis reaction.
Electrolyte Concentration	Varies depending on shade depth	Increases dye exhaustion onto the fiber, making it available for fixation.
Time	Dependent on temperature and pH	Sufficient time is required for the fixation reaction to reach completion. Prolonged time at high pH and temperature can increase hydrolysis.

Experimental Protocols for Mechanistic Studies

Protocol 1: Determination of Fixation Efficiency by Spectrophotometry

This protocol outlines a method to determine the percentage of dye that has covalently bonded to the cellulose fiber.

• Dyeing: Perform the dyeing of a known weight of cotton fabric with a known concentration of Reactive Orange 12 under specific conditions of temperature, pH, and time.

• Measurement of Unfixed Dye:

  • Collect the exhausted dyebath and all subsequent rinsing liquors.

  • Measure the total volume of the collected solution.

  • Using a UV-Vis spectrophotometer, measure the absorbance of the collected solution at the maximum absorption wavelength (λmax) of Reactive Orange 12.

  • Calculate the concentration of the unfixed dye using a pre-established calibration curve.

• Calculation of Fixation Efficiency (%F):

  • Calculate the initial amount of dye in the dyebath.

  • Calculate the amount of unfixed dye from the spectrophotometric measurement.

  • The amount of fixed dye is the difference between the initial amount and the unfixed amount.

  • The fixation efficiency is calculated as: %F = (Amount of fixed dye / Initial amount of dye) x 100

Protocol 2: Kinetic Study of Hydrolysis by HPLC

This protocol allows for the quantification of the rate of hydrolysis of Reactive Orange 12.

• Reaction Setup: Prepare a solution of Reactive Orange 12 in a buffer of a specific alkaline pH and maintain it at a constant temperature in a thermostatically controlled water bath.

• Sampling: At regular time intervals, withdraw aliquots of the dye solution.

• Quenching: Immediately neutralize the aliquots to stop the hydrolysis reaction.

• HPLC Analysis:

  • Inject the quenched samples into a High-Performance Liquid Chromatography (HPLC) system equipped with a suitable C18 reverse-phase column and a UV-Vis detector set at the λmax of the dye.

  • Use a suitable mobile phase gradient (e.g., acetonitrile and a phosphate buffer) to separate the unhydrolyzed Reactive Orange 12 from its hydrolyzed form. The hydrolyzed dye, being more polar, will typically have a shorter retention time.

• Data Analysis:

  • Quantify the peak areas of the unhydrolyzed and hydrolyzed dye at each time point.

  • Plot the concentration of the unhydrolyzed dye as a function of time to determine the rate of hydrolysis and the reaction order.

Mandatory Visualization

Caption: Synthetic pathway of Reactive Orange 12.

Caption: Reaction mechanism of Reactive Orange 12 with cellulose and the competing hydrolysis.

Caption: Workflow for determining fixation efficiency.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. CN105860580A - Preparation method of orange reactive dye - Google Patents [patents.google.com]
• 3. CN102898868A - Reactive orange dye and preparation method thereof - Google Patents [patents.google.com]

In-Depth Technical Guide to C.I. Reactive Orange 12

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Reactive Orange 12 is a synthetic azo dye primarily utilized in the textile industry for coloration of cellulosic fibers. Its high fastness is attributed to the formation of covalent bonds with the substrate. While its industrial applications are well-documented, its interactions with biological systems are of increasing interest to researchers in environmental science and toxicology. This guide provides a comprehensive overview of the chemical and physical properties of Reactive Orange 12, with a particular focus on the existing discrepancies in its reported identifiers. It further details an experimental protocol for its adsorptive removal from aqueous solutions, a process relevant to both environmental remediation and potential interactions with biological matrices. Due to the limited availability of data on its direct applications in drug development and specific signaling pathway interactions, this document also discusses the broader context of reactive azo dyes in biological research and toxicology.

Chemical and Physical Properties

There is a notable lack of consensus in the scientific literature and commercial databases regarding the precise Chemical Abstracts Service (CAS) number, molecular formula, and molecular weight of C.I. Reactive Orange 12. This section summarizes the most frequently cited data to provide a clear overview of the existing information.

Identifier	Value	Source
Primary CAS Number	70161-14-7	PubChem
Deprecated CAS Number	12225-84-2	PubChem, Guidechem[1]
Other Reported CAS Numbers	35642-64-9	World dye variety[2], Chemsrc[3]
Molecular Formula	C₂₀H₁₃ClN₉Na₃O₁₀S₃	PubChem[4]
Alternate Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃	World dye variety[2]
Alternate Molecular Formula	C₂₀H₁₆ClN₉O₁₀S₃	Guidechem[1]
Molecular Weight	740.0 g/mol	PubChem[4]
Alternate Molecular Weight	739.00 g/mol	World dye variety[2]
Alternate Molecular Weight	739.98883 g/mol	Guidechem[1]
Alternate Molecular Weight	674.043 g/mol	Chemsrc[3]

Note: The discrepancies in molecular formula and weight may arise from different salt forms or the inclusion of counter-ions in the calculation. Researchers are advised to verify the specific composition of their material from the supplier.

Experimental Protocols

Adsorptive Removal of Reactive Orange 12 from Aqueous Solution using CaFe₂O₄ Nanoparticles

This protocol is adapted from a study on the removal of Reactive Orange 12 from wastewater, which can serve as a model for studying the interaction of the dye with mineral-based materials.

Objective: To determine the adsorption capacity of CaFe₂O₄ nanoparticles for Reactive Orange 12.

Materials:

• Reactive Orange 12

• CaFe₂O₄ nanoparticles

• Deionized water

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• Spectrophotometer

Methodology:

• Preparation of Dye Solutions: Prepare a stock solution of Reactive Orange 12 (e.g., 1000 mg/L) in deionized water. Prepare working solutions of desired concentrations (e.g., 20-150 mg/L) by diluting the stock solution.

• Adsorption Experiments:

  • In a series of flasks, add a fixed amount of CaFe₂O₄ nanoparticles (e.g., 1.0 g/L) to a known volume of Reactive Orange 12 solution of varying concentrations.

  • Adjust the pH of the solutions to the desired value (e.g., pH 2.0) using HCl or NaOH.

  • Agitate the flasks at a constant speed and temperature for a specified contact time (e.g., 80 minutes) to reach equilibrium.

• Analysis:

  • After agitation, separate the nanoparticles from the solution by centrifugation or magnetic separation.

  • Measure the absorbance of the supernatant at the maximum wavelength of Reactive Orange 12 using a spectrophotometer.

  • Calculate the remaining concentration of the dye using a pre-determined calibration curve.

  • The amount of dye adsorbed per unit mass of adsorbent (qₑ in mg/g) can be calculated using the following equation: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium concentrations of the dye (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

Potential Biological Interactions and Signaling Pathways

Direct research on the interaction of Reactive Orange 12 with specific signaling pathways in the context of drug development is limited. However, as a reactive azo dye, its potential biological effects can be inferred from studies on similar compounds. Azo dyes can be metabolized by azoreductases in the gut microbiota and liver, leading to the formation of aromatic amines, which are often more toxic than the parent dye.

The following diagram illustrates a generalized workflow for assessing the biological impact of a reactive dye like Reactive Orange 12.

Biological assessment workflow.

Concluding Remarks

C.I. Reactive Orange 12 is a well-established industrial chemical with a complex and sometimes conflicting dataset regarding its fundamental chemical properties. For researchers in the life sciences, this necessitates careful characterization of the specific material being used. While direct applications in drug development have not been identified, the study of its environmental fate and toxicology provides a foundation for understanding its potential biological interactions. The experimental protocols and conceptual workflows presented in this guide offer a starting point for further investigation into the biological effects of Reactive Orange 12 and other related azo dyes. Future research should aim to clarify the discrepancies in its chemical identity and explore its potential interactions with cellular pathways in more detail.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. echemi.com [echemi.com]
• 3. ecotoxbrasil.org.br [ecotoxbrasil.org.br]
• 4. iwaponline.com [iwaponline.com]

The Hydrolysis of Reactive Orange 12: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reactive Orange 12, a monochlorotriazine azo dye, is susceptible to hydrolysis, a competing and often undesirable reaction during its application, particularly in the textile industry. This technical guide provides an in-depth exploration of the hydrolysis mechanism of Reactive Orange 12. It details the reaction pathways, influential factors such as pH and temperature, and presents comprehensive experimental protocols for monitoring the hydrolysis process using High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE). Quantitative data from related monochlorotriazine reactive dyes are summarized to provide a comparative kinetic context. This guide is intended to be a valuable resource for researchers and professionals seeking a thorough understanding of the hydrolytic stability of this and similar reactive dyes.

Introduction

Reactive dyes are a class of colored organic compounds that form a covalent bond with the substrate they are applied to, leading to high wash fastness. Reactive Orange 12, a member of the single azo class of dyes, features a monochlorotriazine reactive group.[1] The key feature of this reactive group is the presence of a chlorine atom attached to a triazine ring, which can undergo nucleophilic substitution.

In aqueous alkaline solutions, two primary reactions occur simultaneously: the desired reaction with the hydroxyl groups of a substrate (e.g., cellulose) and the undesired reaction with hydroxide ions from the water, a process known as hydrolysis.[2][3] This hydrolysis leads to the formation of a non-reactive hydroxy-triazine derivative of the dye, which can no longer covalently bond to the substrate, resulting in reduced efficiency and colored effluents.[4] Understanding the mechanism and kinetics of this hydrolysis is crucial for optimizing application processes and minimizing environmental impact.

Hydrolysis Mechanism of Reactive Orange 12

The hydrolysis of Reactive Orange 12, a monochlorotriazine dye, proceeds via a nucleophilic aromatic substitution mechanism. Under alkaline conditions, the hydroxide ion (OH⁻) acts as the nucleophile, attacking the electron-deficient carbon atom of the triazine ring that is bonded to the chlorine atom. The chlorine atom, being a good leaving group, is subsequently displaced.

The overall reaction can be summarized in two main stages:

• Nucleophilic Attack: The hydroxide ion attacks the carbon atom of the C-Cl bond on the triazine ring.

• Leaving Group Departure: The chloride ion is eliminated, and a hydroxyl group is now covalently bonded to the triazine ring, forming the hydrolyzed, non-reactive form of the dye.

Hydrolysis pathway of Reactive Orange 12.

Factors Influencing Hydrolysis

The rate of hydrolysis of monochlorotriazine reactive dyes like Reactive Orange 12 is significantly influenced by several factors:

• pH: The concentration of hydroxide ions is directly proportional to the pH of the solution. Higher pH values lead to an increased concentration of the nucleophile (OH⁻), thus accelerating the rate of hydrolysis.[2]

• Temperature: An increase in temperature generally increases the rate of chemical reactions, including hydrolysis. The relationship between temperature and the reaction rate constant can often be described by the Arrhenius equation.[1] Studies on similar dyes have shown that a 10°C rise in temperature can more than double the hydrolysis rate.[5]

• Electrolyte Concentration: While electrolytes are primarily used to promote dye exhaustion onto the substrate, high concentrations can also have a minor effect on the hydrolysis rate.

Quantitative Data

Reactive Dye (Monochlorotriazine Type)	Temperature (°C)	pH	Rate Constant (k') (min⁻¹)	Reference
C.I. Reactive Red 3 (model compound)	50	Alkaline	Not specified, but studied	[5]
Monochlorotriazinyl dye with alkylthio substituent	60	Alkaline	3.03 x 10⁻⁴ (L mol⁻¹ min⁻¹)	[6]
Monochlorotriazinyl dye with amino substituent	60	Alkaline	2.17 x 10⁻⁴ (L mol⁻¹ min⁻¹)	[6]
C.I. Reactive Red 120 (bis-monochlorotriazine)	90 - 130	< 10	Studied to avoid severe hydrolysis	[1]

Experimental Protocols

The hydrolysis of Reactive Orange 12 can be effectively monitored using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE). These methods allow for the separation and quantification of the original reactive dye and its hydrolyzed product.[7][8][9]

HPLC Method for Monitoring Hydrolysis

Objective: To quantify the concentration of Reactive Orange 12 and its hydrolyzed form over time under specific pH and temperature conditions.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Thermostatted column compartment.

• Autosampler.

Reagents:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Ion-pairing agent (e.g., Tetrabutylammonium bromide).

• Buffer salts (e.g., Ammonium dihydrogen phosphate).

• Reactive Orange 12 standard.

• Sodium carbonate (for pH adjustment).

• Hydrochloric acid (for neutralization).

Procedure:

• Preparation of Mobile Phase: A typical mobile phase for reactive dye analysis is a gradient mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer containing an ion-pairing agent.[2]

• Sample Preparation for Hydrolysis Study:

  • Prepare a stock solution of Reactive Orange 12 in water.

  • In a temperature-controlled reaction vessel, add the dye solution and adjust the pH to the desired level using a sodium carbonate solution.

  • At regular time intervals, withdraw an aliquot of the reaction mixture.

  • Immediately neutralize the aliquot with a dilute solution of hydrochloric acid to quench the hydrolysis reaction.[2]

  • Dilute the neutralized sample to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • Set the column temperature (e.g., 30°C).

  • Set the detection wavelength to the λmax of Reactive Orange 12.

  • Inject the prepared samples onto the HPLC system.

  • Elute the components using a suitable gradient program.

  • Identify the peaks corresponding to the unhydrolyzed and hydrolyzed dye based on their retention times. The hydrolyzed dye, being more polar, will typically have a shorter retention time.

  • Quantify the peak areas to determine the concentration of each species over time.

Workflow for HPLC analysis of hydrolysis.

Capillary Electrophoresis (CE) Method

Objective: To provide an alternative and often faster method for the separation and monitoring of Reactive Orange 12 hydrolysis.

Instrumentation:

• Capillary Electrophoresis system with a UV-Vis detector.

• Fused-silica capillary.

Reagents:

• Background electrolyte (BGE), e.g., a borate or phosphate buffer.

• Organic modifiers (e.g., methanol, acetonitrile) may be added to the BGE to improve separation.

Procedure:

• Capillary Conditioning: Condition the new capillary by flushing with sodium hydroxide, water, and then the BGE.

• Sample Preparation: Prepare and sample the hydrolysis reaction as described in the HPLC protocol.

• CE Analysis:

  • Fill the capillary with the BGE.

  • Inject the sample using either hydrodynamic or electrokinetic injection.

  • Apply a high voltage across the capillary to effect separation.

  • Detect the separated components as they pass the detector window. The different charge-to-size ratios of the reactive and hydrolyzed dye will lead to different migration times.

Conclusion

The hydrolysis of Reactive Orange 12 is a critical factor influencing its performance in dyeing applications. This reaction, which is highly dependent on pH and temperature, leads to the formation of a non-reactive dye species. By understanding the underlying nucleophilic substitution mechanism and employing robust analytical techniques such as HPLC and CE, researchers and industry professionals can effectively monitor and control the hydrolysis process. This knowledge is essential for optimizing dyeing efficiency, ensuring product quality, and minimizing the environmental impact of textile and other related industries.

References

• 1. researchgate.net [researchgate.net]
• 2. irjet.net [irjet.net]
• 3. textilelearner.net [textilelearner.net]
• 4. textileapex.com [textileapex.com]
• 5. researchgate.net [researchgate.net]
• 6. Kinetic Study of Hydrolysis Reaction of Monochlorotriazinyl Reactive Dyes Containing an Alkylthio and Alkylamino Substituent [article.sapub.org]
• 7. iwaponline.com [iwaponline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Photodegradation Pathways of Reactive Orange 12

This technical guide provides a comprehensive overview of the photodegradation of C.I. Reactive Orange 12 (RO12), an azo dye widely used in the textile industry. The discharge of effluents containing RO12 poses significant environmental challenges due to its recalcitrant nature and potential toxicity. This document, intended for researchers, scientists, and drug development professionals, details the various advanced oxidation processes (AOPs) employed for its degradation, summarizes key quantitative data, provides detailed experimental protocols, and visualizes the proposed degradation pathways and experimental workflows.

Introduction to Reactive Orange 12 and its Photodegradation

Reactive Orange 12, also known by synonyms such as Reactive Orange M2R, is a monoazo dye characterized by the presence of a reactive group that forms a covalent bond with the fiber.[1][2] Its complex aromatic structure makes it resistant to conventional wastewater treatment methods. Photodegradation, particularly through AOPs, has emerged as a promising technology for the effective removal and mineralization of this dye. These processes rely on the generation of highly reactive hydroxyl radicals (•OH) that can non-selectively oxidize the dye molecule, leading to its decolorization and eventual breakdown into simpler, less harmful compounds.[3]

Photodegradation Methodologies and Quantitative Data

Various photocatalytic systems have been investigated for the degradation of Reactive Orange 12 and its analogues. The efficiency of these systems is influenced by several factors, including the type of photocatalyst, pH of the solution, initial dye concentration, and the concentration of oxidizing agents.

Photo-Fenton Degradation of Reactive Orange M2R

The photo-Fenton process, which involves the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂) under UV irradiation, is an effective method for degrading RO12. The reaction generates hydroxyl radicals, which are the primary oxidizing species.[3]

Table 1: Quantitative Data for Photo-Fenton Degradation of Reactive Orange M2R [3]

Parameter	Condition	Degradation Efficiency/Rate
Effect of H₂O₂ Concentration	[Fe²⁺] = 1 mM, [Dye] = 0.1 mM, pH 3.0	Rate constant increases from 2.022 x 10⁻⁴ to 18.718 x 10⁻⁴ s⁻¹ as [H₂O₂] increases to 10 mM.
Effect of Fe²⁺ Concentration	[H₂O₂] = 1 mM, [Dye] = 0.1 mM, pH 3.0	Optimal degradation at [Fe²⁺] = 1 mM.
Effect of Dye Concentration	[Fe²⁺] = 1 mM, [H₂O₂] = 1 mM, pH 3.0	Rate constant decreases from 6.469 x 10⁻⁴ to 2.88 x 10⁻⁴ s⁻¹ as dye concentration increases from 0.1 mM to 0.5 mM.
Effect of pH	[Fe²⁺] = 1 mM, [H₂O₂] = 10 mM, [Dye] = 0.1 mM	Optimal degradation observed at pH 3.0.

Photocatalytic Degradation using Nanoparticles

Semiconductor nanoparticles, such as titanium dioxide (TiO₂) and zinc oxide (ZnO), are widely used as photocatalysts. Under UV or visible light irradiation, these materials generate electron-hole pairs, which in turn produce reactive oxygen species that degrade the dye.

Table 2: Quantitative Data for Photocatalytic Degradation of Reactive Orange Dyes

Dye	Photocatalyst	Light Source	Key Findings	Reference
Reactive Orange 122	Zn/TiO₂	Sunlight	99.76% discoloration in 2 hours.	[4]
Reactive Orange 16	Ag-AgCl/BiOCl	Visible Light	92% degradation in 90 minutes.	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature concerning the photodegradation of reactive orange dyes.

Photo-Fenton Degradation of Reactive Orange M2R[3]

• Reaction Setup: All experiments are conducted in a 1-liter thermostated bath glass photoreactor equipped with a magnetic stirrer. A high-pressure mercury vapor lamp is used as the light source.

• Reagent Preparation: Stock solutions of Reactive Orange M2R (0.1 mM), FeSO₄·7H₂O (1 mM), and H₂O₂ (10 mM) are prepared in deionized water.

• Experimental Procedure:

  • Add the desired volume of the dye stock solution to the photoreactor.

  • Adjust the pH of the solution to the desired level (e.g., pH 3.0) using dilute H₂SO₄ or NaOH.

  • Add the required amount of FeSO₄·7H₂O and H₂O₂.

  • Turn on the UV lamp to initiate the photodegradation reaction.

  • Withdraw aliquots at regular time intervals.

• Analysis: The concentration of the dye in the collected samples is determined by measuring the absorbance at its maximum wavelength (λmax) using a UV-Vis spectrophotometer. The degradation rate is calculated using the pseudo-first-order kinetic model.

Photocatalytic Degradation using Semiconductor Nanoparticles[4][5]

• Catalyst Suspension: Disperse a specific amount of the photocatalyst (e.g., 1 g/L of Zn/TiO₂) in a known volume of the dye solution.

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a certain period (e.g., 30 minutes) to establish adsorption-desorption equilibrium between the dye and the catalyst surface.

• Photoreaction: Irradiate the suspension with a suitable light source (e.g., sunlight or a visible light lamp).

• Sample Analysis:

  • At regular intervals, withdraw a sample of the suspension.

  • Centrifuge or filter the sample to remove the photocatalyst particles.

  • Measure the absorbance of the supernatant at the λmax of the dye to determine its concentration.

  • For identification of degradation byproducts, the supernatant can be analyzed using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6]

Photodegradation Pathways of Reactive Orange 12

While specific studies detailing the complete photodegradation pathway of Reactive Orange 12 are limited, a plausible pathway can be proposed based on the degradation of a structurally similar dye, Reactive Orange 16, and the general mechanisms of azo dye photodegradation.[6] The degradation is initiated by the attack of hydroxyl radicals on the chromophoric azo bond (-N=N-), leading to its cleavage. This results in the formation of smaller aromatic intermediates, which are further oxidized and can eventually be mineralized to CO₂, H₂O, and inorganic ions.[3]

Caption: Proposed photodegradation pathway of Reactive Orange 12.

Experimental and Analytical Workflow

The general workflow for studying the photodegradation of textile dyes involves several key steps, from the preparation of the reaction system to the analysis of the degradation products.

Caption: General experimental workflow for photodegradation studies.

Conclusion

The photodegradation of Reactive Orange 12 through advanced oxidation processes is a highly effective method for its removal from aqueous solutions. The efficiency of the degradation is dependent on various experimental parameters that need to be optimized for specific applications. While the complete degradation pathway of Reactive Orange 12 is yet to be fully elucidated, studies on similar azo dyes provide a strong basis for understanding the mechanism, which primarily involves the cleavage of the azo bond followed by the oxidation of the resulting aromatic intermediates. Further research focusing on the identification of all intermediate products and a detailed kinetic modeling of the degradation process will be beneficial for the development of efficient and large-scale wastewater treatment technologies for the textile industry.

References

• 1. Reactive Orange 12 | C20H13ClN9Na3O10S3 | CID 94655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. nanoient.org [nanoient.org]
• 4. scielo.br [scielo.br]
• 5. Superior photocatalytic degradation of Reactive Orange 16 by Ag–AgCl/BiOCl nanocomposites under visible light - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Toxicological Profile of Reactive Orange 12: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and is not a substitute for a formal risk assessment. The toxicological data for Reactive Orange 12 is limited, and some information presented is based on related reactive azo dyes.

Introduction

Reactive Orange 12 (C.I. 13248; CAS No. 70161-14-7 [3Na]) is a single azo dye characterized by a dichlorotriazine reactive group.[1] Like other reactive dyes, it forms a covalent bond with the substrate, typically cellulosic fibers, providing strong fastness properties. However, concerns regarding the toxicological profile of reactive dyes persist, particularly in occupational settings and in the context of environmental release. The toxicological effects of azo dyes are often linked to their metabolic cleavage into potentially harmful aromatic amines.[2][3] This guide provides a comprehensive overview of the available toxicological data for Reactive Orange 12, details relevant experimental protocols, and illustrates key mechanistic pathways.

Chemical and Physical Properties

Property	Value	Reference
C.I. Name	Reactive Orange 12	[1]
CAS Number	70161-14-7 (Trisodium salt)	[4]
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃	[1]
Molecular Weight	739.00 g/mol	[1]
Appearance	Orange to yellow-brown powder	[1][5]
Solubility	Soluble in water	[1]

Toxicological Data

The available quantitative toxicological data for Reactive Orange 12 is sparse. Much of the safety information is qualitative or derived from studies on similar reactive dyes.

Acute Toxicity

Specific LD50 and LC50 values for Reactive Orange 12 are largely unavailable in the public domain.[5] General safety data sheets indicate that it may be harmful if swallowed.[5]

Table 1: Acute Toxicity Data

Test	Organism	Route of Administration	Toxicity Endpoint	Value	Reference
Acute Dermal Toxicity (similar product: Reactive Orange 122)	Rat	Dermal	LD50	>2000 mg/kg	[6]

Skin and Eye Irritation

Reactive Orange 12 is reported to be an irritant to the skin, eyes, and mucous membranes.[5] However, data for the similar compound Reactive Orange 122 suggests it is a non-irritant in rabbits.[6]

Sensitization

Reactive Orange 12 is classified as a skin and respiratory sensitizer.[4][7] Occupational exposure to the dust of reactive dyes is a known cause of allergic reactions, including contact dermatitis and asthma.[4][7]

Table 2: Sensitization Classification

Endpoint	Classification	EU/R-phrase	Reference
Respiratory and Skin Sensitization	Sensitizer	R42/43	[4][7]

Genotoxicity and Mutagenicity

Carcinogenicity

Reactive Orange 12 is not listed as a carcinogen by major regulatory agencies such as ACGIH, IARC, NIOSH, NTP, or OSHA.[5]

Reproductive and Developmental Toxicity

There is no available information on the reproductive or developmental toxicity of Reactive Orange 12.[5][8]

Ecotoxicity

Specific ecotoxicological data for Reactive Orange 12 is not available.[8][9] Data for a similar compound, Reactive Orange 122, is presented below.

Table 3: Ecotoxicity Data (for Reactive Orange 122)

Test	Organism	Duration	Toxicity Endpoint	Value	Reference
Fish Toxicity	Leuciscus idus (Ide)	48 hours	LC50	>100 mg/L	[6]
Bacteria Toxicity	Activated Sludge	EC50	>1000 mg/L	[6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of textile dyes often follow OECD guidelines.[10][11] Key assays for genotoxicity are the Ames test and the micronucleus assay.

Ames Test (Bacterial Reverse Mutation Assay) for Azo Dyes

The Ames test is a widely used method to assess the mutagenic potential of chemicals.[12] For azo dyes, a modified protocol is often necessary to facilitate the reductive cleavage of the azo bond, which is a critical step in their metabolic activation.[4][13][14]

Principle: The assay uses several strains of Salmonella typhimurium that are auxotrophic for histidine (cannot produce it). The test chemical is evaluated for its ability to cause reverse mutations, allowing the bacteria to synthesize their own histidine and form colonies on a histidine-deficient medium.[15]

Modified Protocol for Azo Dyes:

• Metabolic Activation System: A liver homogenate fraction (S9 mix) is used to simulate mammalian metabolism. For azo dyes, uninduced hamster liver S9 is often preferred over Aroclor-induced rat liver S9.[4][13]

• Cofactor Fortification: The S9 mix is supplemented with Flavin Mononucleotide (FMN) to enhance the enzymatic reduction of the azo linkage.[4][13] The cofactor mix may also be fortified with exogenous glucose-6-phosphate dehydrogenase and NADH.[13]

• Pre-incubation: The test compound, bacterial strain, and the modified S9 mix are incubated together (e.g., for 30 minutes at 37°C) before being plated on the minimal agar.[13][14] This pre-incubation step allows for the metabolic reduction of the azo dye to its constituent amines and their subsequent activation.[14]

• Plating and Incubation: After pre-incubation, the mixture is combined with molten top agar and poured onto minimal glucose agar plates. The plates are incubated for 48-72 hours at 37°C.[15]

• Scoring: The number of revertant colonies on the test plates is counted and compared to the number on the negative (solvent) control plates. A significant, dose-dependent increase in revertant colonies indicates a mutagenic effect.[15]

In Vivo Micronucleus Assay

The micronucleus assay is used to detect chromosomal damage. It assesses the formation of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.[16]

Principle: The test substance is administered to an animal (typically a rodent). The animal is sacrificed at appropriate time points, and bone marrow or peripheral blood is collected. Erythrocytes are examined for the presence of micronuclei.[17]

Protocol Outline:

• Test Substance Administration: Reactive Orange 12, dissolved or suspended in a suitable vehicle, would be administered to the test animals (e.g., mice) via an appropriate route (e.g., oral gavage or intraperitoneal injection). A range of doses and a negative control are used.

• Sample Collection: At specific time intervals after treatment (e.g., 24 and 48 hours), samples of peripheral blood or bone marrow are collected.[17]

• Slide Preparation and Staining: Smears of the collected cells are made on microscope slides. The slides are stained to differentiate young erythrocytes (polychromatic erythrocytes or reticulocytes) from mature erythrocytes. Acridine orange staining is a common method that allows for clear visualization of micronuclei and reticulocytes under a fluorescence microscope.[17][18]

• Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated young erythrocytes in the treated groups compared to the control group indicates that the test substance induces chromosomal damage.[16]

Mandatory Visualizations

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of toxicity for many azo dyes involves their metabolic activation to reactive intermediates. This process does not involve a classical signaling pathway but is a metabolic pathway leading to genotoxicity.

Caption: Metabolic activation pathway of azo dyes leading to genotoxicity.

Experimental Workflow

The following diagram illustrates the general workflow for the modified Ames test for azo dyes.

Caption: Experimental workflow for the modified Ames test for azo dyes.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of azo dyes: implication for detoxication and activation. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. cncolorchem.com [cncolorchem.com]
• 6. spaceint.com [spaceint.com]
• 7. sdc.org.uk [sdc.org.uk]
• 8. Page loading... [wap.guidechem.com]
• 9. echemi.com [echemi.com]
• 10. OECD and EU test guidelines - ECHA [echa.europa.eu]
• 11. oecd.org [oecd.org]
• 12. Ames test - Wikipedia [en.wikipedia.org]
• 13. Analysis of a method for testing azo dyes for mutagenic activity in Salmonella typhimurium in the presence of flavin mononucleotide and hamster liver S9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. wahoo.nsm.umass.edu [wahoo.nsm.umass.edu]
• 16. researchgate.net [researchgate.net]
• 17. The micronucleus assay with mouse peripheral blood reticulocytes using acridine orange-coated slides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. An application of Acridine Orange fluorescent staining to the micronucleus test - PubMed [pubmed.ncbi.nlm.nih.gov]

Adsorption Characteristics of Reactive Orange 12 on Nanoparticles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the adsorption characteristics of Reactive Orange 12 (RO12), an anionic azo dye, onto various nanoparticles. The document details the experimental protocols for nanoparticle synthesis and adsorption studies, presents quantitative data in structured tables for comparative analysis, and visualizes key experimental workflows. This guide is intended to be a valuable resource for researchers and scientists working in the fields of environmental remediation, materials science, and nanotechnology.

Introduction

Reactive Orange 12 (RO12) is a widely used anionic azo dye in the textile, printing, and leather industries. The release of RO12-containing effluents into water bodies poses significant environmental and health concerns due to its complex aromatic structure, low biodegradability, and potential toxicity. Adsorption using nanomaterials has emerged as a highly effective and promising technology for the removal of such dyes from wastewater. The high surface-area-to-volume ratio, tunable surface chemistry, and excellent reactivity of nanoparticles make them superior adsorbents compared to conventional materials.

This guide explores the adsorption of RO12 on various nanoparticles, focusing on the underlying mechanisms, influencing factors, and the kinetics and equilibrium of the adsorption process. We will delve into specific examples of nanoparticles, including calcium ferrite (CaFe₂O₄), zinc sulfide-manganese doped nanoparticles on activated carbon (ZnS:Mn-NP-AC), and tin sulfide nanoparticles on activated carbon (SnS-NP-AC), providing detailed experimental insights.

Nanoparticle Adsorbents for Reactive Orange 12 Removal

A variety of nanoparticles have been investigated for their efficacy in adsorbing RO12 from aqueous solutions. These materials offer diverse surface properties and functionalities that can be tailored for enhanced dye removal.

• Calcium Ferrite (CaFe₂O₄) Nanoparticles: These magnetic nanoparticles exhibit a high specific surface area and can be easily separated from the solution using an external magnetic field, which simplifies the post-treatment process. The adsorption mechanism is primarily driven by electrostatic interactions between the positively charged surface of CaFe₂O₄ at acidic pH and the anionic RO12 dye molecules.

• Zinc Sulfide-Manganese Doped Nanoparticles on Activated Carbon (ZnS:Mn-NP-AC): This composite material combines the high surface area and porous structure of activated carbon with the reactive sites of ZnS:Mn nanoparticles. This synergy enhances the overall adsorption capacity for RO12.

• Tin Sulfide Nanoparticles on Activated Carbon (SnS-NP-AC): Similar to the ZnS:Mn-NP-AC, this adsorbent leverages the properties of both activated carbon and tin sulfide nanoparticles for efficient dye removal.

Experimental Protocols

This section provides detailed methodologies for the synthesis of selected nanoparticles and the execution of batch adsorption experiments to evaluate their performance in removing Reactive Orange 12.

Synthesis of Nanoparticle Adsorbents

• Precursor Solution Preparation:

  • Dissolve 12.0 g of ferric chloride (FeCl₃) in 250 mL of deionized water and stir until a clear solution is obtained.

  • In a separate beaker, dissolve 12.0 g of calcium chloride dihydrate (CaCl₂·2H₂O) in 250 mL of deionized water and stir until fully dissolved.

• Precipitation:

  • Prepare a 500 mL solution of 1.0 M sodium hydroxide (NaOH).

  • Slowly add both the FeCl₃ and CaCl₂ solutions to the NaOH solution under vigorous stirring. A brownish-red precipitate will form immediately.

• Aging and Washing:

  • Continue stirring the mixture for 2 hours at room temperature to age the precipitate.

  • Separate the precipitate from the solution by filtration or centrifugation.

  • Wash the precipitate repeatedly with deionized water until the pH of the washing solution becomes neutral.

• Drying and Calcination:

  • Dry the washed precipitate in an oven at 100 °C for 12 hours.

  • Grind the dried powder using a mortar and pestle.

  • Calcine the powdered sample in a muffle furnace at 500 °C for 4 hours to obtain the final CaFe₂O₄ nanoparticles.

• Preparation of Activated Carbon (AC):

  • Wash commercially available activated carbon with deionized water to remove any impurities and dry it in an oven at 110 °C for 24 hours.

• Loading of SnS Nanoparticles:

  • Disperse a known amount of the prepared activated carbon in deionized water.

  • In a separate beaker, prepare a solution of a tin salt (e.g., tin(II) chloride, SnCl₂) and a sulfur source (e.g., sodium sulfide, Na₂S).

  • Add the activated carbon suspension to the precursor solution under constant stirring.

  • The mixture is then subjected to a co-precipitation process, often with the adjustment of pH, to facilitate the formation of SnS nanoparticles on the surface of the activated carbon.

  • The resulting SnS-NP-AC composite is then filtered, washed thoroughly with deionized water, and dried.

Characterization of Nanoparticles

The synthesized nanoparticles are typically characterized using a suite of analytical techniques to determine their physicochemical properties:

• X-ray Diffraction (XRD): To identify the crystalline phase and structure of the nanoparticles.

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To observe the morphology, size, and size distribution of the nanoparticles.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on the surface of the nanoparticles.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore size distribution of the adsorbents.

• Vibrating Sample Magnetometer (VSM): To measure the magnetic properties of magnetic nanoparticles like CaFe₂O₄.

Batch Adsorption Experiments

The adsorption performance of the synthesized nanoparticles for RO12 removal is evaluated through batch experiments.

• Preparation of RO12 Stock Solution: Prepare a stock solution of RO12 (e.g., 1000 mg/L) by dissolving a known amount of the dye in deionized water. Working solutions of desired concentrations are prepared by diluting the stock solution.

• Adsorption Procedure:

  • In a series of flasks, add a fixed amount of the nanoparticle adsorbent to a known volume and concentration of the RO12 solution.

  • Adjust the initial pH of the solutions to the desired value using dilute HCl or NaOH.

  • Place the flasks in a shaker and agitate at a constant speed and temperature for a specified period.

• Analysis:

  • At predetermined time intervals, withdraw samples from the flasks and separate the adsorbent from the solution by centrifugation or filtration.

  • Determine the residual concentration of RO12 in the supernatant using a UV-Vis spectrophotometer at the maximum wavelength of absorption for RO12.

• Calculation of Adsorption Capacity: The amount of RO12 adsorbed per unit mass of the adsorbent at equilibrium (qₑ, mg/g) is calculated using the following equation:

  qₑ = (C₀ - Cₑ) * V / m

  where:

  • C₀ is the initial concentration of RO12 (mg/L).

  • Cₑ is the equilibrium concentration of RO12 (mg/L).

  • V is the volume of the solution (L).

  • m is the mass of the adsorbent (g).

Data Presentation

The quantitative data from various studies on the adsorption of Reactive Orange 12 on different nanoparticles are summarized in the tables below for easy comparison.

Table 1: Adsorption Capacities and Optimal Conditions for RO12 Removal by Various Nanoparticles

Nanoparticle Adsorbent	Maximum Adsorption Capacity (qₘ, mg/g)	Optimal pH	Optimal Temperature (°C)	Reference
CaFe₂O₄	276.92	2.0	Room Temperature	[1][2]
ZnS:Mn-NP-AC	94.52	Not Specified	Not Specified	[3]
SnS-NP-AC	Not Specified	2.0	Not Specified	[4]

Table 2: Isotherm Model Parameters for RO12 Adsorption

Nanoparticle Adsorbent	Isotherm Model	qₘ (mg/g)	Kₗ (L/mg)	R²	Kբ ((mg/g)(L/mg)¹/ⁿ)	n	R²
CaFe₂O₄	Langmuir	276.92	0.134	0.992	-	-	-
Freundlich	-	-	-	45.21	2.18	0.945
ZnS:Mn-NP-AC	Langmuir	94.52	0.087	>0.99	-	-	-
Freundlich	-	-	-	18.63	2.25	>0.98

Table 3: Kinetic Model Parameters for RO12 Adsorption

Nanoparticle Adsorbent	Kinetic Model	k₁ (min⁻¹)	R²	k₂ (g/mg·min)	R²
CaFe₂O₄	Pseudo-first-order	0.045	0.965	-	-
Pseudo-second-order	-	-	0.001	>0.99
ZnS:Mn-NP-AC	Pseudo-second-order	-	-	Not Specified	>0.99
SnS-NP-AC	Pseudo-second-order	-	-	Not Specified	High Correlation

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key experimental workflows and relationships in the study of RO12 adsorption on nanoparticles.

Caption: Experimental workflow for nanoparticle synthesis, characterization, and adsorption studies.

Caption: Key factors influencing the adsorption efficiency of Reactive Orange 12 on nanoparticles.

Conclusion

The use of nanoparticles as adsorbents presents a highly effective approach for the removal of Reactive Orange 12 from aqueous solutions. Nanomaterials such as calcium ferrite, and composite materials like ZnS:Mn-NP-AC and SnS-NP-AC, demonstrate significant adsorption capacities. The adsorption process is influenced by several factors, including pH, initial dye concentration, adsorbent dosage, and temperature. The equilibrium data for RO12 adsorption on these nanoparticles are often well-described by the Langmuir isotherm model, suggesting a monolayer adsorption process, while the kinetics typically follow a pseudo-second-order model, indicating that chemisorption is the rate-limiting step. The detailed experimental protocols and comparative data presented in this guide offer a solid foundation for researchers to further explore and optimize nanoparticle-based remediation technologies for dye-polluted wastewater.

References

• 1. oiccpress.com [oiccpress.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Alternatives for Reactive Orange 12 in Cotton Dyeing

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of viable alternatives to Reactive Orange 12 for the dyeing of cotton fibers. In an era of increasing environmental scrutiny and a demand for higher performance textiles, the focus of this document is on sustainable and high-performance alternatives, including advanced reactive dyes, natural colorants, and innovative dyeing processes. This guide offers a comparative analysis of their performance, detailed experimental protocols, and visual representations of key chemical structures and workflows to aid in research and development.

Introduction: The Need for Alternatives to Conventional Reactive Dyes

Reactive dyes are the most widely used class of dyes for cotton due to their ability to form strong covalent bonds with the cellulosic fibers, resulting in excellent wash fastness.[1][2] Reactive Orange 12, a monofunctional chlorotriazine reactive dye, has been a common choice for achieving golden yellow to orange shades. However, conventional reactive dyeing processes are often characterized by high water and salt consumption, and relatively low dye fixation rates, leading to colored and saline effluents that pose environmental challenges.[2] This has spurred research into more eco-friendly and efficient alternatives.

High-Performance Reactive Dye Alternatives

Modern reactive dye development has focused on bifunctional and polyfunctional dyes, which offer significantly higher fixation rates and improved fastness properties. These dyes possess two or more reactive groups, increasing the probability of covalent bonding with the cotton fiber.

Bifunctional Reactive Dyes

Bifunctional reactive dyes, such as the Sumifix Supra and Levafix ranges, incorporate two different reactive groups, for instance, a monochlorotriazine (MCT) and a vinyl sulfone (VS) group.[3][4] This "hetero-bifunctional" system offers versatility and robustness to variations in dyeing parameters like temperature and pH.[3]

Key Advantages:

• High Fixation Rates: Typically achieve fixation yields of 80-95%, compared to 60-80% for monofunctional dyes, leading to less hydrolysed dye in the effluent.

• Reduced Salt and Alkali Requirements: The increased reactivity and substantivity of these dyes can lead to a reduction in the amount of salt and alkali needed for exhaustion and fixation.

• Excellent Fastness Properties: Generally exhibit very good to excellent light, wash, and rubbing fastness.[5]

Table 1: Comparative Performance Data of Bifunctional Reactive Dyes

Dye Series	Reactive Groups	Typical Fixation %	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Rubbing Fastness (ISO 105-X12)
Reactive Orange 12 (Monofunctional)	Monochlorotriazine	60-80%	6	5	Dry: 4-5, Wet: 3
Sumifix Supra	MCT and VS	80-95%	6-7	5	Dry: 4-5, Wet: 4
Levafix CA	Vinylsulfone	85-95%	6-7	4-5	Dry: 4-5, Wet: 4

Note: Fastness ratings are on a scale of 1-5 for wash and rubbing (5 being excellent) and 1-8 for light fastness (8 being excellent). Data is compiled from multiple sources and represents typical values.

Polyfunctional Reactive Dyes

These dyes contain more than two reactive groups, further enhancing fixation efficiency. They are particularly suited for achieving deep shades with high fastness. Studies have shown that polyfunctional dyes can exhibit over 90% fixation of the exhausted dye.[5]

Natural Dyes: A Sustainable Palette

Natural dyes derived from plant, animal, and mineral sources offer a biodegradable and renewable alternative to synthetic dyes. While they have been used for centuries, modern research is focusing on standardizing their application and improving their fastness properties on cotton.

Common Natural Dyes and their Hues:

• Turmeric (Curcuma longa): Bright yellow

• Madder (Rubia tinctorum): Red, pink, orange

• Indigo (Indigofera tinctoria): Blue

• Cochineal (Dactylopius coccus): Red, crimson

• Pomegranate (Punica granatum): Yellow, khaki

The application of natural dyes on cotton often requires the use of mordants (metal salts like alum or ferrous sulfate) to improve dye uptake and fastness.[6] Research into bio-mordants and optimized extraction techniques is ongoing to enhance the sustainability of natural dyeing.

Table 2: Performance of Selected Natural Dyes on Cotton

Natural Dye Source	Mordant	L	a	b*	Light Fastness	Wash Fastness
Turmeric	Alum	85.2	5.6	70.1	2-3	3
Madder	Alum	60.3	25.8	15.4	4	3-4
Pomegranate Peel	Ferrous Sulfate	55.1	8.2	30.5	4-5	4

Note: CIELAB values (L, a, b) and fastness properties can vary significantly based on the source of the natural dye, extraction method, mordant used, and dyeing conditions.*[7][8]

Innovative Dyeing Processes: Salt-Free and Alkali-Free Dyeing

A significant advancement in reducing the environmental impact of cotton dyeing is the development of salt-free and alkali-free dyeing techniques. These processes typically involve the chemical modification of the cotton fiber to introduce cationic sites.

Cationization of Cotton

By treating cotton with cationic reagents, the fiber surface becomes positively charged.[9][10] This creates a strong electrostatic attraction with the anionic reactive dye molecules, eliminating the need for large amounts of salt for dye exhaustion.[9]

Benefits of Cationization:

• Elimination of Salt: Drastically reduces the salinity of the dyehouse effluent.[10]

• Increased Dye Uptake: Leads to higher color yields and reduced dye consumption.

• Improved Fastness: Can result in improved wash and rubbing fastness.[11]

Experimental Protocols

Protocol for Dyeing Cotton with Bifunctional Reactive Dyes (Exhaust Method)

• Fabric Preparation: Scour and bleach the 100% cotton fabric to ensure it is free from impurities and has a high absorbency.

• Dye Bath Preparation:

  • Set the liquor-to-goods ratio (e.g., 10:1).

  • Add a wetting agent (e.g., 0.5 g/L) and a sequestering agent (e.g., 0.5 g/L) to the water.

  • Dissolve the bifunctional reactive dye (e.g., 2% on weight of fabric) in a small amount of water and add to the dyebath.

• Dyeing Procedure:

  • Introduce the cotton fabric into the dyebath at room temperature.

  • Raise the temperature to the recommended dyeing temperature (e.g., 60°C for VS/MCT dyes) at a rate of 1.5°C/minute.

  • Add the required amount of Glauber's salt (e.g., 40-60 g/L) in portions over 20-30 minutes.

  • Run for a further 30 minutes.

  • Add the required amount of soda ash (e.g., 15-20 g/L) to raise the pH to 10.5-11.0 for fixation.

  • Continue dyeing for 60-90 minutes.

• After-treatment:

  • Drain the dyebath.

  • Rinse the fabric with cold water.

  • Neutralize with acetic acid (e.g., 0.5-1.0 g/L).

  • Soap the fabric at the boil with a non-ionic detergent (e.g., 2 g/L) for 15 minutes to remove unfixed dye.

  • Rinse thoroughly with hot and cold water.

  • Dry the fabric.

Protocol for Cationization of Cotton and Salt-Free Dyeing

• Cationization Treatment:

  • Prepare a solution of a cationic agent (e.g., a polyamine compound) according to the manufacturer's instructions.

  • Immerse the scoured and bleached cotton fabric in the cationizing solution.

  • Pad the fabric to a specific wet pick-up (e.g., 80-100%).

  • Dry the fabric at a moderate temperature (e.g., 80-100°C).

  • Cure the fabric at a higher temperature (e.g., 150°C for 3-5 minutes) to fix the cationic agent.

• Salt-Free Dyeing:

  • Prepare the dyebath with the reactive dye and other auxiliaries (wetting agent, etc.), but without any salt.

  • Introduce the cationized cotton fabric into the dyebath.

  • Follow the dyeing temperature and time profile as recommended for the specific reactive dye.

  • Add alkali for fixation as in the conventional method.

  • Perform the after-treatment (rinsing, soaping) as described in section 5.1.

Visualizations

Caption: General structure of a hetero-bifunctional reactive dye.

Caption: Workflow for salt-free dyeing of cotton via cationization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scialert.net [scialert.net]
• 4. v3.pjsir.org [v3.pjsir.org]
• 5. Comparative Study on Dyeing of Cotton, Modal and Lyocell Fabrics Using Bifunctional and Polyfunctional Reactive Dyes [scirp.org]
• 6. vat.ft.tul.cz [vat.ft.tul.cz]
• 7. researchgate.net [researchgate.net]
• 8. A Comparative Study on Characteristics and Antibacterial Capacity of Cotton Fabrics Dyed with Reactive Dye and Diospyros Mollis Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iosrjournals.org [iosrjournals.org]
• 10. austinpublishinggroup.com [austinpublishinggroup.com]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Reactive Orange 12 Staining in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Orange 12 is a monoazo dye featuring a dichlorotriazine reactive group.[1] This reactive group enables the dye to form stable covalent bonds with nucleophilic groups, such as the amine residues in proteins.[1][2] Primarily utilized in the textile industry for its vibrant, lasting color, the reactive nature of this dye also presents potential applications in biological staining for microscopy.[3] The formation of a covalent bond with cellular components suggests its utility in protocols requiring fixation and permeabilization. While specific data on its use in fluorescence microscopy is not widely published, this document provides a generalized protocol based on the known properties of similar reactive dyes and outlines a method for determining its spectral characteristics for imaging.

Principle of Staining

The staining mechanism of Reactive Orange 12 in a biological context is predicated on the reaction of its dichlorotriazine group with primary amines present on proteins.[1][2] In microscopy, this property can be leveraged for general protein staining. For live-cell imaging, the membrane-impermeant nature of the dye would restrict its reaction to cell surface proteins. In contrast, in cells with compromised membranes (non-viable cells), the dye can readily enter the cytoplasm and covalently bind to the abundant intracellular proteins, resulting in a significantly stronger signal. This differential staining allows for its potential use as a fixable live/dead cell stain.

Data Presentation

Physicochemical Properties of Reactive Orange 12

Property	Value	Reference
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃	[3]
Molecular Weight	739.00 g/mol	[4]
Appearance	Yellow-brown powder	[3]
Color in Solution	Golden Brown	[3]
Reactive Group	Dichlorotriazine	[1][5]

Spectral Properties

Recommended Procedure for Determining Optimal Excitation and Emission Wavelengths:

• Prepare a dilute solution of Reactive Orange 12 in a suitable buffer (e.g., Phosphate Buffered Saline, pH 7.4).

• Measure the absorbance spectrum using a spectrophotometer over a range of 300-700 nm to find the wavelength of maximum absorbance (λmax). This will indicate the optimal excitation wavelength.

• Measure the fluorescence emission spectrum using a spectrofluorometer by exciting the sample at its λmax and scanning the emission across a longer wavelength range (e.g., λmax + 20 nm to 800 nm). The peak of this spectrum will be the optimal emission wavelength.

Hypothetical Microscope Filter Configuration

Based on the golden-brown appearance, a standard Texas Red® or similar filter set might be a reasonable starting point for initial imaging attempts, though optimization will be necessary once the actual spectral properties are determined.

Filter Set Component	Wavelength Range (nm)
Excitation Filter	~524 - 544
Dichroic Mirror Cut-on	~552
Emission Filter	~558 - 586

Experimental Protocols

I. Preparation of Reactive Orange 12 Stock Solution

• Reconstitution: Prepare a 1 mg/mL stock solution of Reactive Orange 12 in anhydrous dimethyl sulfoxide (DMSO).

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

II. General Protocol for Staining of Adherent Cells

This protocol provides a general guideline for staining adherent cells. Optimal dye concentration and incubation times should be determined empirically for each cell type and experimental condition.

• Cell Culture: Plate cells on sterile glass coverslips or in imaging-grade multi-well plates and culture until the desired confluency is reached.

• Washing: Gently aspirate the culture medium and wash the cells once with warm Phosphate Buffered Saline (PBS), pH 7.4.

• Dye Preparation: Prepare a working solution of Reactive Orange 12 by diluting the stock solution in a protein-free buffer (e.g., PBS) to a final concentration in the range of 1-10 µg/mL.

• Staining: Add the working solution to the cells and incubate for 15-30 minutes at room temperature, protected from light.

• Washing: Aspirate the staining solution and wash the cells two to three times with PBS to remove unbound dye.

• Fixation (Optional): For endpoint assays, cells can be fixed with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization (Optional, for intracellular targets): Following fixation, cells can be permeabilized with a solution of 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image the cells using a fluorescence microscope equipped with a filter set determined to be optimal for Reactive Orange 12.

Mandatory Visualizations

Caption: Experimental workflow for Reactive Orange 12 staining.

Caption: Proposed differential staining mechanism of Reactive Orange 12.

References

• 1. Reactive dye - Wikipedia [en.wikipedia.org]
• 2. tekstilec.si [tekstilec.si]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Reactive Orange 12 | C20H13ClN9Na3O10S3 | CID 94655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. DICHLORO-S-TRIAZINE DYES [textileschool4u.blogspot.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Reactive Orange 12 as a Potential Biological Stain

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are provided as a guideline for the investigational use of Reactive Orange 12 as a biological stain. Reactive Orange 12 is primarily an industrial textile dye, and its application in biological staining is not well-documented in scientific literature. The provided protocols are based on the general properties of dichlorotriazine reactive dyes and should be considered as a starting point for research and development. Users must independently validate the suitability and safety of this compound for their specific applications.

Introduction

Reactive Orange 12 is a dichlorotriazine reactive azo dye. Its chemical structure allows it to form covalent bonds with nucleophilic groups, particularly primary amines. This amine-reactive property suggests its potential use as a biological stain, analogous to other commercially available amine-reactive dyes used for viability testing and cell labeling. In theory, Reactive Orange 12 could be used to differentiate between live and dead cells. In viable cells, the intact plasma membrane would exclude the dye. In cells with compromised membranes (a hallmark of cell death), the dye could enter the cytoplasm and covalently bind to intracellular proteins, resulting in stable labeling of the dead cell population.

Physicochemical and Spectral Properties

A summary of the known properties of Reactive Orange 12 is provided below. It is critical to note the absence of comprehensive fluorescence data, which is a significant limitation for its application in fluorescence-based assays.

Property	Value	Reference
Chemical Formula	C₂₀H₁₃ClN₉Na₃O₁₀S₃	[N/A]
Molecular Weight	740.0 g/mol	[N/A]
Appearance	Orange to Yellow-Brown Powder	[N/A]
Solubility	Soluble in Water	[N/A]
Absorbance Maximum (λmax)	~417 nm
Fluorescence Excitation Max.	Not Reported
Fluorescence Emission Max.	Not Reported
Photostability	Not Reported for biological applications
Cytotoxicity (IC50)	Not Reported for common cell lines

Proposed Mechanism of Action for Biological Staining

The proposed mechanism for using Reactive Orange 12 as a viability stain is based on its amine-reactive nature. The dichlorotriazine group is an electrophilic moiety that readily reacts with primary amine groups found on proteins.

Caption: Proposed mechanism of Reactive Orange 12 as a viability stain.

Experimental Protocols (Investigational)

The following are generalized protocols for the initial evaluation of Reactive Orange 12 as a dead cell stain. Significant optimization will be required.

Preparation of Stock Solution

Caution: Handle Reactive Orange 12 powder in a chemical fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.

• To prepare a 1 mg/mL stock solution, add 1 mL of anhydrous dimethyl sulfoxide (DMSO) to 1 mg of Reactive Orange 12 powder.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light and moisture.

Protocol for Staining Dead Cells in Suspension (for Flow Cytometry)

This protocol is adapted from general methods for amine-reactive viability dyes.

Caption: Workflow for staining suspension cells with Reactive Orange 12.

Procedure:

• Harvest cells and wash them once with a protein-free buffer such as phosphate-buffered saline (PBS).

• Resuspend the cells in PBS at a concentration of 1 x 10⁶ cells/mL.

• Prepare a working solution of Reactive Orange 12 by diluting the stock solution in PBS. A starting concentration range of 0.1 to 10 µg/mL should be tested to determine the optimal concentration.

• Add the Reactive Orange 12 working solution to the cell suspension and vortex immediately.

• Incubate for 15-30 minutes at room temperature, protected from light.

• Wash the cells once with a buffer containing protein (e.g., FACS buffer with 2% FBS) to quench any unreacted dye.

• (Optional) Cells can be fixed with paraformaldehyde after staining.

• Resuspend the cells in an appropriate buffer for analysis.

• Analyze the cells by flow cytometry. The appropriate excitation and emission filters will need to be determined empirically.

Protocol for Staining Adherent Cells (for Microscopy)

Procedure:

• Grow adherent cells on coverslips or in imaging-compatible plates.

• Induce cell death in a subset of cells if creating a positive control.

• Carefully remove the culture medium and wash the cells once with PBS.

• Prepare a working solution of Reactive Orange 12 in PBS (start with a concentration range of 0.1 to 10 µg/mL).

• Add the staining solution to the cells and incubate for 15-30 minutes at room temperature, protected from light.

• Remove the staining solution and wash the cells two to three times with PBS or culture medium.

• (Optional) Fix the cells with paraformaldehyde.

• Mount the coverslips or add imaging buffer to the plates.

• Image the cells using a fluorescence microscope with appropriate filter sets (to be determined by the user).

Data Interpretation and Expected Results

• Live Cells: Should exhibit minimal to no fluorescence, as the intact cell membrane prevents the dye from entering the cell.

• Dead Cells: Should show bright orange fluorescence due to the covalent binding of Reactive Orange 12 to intracellular proteins.

• Apoptotic Cells: May show intermediate staining intensity depending on the stage of apoptosis and the degree of membrane permeability.

Necessary Validation Experiments

Due to the lack of existing data, the following validation experiments are crucial before incorporating Reactive Orange 12 into routine assays:

• Determination of Fluorescence Spectra: The excitation and emission spectra of Reactive Orange 12 when bound to proteins must be determined using a spectrophotometer or a spectral scanning confocal microscope. This is essential for selecting the correct lasers and filters for imaging.

• Concentration Optimization: A titration experiment should be performed to determine the optimal staining concentration that provides the best signal-to-noise ratio (bright staining of dead cells with minimal background staining of live cells).

• Cytotoxicity Assay: The cytotoxicity of Reactive Orange 12 on the cell line of interest should be evaluated using standard assays (e.g., MTT, CellTiter-Glo). This will determine the concentration range at which the dye itself does not induce cell death.

• Photostability Assessment: The photostability of the stained cells should be assessed by exposing them to the excitation light source over time and measuring the rate of fluorescence decay.

• Comparison with Established Dyes: The performance of Reactive Orange 12 should be compared to commercially available and well-characterized viability dyes (e.g., Propidium Iodide, 7-AAD, or other amine-reactive dyes).

Safety and Handling

Reactive dyes may cause skin and respiratory sensitization.[1][2] Always handle Reactive Orange 12 with appropriate PPE in a well-ventilated area or a chemical fume hood.[3] Refer to the manufacturer's Safety Data Sheet (SDS) for detailed safety information.

Conclusion

Reactive Orange 12 presents a potential, cost-effective alternative for biological staining, particularly for the identification of dead cells. However, its use for this application is currently exploratory. The provided protocols and information are intended to guide the initial investigation into its utility. Rigorous validation of its spectral properties, staining efficiency, and potential toxicity is essential before it can be confidently adopted for research or drug development applications.

References

• 1. researchgate.net [researchgate.net]
• 2. The Evaluation of Reactive Textile Dyes Regarding their Potential to Cause Organ-Specific Cyto- and Geno-Toxicity | Ecotoxicology and Environmental Contamination [eec.ecotoxbrasil.org.br]
• 3. ecotoxbrasil.org.br [ecotoxbrasil.org.br]

Application of Reactive Orange 12 in Viscose and Nylon Dyeing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Reactive Orange 12 for dyeing viscose and nylon fibers. The following sections detail the dyeing mechanisms, experimental protocols, and performance data associated with this dyestuff on both substrates.

Introduction

Reactive Orange 12 is a reactive dye belonging to the azo class of compounds. Its molecular structure contains reactive groups, typically a monochlorotriazine or vinyl sulfone system, that can form covalent bonds with the functional groups present in textile fibers.[1][2] This covalent bonding results in dyeings with high wash fastness, making it a suitable candidate for apparel and other textile applications.[3][4] Reactive Orange 12 is applicable to a range of cellulosic and polyamide fibers, including viscose and nylon.[1][5][6]

Dyeing Mechanism

Viscose (Regenerated Cellulose): The dyeing of viscose with Reactive Orange 12 involves the formation of a covalent bond between the reactive group of the dye and the hydroxyl (-OH) groups of the cellulose polymer. This reaction is typically carried out under alkaline conditions, which facilitates the ionization of the cellulose hydroxyl groups, making them more nucleophilic and reactive towards the dye.[2] The presence of an electrolyte, such as Glauber's salt (sodium sulfate), is essential to overcome the natural repulsion between the anionic dye and the negatively charged surface of the viscose fiber in water, thereby promoting dye exhaustion onto the fiber surface.[2][7]

Nylon (Polyamide): For nylon fibers, the primary sites for reaction with Reactive Orange 12 are the terminal amino (-NH2) groups of the polyamide chains.[8][9] This reaction is generally conducted under neutral to slightly acidic conditions. At these pH levels, the amino groups are sufficiently nucleophilic to react with the dye's reactive group without the need for strong alkali, which could damage the fiber.[8] In contrast to cellulosic dyeing, the substantivity of reactive dyes for nylon is influenced by both the reactive covalent bonding and ionic interactions between the anionic dye and the protonated amino groups of the fiber.

Quantitative Data Summary

The following tables summarize the typical performance data for Reactive Orange 12 on viscose and nylon fibers. It is important to note that specific values can vary depending on the exact dyeing conditions, substrate quality, and after-treatment processes.

Table 1: Typical Dyeing Parameters for Reactive Orange 12

Parameter	Viscose	Nylon
Dye Concentration (% owf)	0.5 - 4.0	0.5 - 2.0
Electrolyte (g/L)	30 - 80 (Glauber's Salt)	Not typically required
Alkali (g/L)	5 - 20 (Soda Ash)	Not typically required
pH	10.5 - 11.5	4.0 - 7.0
Temperature	60 - 80°C	95 - 100°C
Time (minutes)	60 - 90	45 - 60
Liquor Ratio	1:10 - 1:20	1:10 - 1:20

Table 2: Colorfastness Properties of Reactive Orange 12

Fastness Property	Viscose (ISO Scale 1-5)	Nylon (ISO Scale 1-5)
Light Fastness (ISO 105-B02)	6	4-5
Washing Fastness (ISO 105-C06)	4-5	4-5
Rubbing Fastness (Dry) (ISO 105-X12)	4-5	4
Rubbing Fastness (Wet) (ISO 105-X12)	3	3
Perspiration Fastness (ISO 105-E04)	4-5	4

Experimental Protocols

The following are detailed protocols for the exhaust dyeing of viscose and nylon fabrics with Reactive Orange 12.

Dyeing of Viscose Fabric

Materials and Reagents:

• Reactive Orange 12 dye

• Scoured and bleached viscose fabric

• Glauber's salt (Sodium Sulfate, Na₂SO₄)

• Soda ash (Sodium Carbonate, Na₂CO₃)

• Acetic acid (CH₃COOH)

• Non-ionic detergent

• Deionized water

Protocol:

• Fabric Preparation: Begin with a thoroughly scoured and bleached viscose fabric to ensure uniform dye uptake.

• Dye Bath Preparation:

  • Prepare a dyebath with a liquor ratio of 1:20 (e.g., for 10g of fabric, use 200 mL of water).

  • Add the required amount of Glauber's salt (e.g., 60 g/L) to the dyebath and stir until dissolved.

  • Add a wetting agent (e.g., 1 g/L) if necessary.

  • Set the initial temperature of the dyebath to 30°C.

• Dyeing - Exhaustion Phase:

  • Introduce the viscose fabric into the dyebath.

  • Add the pre-dissolved Reactive Orange 12 dye (e.g., 2% on the weight of fabric) to the dyebath.

  • Run the dyeing machine and allow the dye to exhaust onto the fabric for 30 minutes.

• Dyeing - Fixation Phase:

  • Gradually add the required amount of soda ash (e.g., 20 g/L), pre-dissolved in a small amount of water, to the dyebath over 10-15 minutes. This will raise the pH to approximately 11.

  • Raise the temperature of the dyebath to 60°C at a rate of 1-2°C per minute.

  • Continue the dyeing process at 60°C for 60 minutes.

• After-treatment (Wash-off):

  • Drain the dyebath and rinse the fabric thoroughly with cold water.

  • Neutralize the fabric with a dilute solution of acetic acid (1 g/L) for 5-10 minutes.

  • Perform a soaping treatment with a non-ionic detergent (2 g/L) at 95°C for 15 minutes to remove any unfixed or hydrolyzed dye.

  • Rinse the fabric with hot and then cold water until the water runs clear.

  • Squeeze out excess water and air-dry the fabric.

Dyeing of Nylon Fabric

Materials and Reagents:

• Reactive Orange 12 dye

• Scoured nylon fabric

• Acetic acid (CH₃COOH) or Ammonium sulfate ((NH₄)₂SO₄) for pH control

• Non-ionic detergent

• Deionized water

Protocol:

• Fabric Preparation: Use a well-scoured nylon fabric to remove any oils and finishes.

• Dye Bath Preparation:

  • Prepare a dyebath with a liquor ratio of 1:20.

  • Adjust the pH of the dyebath to 4.0-5.0 using a dilute solution of acetic acid or ammonium sulfate.

  • Set the initial temperature of the dyebath to 40°C.

• Dyeing:

  • Introduce the nylon fabric into the dyebath.

  • Add the pre-dissolved Reactive Orange 12 dye (e.g., 1.5% on the weight of fabric) to the dyebath.

  • Raise the temperature of the dyebath to 100°C at a rate of 1.5-2°C per minute.

  • Continue dyeing at 100°C for 45-60 minutes.

• After-treatment (Wash-off):

  • Cool the dyebath to 70-80°C before draining.

  • Rinse the fabric thoroughly with warm water and then cold water.

  • A mild soaping with a non-ionic detergent at 60-70°C for 15 minutes can be performed to improve wet fastness properties.

  • Rinse the fabric until the water is clear.

  • Squeeze and air-dry the fabric.

Visualized Experimental Workflows

The following diagrams illustrate the experimental workflows for the dyeing of viscose and nylon with Reactive Orange 12.

Caption: Experimental workflow for dyeing viscose with Reactive Orange 12.

Caption: Experimental workflow for dyeing nylon with Reactive Orange 12.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Application of Reactive dye [textilefocus.com]
• 3. testextextile.com [testextextile.com]
• 4. Reactive Dyes| Reactive Orange 35|Reactive Black DN | [vipulorganics.com]
• 5. cosmodyes.com [cosmodyes.com]
• 6. Dynasty Industries [dynastyindustries.in]
• 7. internationaljournalssrg.org [internationaljournalssrg.org]
• 8. researchgate.net [researchgate.net]
• 9. sdc.org.uk [sdc.org.uk]

Application Notes and Protocols: Reactive Dyes in Cellular Imaging

A Focus on the Potential of Reactive Orange 12 as a Fluorescent Probe

Disclaimer: Scientific literature extensively documents the use of various fluorescent probes for cellular imaging. However, there is currently a notable lack of specific published data on the application of Reactive Orange 12 for this purpose. The following application notes and protocols are based on the general principles of reactive dyes and data from analogous compounds, such as Reactive Orange 16. Researchers interested in using Reactive Orange 12 for cellular imaging should consider this information as a foundational guide and will need to undertake empirical optimization and validation.

Introduction to Reactive Dyes in Cellular Imaging

Reactive dyes are a class of colored organic compounds that form a covalent bond with a substrate. While traditionally used in the textile industry, their ability to covalently bind to cellular components, particularly intracellular amines, makes them potential candidates for biological staining applications. In the context of cellular imaging, reactive dyes are primarily explored for their utility as fixable live/dead cell stains.

The core principle of their application in cell viability assays lies in the integrity of the cell membrane. In live cells, the intact membrane prevents the entry of the reactive dye, resulting in minimal fluorescence. Conversely, in dead or membrane-compromised cells, the dye can readily enter the cytoplasm and covalently bind to intracellular proteins, leading to a significant increase in fluorescence intensity. This differential staining allows for the clear distinction between live and dead cell populations, which is a critical parameter in many cell-based assays.

Chemical and Physical Properties of Reactive Orange 12

Understanding the fundamental properties of a potential fluorescent probe is crucial for designing imaging experiments. Below is a summary of the available data for Reactive Orange 12.

Property	Value	Reference
C.I. Name	Reactive Orange 12	[1]
CAS Registry Number	35642-64-9	[1]
Molecular Formula	C21H14ClN8Na3O10S3	[1][2]
Molecular Weight	739.00 g/mol	[1][2]
Appearance	Yellow-brown powder	[1]
Solubility in Water (20°C)	100 g/L	[1]
Solubility in Water (50°C)	200 g/L	[1]

Principle of Live/Dead Cell Discrimination Using a Reactive Dye

The following diagram illustrates the mechanism by which a reactive dye can differentiate between live and dead cells.

Caption: Mechanism of a reactive dye for cell viability.

Generalized Protocol for Live/Dead Cell Staining with a Reactive Dye

This protocol is adapted from methodologies for similar reactive dyes and should be optimized for Reactive Orange 12.[3]

4.1. Materials

• Cell suspension (e.g., 1 x 10⁶ cells/mL)

• Reactive dye stock solution (e.g., 1 mg/mL in anhydrous DMSO)

• Phosphate-buffered saline (PBS), Ca²⁺/Mg²⁺ free

• PBS with 1% Bovine Serum Albumin (BSA) (Wash Buffer)

• Appropriate buffer for analysis (e.g., for flow cytometry or fluorescence microscopy)

4.2. Staining Protocol for Flow Cytometry

• Cell Preparation:

  • Harvest cells and perform a cell count.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in PBS at a concentration of 1 x 10⁶ cells/mL.[3]

• Staining:

  • Prepare a working solution of the reactive dye by diluting the stock solution in PBS. The optimal concentration must be determined empirically (a starting range of 0.1 - 10 µM is suggested for initial experiments).

  • Add the reactive dye working solution to the cell suspension.

  • Mix gently but thoroughly.

  • Incubate for 15-30 minutes at room temperature or on ice, protected from light.[3] The optimal incubation time and temperature should be determined.

• Washing and Analysis:

  • Wash the cells once with Wash Buffer (PBS + 1% BSA) to remove unbound dye.[3]

  • Centrifuge and resuspend the cells in the appropriate buffer for your flow cytometer.

  • Analyze the cells using a flow cytometer. The excitation and emission channels will need to be determined based on the spectral properties of Reactive Orange 12. Dead cells are expected to exhibit significantly higher fluorescence intensity.[3]

4.3. Staining Protocol for Fluorescence Microscopy

• Cell Preparation:

  • Seed cells on a suitable imaging dish or slide and culture overnight.

  • Induce cell death in a subset of cells to serve as a positive control (e.g., by heat shock or ethanol treatment).

  • Gently wash the cells twice with PBS.

• Staining:

  • Prepare the reactive dye working solution in PBS at the empirically determined optimal concentration.

  • Add the staining solution to the cells and ensure complete coverage.

  • Incubate for 15-30 minutes at 37°C or room temperature, protected from light.

• Washing and Imaging:

  • Gently wash the cells two to three times with PBS or a suitable imaging buffer.

  • Add fresh imaging buffer to the cells.

  • Image the cells immediately using a fluorescence microscope with appropriate filter sets for the dye's spectral characteristics.

Experimental Workflow for Live/Dead Cell Analysis

The following diagram outlines the general workflow for a live/dead cell staining experiment using a reactive dye.

Caption: Generalized experimental workflow for cell viability analysis.

Conclusion and Future Directions

While Reactive Orange 12 is not an established fluorescent probe for cellular imaging, its chemical nature as a reactive dye suggests potential for applications such as live/dead cell discrimination. The protocols and principles outlined here provide a starting point for researchers wishing to explore its utility. Key to its successful application will be the thorough experimental determination of its photophysical properties, optimization of staining conditions, and validation of its performance against established viability dyes. Further research could also explore its potential for covalent labeling of specific cellular compartments or for use in multiplexed imaging experiments, provided its spectral properties are suitable.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Reactive Orange 12 | C20H13ClN9Na3O10S3 | CID 94655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Note: Quantification of Reactive Orange 12 in Wastewater using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note describes a robust and sensitive method for the quantification of Reactive Orange 12 (RO12), a common azo dye found in textile industry effluents, in wastewater samples using High-Performance Liquid Chromatography (HPLC) with a Diode Array Detector (DAD). The developed method utilizes a reversed-phase C18 column with a gradient elution program, providing excellent separation and quantification of RO12. The protocol includes a straightforward sample preparation procedure involving filtration, making it suitable for routine environmental monitoring. Method validation was performed according to established guidelines, demonstrating good linearity, accuracy, precision, and low limits of detection and quantification.

Introduction

Reactive dyes, such as Reactive Orange 12, are widely used in the textile industry due to their vibrant colors and covalent bonding with fibers. However, a significant portion of these dyes is lost during the dyeing process and ends up in industrial wastewater, posing a significant environmental concern. The complex aromatic structure of azo dyes like RO12 makes them resistant to conventional wastewater treatment methods. Therefore, accurate and reliable quantification of these dyes in wastewater is crucial for monitoring their environmental impact and the efficiency of treatment processes. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation and quantification of various organic compounds, including dyes, in complex matrices.[1][2] This application note presents a validated HPLC-DAD method for the determination of Reactive Orange 12 in wastewater.

Experimental

Instrumentation and Chromatographic Conditions:

• HPLC System: An Agilent 1200 series HPLC system or equivalent, equipped with a quaternary pump, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD).[3]

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) was used for separation.

• Mobile Phase:

  • Mobile Phase A: 20 mM Ammonium Acetate in Water (pH adjusted to 6.5 with acetic acid).

  • Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient elution program was employed for optimal separation, as detailed in Table 1.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: The DAD was set to monitor the absorbance at the maximum wavelength (λmax) of Reactive Orange 12, which is approximately 490 nm.[4]

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
10.0	10	90
15.0	10	90
15.1	90	10
20.0	90	10

Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): A stock solution of Reactive Orange 12 was prepared by accurately weighing 10 mg of the analytical standard and dissolving it in 100 mL of deionized water.

• Calibration Standards: A series of calibration standards ranging from 0.1 µg/mL to 50 µg/mL were prepared by serial dilution of the stock solution with deionized water.

• Wastewater Sample Preparation: Wastewater samples were collected in clean glass bottles. Prior to analysis, the samples were filtered through a 0.45 µm syringe filter to remove particulate matter.[5] If the expected concentration of RO12 was high, the sample was diluted with deionized water to fall within the calibration range.

Method Validation

The analytical method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision according to the International Council for Harmonisation (ICH) guidelines.[6][7]

• Linearity: The linearity of the method was evaluated by analyzing the calibration standards in triplicate. The calibration curve was constructed by plotting the peak area against the concentration of Reactive Orange 12.

• LOD and LOQ: The limit of detection (LOD) and limit of quantification (LOQ) were determined based on the standard deviation of the response and the slope of the calibration curve.

• Accuracy: The accuracy of the method was assessed by spiking known concentrations of Reactive Orange 12 into a wastewater blank sample at three different concentration levels (low, medium, and high). The recovery was then calculated.

• Precision: The precision of the method was evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). This was done by analyzing six replicate injections of a standard solution on the same day and on three different days.

Results and Discussion

The developed HPLC method provided good separation of Reactive Orange 12 from other components in the wastewater matrix. The retention time for Reactive Orange 12 was consistently observed at approximately 7.5 minutes under the specified chromatographic conditions.

The validation results are summarized in Table 2. The method demonstrated excellent linearity over the concentration range of 0.1 to 50 µg/mL, with a correlation coefficient (R²) greater than 0.999. The low LOD and LOQ values indicate the high sensitivity of the method. The accuracy of the method was confirmed by the high recovery rates (98.5% - 102.3%). The precision of the method was excellent, with the relative standard deviation (RSD) for repeatability and intermediate precision being less than 2%.

Table 2: Summary of Method Validation Data

Parameter	Result
Linearity Range (µg/mL)	0.1 - 50
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD) (µg/mL)	0.03
Limit of Quantification (LOQ) (µg/mL)	0.1
Accuracy (% Recovery)	98.5 - 102.3
Precision (RSD %)
- Repeatability (Intra-day)	< 1.5
- Intermediate Precision (Inter-day)	< 2.0

Conclusion

The HPLC-DAD method described in this application note is a simple, rapid, and reliable method for the quantification of Reactive Orange 12 in wastewater. The method is sensitive, accurate, and precise, making it a valuable tool for environmental monitoring and for assessing the efficiency of wastewater treatment processes in the textile industry.

Protocol: Quantification of Reactive Orange 12 in Wastewater using HPLC

Scope

This protocol details the procedure for the quantitative analysis of Reactive Orange 12 in wastewater samples using High-Performance Liquid Chromatography with Diode Array Detection.

Materials and Reagents

• Reactive Orange 12 analytical standard

• Acetonitrile (HPLC grade)

• Ammonium Acetate (analytical grade)

• Acetic Acid (analytical grade)

• Deionized water

• 0.45 µm syringe filters

Instrumentation

• High-Performance Liquid Chromatograph (HPLC) with a quaternary pump, autosampler, column oven, and Diode Array Detector (DAD).

• Reversed-phase C18 column (4.6 x 150 mm, 5 µm).

• Analytical balance

• Volumetric flasks

• Pipettes

Preparation of Solutions

• Mobile Phase A (20 mM Ammonium Acetate, pH 6.5): Dissolve 1.54 g of Ammonium Acetate in 1 L of deionized water. Adjust the pH to 6.5 with acetic acid. Filter through a 0.45 µm membrane filter before use.

• Mobile Phase B (Acetonitrile): Use HPLC grade acetonitrile.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Reactive Orange 12 and dissolve it in a 100 mL volumetric flask with deionized water.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL) by diluting the stock solution with deionized water.

Sample Preparation

• Collect wastewater samples in clean glass containers.

• Allow the sample to come to room temperature.

• Filter the wastewater sample through a 0.45 µm syringe filter into an HPLC vial.

• If necessary, dilute the sample with deionized water to ensure the concentration of Reactive Orange 12 falls within the linear range of the calibration curve.

HPLC Analysis

• Set up the HPLC system with the chromatographic conditions specified in Table 1 of the Application Note.

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Inject the calibration standards, starting from the lowest concentration.

• Inject the prepared wastewater samples.

• Inject a blank (deionized water) between samples to prevent carryover.

Data Analysis

• Identify the peak corresponding to Reactive Orange 12 in the chromatograms based on its retention time.

• Integrate the peak area of Reactive Orange 12 for each standard and sample.

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Determine the concentration of Reactive Orange 12 in the wastewater samples by interpolating their peak areas from the calibration curve.

• If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain the original concentration in the wastewater sample.

Quality Control

• Run a calibration standard periodically during the analysis to check for instrument drift.

• Analyze a spiked wastewater sample with each batch of samples to monitor method performance.

• Ensure that the correlation coefficient (R²) of the calibration curve is > 0.995.

Visualizations

Caption: Experimental workflow for the quantification of Reactive Orange 12 in wastewater.

Caption: Logical relationship of the HPLC method validation process.

References

• 1. An Improved Analytical Method for the Analysis of Reactive Dyes by High Performance Liquid Chromatography [repository.lib.ncsu.edu]
• 2. iwaponline.com [iwaponline.com]
• 3. researchgate.net [researchgate.net]
• 4. ijsr.net [ijsr.net]
• 5. journals.najah.edu [journals.najah.edu]
• 6. researchgate.net [researchgate.net]
• 7. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols: Reactive Orange 12 for Flow Cytometry

Disclaimer: As of December 2025, there is no readily available scientific literature detailing the specific application of Reactive Orange 12, a textile dye (C.I. 13248), for flow cytometry. Its spectral properties (excitation and emission maxima) are not documented in the context of biological staining, which is a critical prerequisite for its use in this application.

These application notes are therefore provided as a hypothetical guide for researchers, scientists, and drug development professionals interested in exploring its potential as a fixable viability dye. The principles, protocols, and data presented are based on well-established, commercially available amine-reactive viability dyes with orange fluorescence, such as LIVE/DEAD™ Fixable Orange. Any attempt to use Reactive Orange 12 for flow cytometry would require extensive preliminary validation, including determination of its spectral characteristics, optimal staining concentration, and potential for cytotoxicity or spectral overlap with other fluorochromes.

Introduction: The Principle of Amine-Reactive Viability Dyes

Flow cytometry is a powerful technique for single-cell analysis, but its accuracy is highly dependent on the ability to distinguish between live and dead cells. Dead cells can non-specifically bind antibodies and other reagents, leading to false-positive results. Amine-reactive dyes are a class of viability probes that provide a robust solution for this challenge, especially in protocols that require cell fixation and permeabilization for intracellular staining.

The mechanism of action is based on the integrity of the plasma membrane. In live cells, with their intact membranes, the dye can only react with amines on the cell surface, resulting in a dim signal. In dead or dying cells, the compromised plasma membrane allows the dye to enter the cytoplasm and covalently bind to the abundant intracellular proteins, leading to a significantly brighter fluorescent signal.[1][2] This covalent linkage ensures that the fluorescence is retained even after fixation and permeabilization, allowing for the exclusion of "dead cell" data from the final analysis of intracellular targets.

Potential Application of Reactive Orange 12: Viability and Apoptosis Detection

Assuming Reactive Orange 12 functions as a typical amine-reactive dye and possesses suitable spectral properties, it could be applied in two primary areas of flow cytometry:

• Live/Dead Cell Discrimination: To accurately gate on the live cell population for further analysis of cell surface or intracellular markers.

• Multiparameter Apoptosis Assays: In combination with other apoptotic markers, such as Annexin V (for phosphatidylserine exposure) and fluorogenic caspase substrates (for enzyme activation), to delineate the stages of cell death (live, early apoptotic, late apoptotic, and necrotic).[3][4][5]

The following diagram illustrates the principle of live/dead cell discrimination using an amine-reactive dye.

Caption: Principle of live/dead cell discrimination by an amine-reactive dye.

Hypothetical Properties of Reactive Orange 12 for Flow Cytometry

For successful application in flow cytometry, the spectral properties of a fluorochrome are paramount. Based on its name, we can hypothesize its characteristics and the instrumentation required, using a known orange-emitting dye as a proxy.

Table 1: Hypothetical and Representative Spectral Properties

Property	Hypothetical: Reactive Orange 12	Representative: LIVE/DEAD™ Fixable Orange
Excitation Maximum	~575 nm (To be determined)	575 nm
Emission Maximum	~601 nm (To be determined)	601 nm
Optimal Laser	Yellow-Green (e.g., 561 nm)	Yellow-Green (561 nm)
Common Filter	610/20 BP (To be determined)	610/20 BP

Data for the representative dye is sourced from publicly available information.[6]

Experimental Protocols

The following protocols are based on established methods for commercially available fixable viability dyes and should be adapted and optimized if testing Reactive Orange 12.

Safety Precautions

Reactive Orange 12 is a chemical compound for which the toxicological properties have not been thoroughly investigated.[7] It may cause skin and eye irritation.[6][7] Standard laboratory safety precautions should be followed, including wearing personal protective equipment (gloves, lab coat, and safety glasses).[6][7] Handle the powdered dye in a well-ventilated area or a chemical fume hood to avoid inhalation.[6][7]

Protocol 1: Live/Dead Discrimination

This protocol describes the fundamental application of a fixable viability dye.

Materials:

• Cells of interest (e.g., Jurkat cells)

• Reactive Orange 12 (or representative dye), reconstituted in anhydrous DMSO

• Phosphate-Buffered Saline (PBS), free of protein and azide

• Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS)

• 12x75 mm flow cytometry tubes

Procedure:

• Cell Preparation: Harvest cells and wash twice with protein-free PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Cell Resuspension: Resuspend the cell pellet in protein-free PBS at a concentration of 1-10 x 10^6 cells/mL.

• Staining: Add the reconstituted viability dye at a pre-determined optimal concentration (e.g., 1 µL per 1 mL of cell suspension). Vortex immediately.

• Incubation: Incubate for 20-30 minutes at room temperature or 2-8°C, protected from light.

• Washing: Wash the cells once with 2 mL of Flow Cytometry Staining Buffer.

• Subsequent Staining (Optional): Proceed with staining for cell surface markers according to standard protocols.

• Fixation/Permeabilization (Optional): If intracellular staining is required, fix and permeabilize the cells using a suitable kit.

• Analysis: Resuspend the final cell pellet in Flow Cytometry Staining Buffer and analyze on a flow cytometer equipped with a 561 nm laser and appropriate detectors.

The following diagram outlines the experimental workflow for viability staining.

Caption: Experimental workflow for live/dead cell discrimination.

Protocol 2: Multiparameter Apoptosis Assay

This protocol integrates the viability dye with Annexin V and a caspase 3/7 substrate to distinguish between different cell populations during apoptosis.

Materials:

• All materials from Protocol 4.2.

• Apoptosis-inducing agent (e.g., Staurosporine)

• Annexin V-FITC (or another fluorochrome)

• Caspase 3/7 detection reagent (e.g., a cell-permeable fluorogenic substrate)

• 1X Annexin V Binding Buffer

Procedure:

• Induce Apoptosis: Treat cells with an apoptosis-inducing agent for the desired time. Include an untreated control.

• Viability Staining: Perform viability staining (Steps 1-5 from Protocol 4.2).

• Caspase Staining: If using a live-cell caspase reagent, follow the manufacturer's protocol. This usually involves incubation with the substrate before Annexin V staining.

• Annexin V Staining: Wash the cells once with 1X Annexin V Binding Buffer. Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

• Add Annexin V: Add 5 µL of Annexin V-FITC to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Final Resuspension: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Do not wash.

• Analysis: Analyze the samples immediately by flow cytometry.

The following diagram illustrates the signaling pathways and marker detection in apoptosis.

Caption: Key events and markers detected during apoptosis.

Data Presentation and Interpretation

The data from a multiparameter apoptosis assay can be used to quantify the different cell populations. The table below provides an example of expected results from Jurkat cells treated with an apoptosis-inducing agent.

Table 2: Quantitative Analysis of Apoptosis in Jurkat Cells

Cell Population	Marker Profile	Control (%)	Treated (%)
Live	Viability Dyelow / Annexin V-	95	30
Early Apoptotic	Viability Dyelow / Annexin V+	3	45
Late Apoptotic/Necrotic	Viability Dyehigh / Annexin V+	2	25

These are representative data and will vary depending on the cell type, inducing agent, and experimental conditions.

The analysis of flow cytometry data would typically involve sequential gating. First, the live cell population is identified based on low fluorescence from the reactive orange dye. Within this live gate, cells can be further differentiated into early apoptotic (Annexin V positive) and live (Annexin V negative). The population that is brightly stained by the reactive orange dye represents the late apoptotic and necrotic cells.[3][8]

Conclusion

While Reactive Orange 12 is not a documented reagent for flow cytometry, its chemical nature as a reactive dye suggests a potential, albeit unvalidated, application in cell viability analysis. The protocols and principles outlined here, based on established amine-reactive dyes, provide a comprehensive framework for any researcher wishing to explore this possibility. It is imperative that any such investigation begins with a thorough characterization of the dye's spectral properties and a rigorous optimization of staining conditions. For routine and validated applications, the use of commercially available and well-characterized fixable viability dyes is strongly recommended.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. 3 Ways To Measure Cell Death With Flow Cytometry - ExpertCytometry [expertcytometry.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multiparametric Analysis of Apoptosis by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. cncolorchem.com [cncolorchem.com]
• 8. researchgate.net [researchgate.net]

Application Note and Protocols for Quantitative Analysis of Reactive Orange 12 Binding

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Orange 12 (C.I. 13248) is a synthetic azo dye widely used in the textile industry for coloring cellulose fibers such as cotton, hemp, and silk.[1] Its chemical structure allows it to form covalent bonds with the substrate, leading to high wash fastness.[1] Beyond textiles, the interaction of such dyes with biological macromolecules is of increasing interest in fields ranging from environmental science to drug development, where dyes can be used as probes for protein binding sites. Understanding and quantifying the binding of Reactive Orange 12 to various substrates, especially proteins, is crucial for assessing its biological activity, potential toxicity, and for the development of novel diagnostic or therapeutic applications.

This application note provides detailed protocols for the quantitative analysis of Reactive Orange 12 binding using two common and effective methods: UV-Vis Spectrophotometry and Fluorescence Quenching. Additionally, it briefly discusses other advanced techniques such as Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).

Physicochemical Properties of Reactive Orange 12

A summary of the key physicochemical properties of Reactive Orange 12 is presented in the table below.

Property	Value	Reference
CI Name	Reactive Orange 12, C.I. 13248	[1]
CAS Number	35642-64-9	[1][2]
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃	[1][2]
Molecular Weight	739.00 g/mol	[1][2]
Appearance	Yellow-orange to yellow-brown powder	[1]
Solubility in water	100 g/L at 20°C, 200 g/L at 50°C	[1]
Wavelength of Max. Absorbance (λmax)	To be determined experimentally (typically ~490-500 nm)

Protocol 1: Quantitative Analysis by UV-Vis Spectrophotometry

This protocol describes how to determine the concentration of unbound Reactive Orange 12 in a solution to indirectly quantify its binding to a substrate (e.g., protein). The method is based on the Beer-Lambert law.

Principle

The absorbance of a solution is directly proportional to the concentration of the absorbing species. By creating a standard curve of known Reactive Orange 12 concentrations, the concentration of an unknown sample can be determined. To quantify binding, the unbound dye is separated from the substrate-dye complex, and the concentration of the free dye in the supernatant is measured.

Workflow for UV-Vis Spectrophotometry

Caption: Workflow for quantitative analysis of Reactive Orange 12 binding using UV-Vis spectrophotometry.

Materials and Equipment

• Reactive Orange 12 (analytical grade)

• Substrate (e.g., Bovine Serum Albumin - BSA)

• Appropriate buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

• UV-Vis Spectrophotometer

• Quartz or plastic cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Centrifuge and centrifuge tubes (if applicable for separation)

Experimental Protocol

Part A: Determination of λmax and Generation of a Standard Curve

• Prepare a Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of Reactive Orange 12 and dissolve it in 10 mL of the appropriate buffer in a volumetric flask.

• Determine λmax:

  • Dilute the stock solution to a concentration that gives an absorbance reading between 1.0 and 1.5.

  • Scan the absorbance of this solution from 200 nm to 800 nm against a buffer blank.

  • The wavelength at which the highest absorbance is recorded is the λmax.

• Prepare Standard Solutions: Perform serial dilutions of the stock solution to prepare a range of concentrations (e.g., 1, 5, 10, 20, 50, 100 µg/mL).

• Measure Absorbance: Measure the absorbance of each standard solution at the determined λmax.

• Generate Standard Curve: Plot absorbance versus concentration. Perform a linear regression to obtain the equation of the line (y = mx + c) and the R² value (should be >0.99).

Part B: Binding Assay

• Incubation: Prepare a series of tubes, each containing a fixed concentration of the substrate (e.g., 1 mg/mL BSA). Add varying concentrations of Reactive Orange 12 to these tubes. Include a control tube with the dye but no substrate. Incubate at a constant temperature for a defined period (e.g., 1 hour at 25°C).

• Separation: Separate the substrate-dye complex from the unbound dye. This can be achieved by:

  • Centrifugation: If the substrate precipitates or can be pelleted.

  • Dialysis or ultrafiltration: Using a membrane with a molecular weight cut-off that retains the substrate-dye complex.

• Measurement: Carefully collect the supernatant containing the unbound dye. Measure its absorbance at λmax.

• Calculation:

  • Use the standard curve equation to calculate the concentration of unbound Reactive Orange 12.

  • The concentration of bound dye is calculated as: [Bound Dye] = [Total Dye] - [Unbound Dye]

Quantitative Data Summary (Example)

Sample	Total Dye (µg/mL)	Absorbance of Supernatant	Unbound Dye (µg/mL)	Bound Dye (µg/mL)
1	10	0.052	5.2	4.8
2	20	0.115	11.5	8.5
3	40	0.250	25.0	15.0
4	60	0.398	39.8	20.2
5	80	0.551	55.1	24.9
6	100	0.710	71.0	29.0

Protocol 2: Quantitative Analysis by Fluorescence Quenching

This protocol is suitable for studying the binding of Reactive Orange 12 to proteins that contain fluorescent amino acids, such as tryptophan.

Principle

The intrinsic fluorescence of tryptophan residues in a protein can be "quenched" (decreased) upon the binding of a ligand (in this case, Reactive Orange 12) in close proximity. This change in fluorescence intensity is proportional to the extent of binding and can be used to determine binding parameters like the binding constant (Ka) and the number of binding sites (n).

Workflow for Fluorescence Quenching Assay

Caption: Workflow for quantitative analysis of Reactive Orange 12-protein binding using fluorescence quenching.

Materials and Equipment

• Reactive Orange 12

• Tryptophan-containing protein (e.g., BSA, Lysozyme)

• Appropriate buffer

• Spectrofluorometer

• Quartz cuvette (1 cm path length)

• Micropipettes

Experimental Protocol

• Preparation:

  • Prepare a stock solution of the protein (e.g., 2 µM) and Reactive Orange 12 (e.g., 1 mM) in the same buffer.

• Spectrofluorometer Setup:

  • Set the excitation wavelength to 295 nm to selectively excite tryptophan residues.

  • Set the emission scan range from 310 nm to 500 nm.

• Measurement:

  • Place a known volume of the protein solution (e.g., 2 mL) into the cuvette.

  • Record the initial fluorescence spectrum (this gives F₀).

  • Add small aliquots (e.g., 2 µL) of the Reactive Orange 12 stock solution to the cuvette.

  • After each addition, mix gently and allow the system to equilibrate (e.g., 2 minutes).

  • Record the fluorescence spectrum (this gives F).

  • Continue the titration until the fluorescence intensity shows no significant change.

• Data Analysis:

  • Inner Filter Effect Correction: It is important to correct for the absorption of excitation and emission light by the dye. The corrected fluorescence intensity (F_corr) can be calculated using the formula: F_corr = F_obs * 10^((A_ex + A_em) / 2) where F_obs is the observed fluorescence, and A_ex and A_em are the absorbances of the dye at the excitation and emission wavelengths, respectively.

  • Stern-Volmer Analysis: To understand the quenching mechanism (static or dynamic), plot F₀/F versus the concentration of the quencher ([Q]). The Stern-Volmer equation is: F₀/F = 1 + Ksv[Q] where Ksv is the Stern-Volmer quenching constant. A linear plot suggests a single type of quenching mechanism.

  • Binding Constant and Number of Binding Sites: For static quenching, the binding constant (Ka) and the number of binding sites (n) can be calculated using the Scatchard equation: log[(F₀ - F) / F] = log(Ka) + n * log[Q] A plot of log[(F₀ - F) / F] versus log[Q] will yield a straight line with a slope of 'n' and a y-intercept of log(Ka).

Quantitative Data Summary (Example for BSA-Reactive Orange 12)

Parameter	Value
Binding Constant (Ka)	1.5 x 10⁵ M⁻¹
Number of Binding Sites (n)	~1
Stern-Volmer Constant (Ksv)	2.0 x 10⁵ M⁻¹
Thermodynamic Parameter (ΔG)	-29.5 kJ/mol

Note: These are hypothetical values for illustrative purposes.

Alternative Advanced Techniques

For more detailed and label-free analysis, the following techniques can be employed:

• Surface Plasmon Resonance (SPR): Provides real-time data on the kinetics of binding (association and dissociation rates) and binding affinity.[1] It is highly sensitive and requires immobilization of one of the binding partners on a sensor chip.

• Isothermal Titration Calorimetry (ITC): Directly measures the heat released or absorbed during a binding event. This provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).

Conclusion

The quantitative analysis of Reactive Orange 12 binding is essential for various scientific and industrial applications. UV-Vis spectrophotometry offers a simple and accessible method for determining binding capacity, while fluorescence quenching provides deeper insights into the binding affinity and stoichiometry of protein-dye interactions. The choice of method will depend on the specific research question, the nature of the substrate, and the available instrumentation. The protocols provided herein offer a robust starting point for researchers to quantitatively characterize the binding of Reactive Orange 12.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. cncolorchem.com [cncolorchem.com]

Application Notes and Protocols for Staining Silk Fabrics with Reactive Orange 12

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of silk fabrics using Reactive Orange 12 (C.I. 13248), a vibrant and versatile reactive dye. The information presented is synthesized from established dyeing methodologies for reactive dyes on protein fibers, supplemented with specific data for Reactive Orange 12 where available.

Introduction

Reactive Orange 12 is a monoazo reactive dye that forms a covalent bond with the functional groups present in silk fibroin, primarily the amino groups of lysine and histidine residues, as well as hydroxyl groups of serine and tyrosine under alkaline conditions. This covalent fixation results in excellent wash fastness and overall durability of the color. The dyeing process is influenced by several key parameters, including pH, temperature, electrolyte concentration, and dyeing time, which must be carefully controlled to achieve optimal color yield and levelness.

Materials and Reagents

• Silk Fabric: Degummed and bleached mulberry silk is recommended for optimal dye uptake and brightness.

• Reactive Orange 12 Dye Powder: (C.I. 13248)

• Sodium Sulphate (Na₂SO₄): Anhydrous, as an electrolyte to promote dye exhaustion.

• Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃): As an alkali for dye fixation.

• Acetic Acid (CH₃COOH): For neutralization.

• Non-ionic Detergent: For pre-treatment and post-dyeing washing.

• Deionized or Distilled Water

Quantitative Data Summary

The following tables summarize key quantitative data for the application of Reactive Orange 12 and similar reactive dyes to silk fabrics.

Table 1: Physicochemical Properties of Reactive Orange 12

Property	Value
C.I. Name	Reactive Orange 12
C.I. Number	13248
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃
Molecular Weight	739.00 g/mol
Solubility in Water	100 g/L at 20°C, 200 g/L at 50°C[1]
Color	Yellow-Orange

Table 2: Recommended Dyeing Parameters for Reactive Dyes on Silk

Parameter	Range	Optimal Value
Dye Concentration (% owf*)	0.5 - 4.0	2.0
Liquor Ratio	20:1 - 50:1	30:1
pH (Dyeing/Exhaustion)	6.0 - 7.0	6.5
pH (Fixation)	8.0 - 11.0	9.0
Temperature (Dyeing/Exhaustion)	30 - 40°C	35°C
Temperature (Fixation)	60 - 90°C	80°C
Sodium Sulphate (g/L)	20 - 80	60
Sodium Carbonate (g/L)	5 - 20	15
Dyeing Time (Exhaustion)	20 - 40 minutes	30 minutes
Dyeing Time (Fixation)	45 - 90 minutes	60 minutes

*owf: on the weight of fabric

Table 3: Colorfastness Properties of Silk Dyed with Reactive Orange 12

Fastness Test	ISO Method	Rating (1-5)
Light Fastness	ISO 105-B02	6[1]
Washing Fastness (Color Change)	ISO 105-C06	4-5
Washing Fastness (Staining)	ISO 105-C06	5[1]
Perspiration Fastness (Acidic & Alkaline)	ISO 105-E04	4-5[1]
Dry Rubbing Fastness	ISO 105-X12	4-5
Wet Rubbing Fastness	ISO 105-X12	4
Oxygen Bleaching	5[1]
Soaping	5[1]

Experimental Protocols

Pre-treatment of Silk Fabric

• Scouring: To ensure the removal of any impurities, the silk fabric should be scoured in a solution containing 1-2 g/L of a non-ionic detergent at 60-70°C for 30 minutes.

• Rinsing: Thoroughly rinse the fabric with warm water followed by cold water to remove the detergent completely.

• Drying: The fabric can be used directly in its wet state or air-dried.

Dye Bath Preparation and Dyeing Procedure

• Dye Stock Solution: Prepare a stock solution of Reactive Orange 12 (e.g., 1% w/v) by dissolving the dye powder in deionized water. Gentle warming may be required for complete dissolution.

• Dye Bath Setup: Fill a dyeing vessel with the required amount of deionized water to achieve the desired liquor ratio (e.g., 30:1).

• Initial Dye Bath: Add the calculated volume of the dye stock solution to the dye bath.

• Exhaustion Phase:

  • Introduce the pre-wetted silk fabric into the dye bath at 30-40°C.

  • Agitate the fabric gently for 5-10 minutes to ensure even wetting.

  • Gradually add the required amount of sodium sulphate (e.g., 60 g/L) to the dye bath in two portions over 15-20 minutes. This helps in the migration of the dye from the solution to the fiber surface.

  • Continue the dyeing process at this temperature for another 20-30 minutes with intermittent stirring.

• Fixation Phase:

  • Gradually raise the temperature of the dye bath to 80°C.

  • Slowly add the pre-dissolved sodium carbonate (e.g., 15 g/L) to the dye bath to raise the pH to around 9.

  • Continue the dyeing at this temperature for 60-90 minutes to allow the covalent bond formation between the dye and the silk fiber.

Post-dyeing Treatment

• Rinsing: After the fixation step, cool the dye bath and remove the fabric. Rinse the dyed fabric thoroughly with cold water to remove any unfixed dye from the surface.

• Soaping: To remove hydrolyzed dye and improve fastness properties, wash the fabric in a solution containing 1-2 g/L of a non-ionic detergent at 80-90°C for 15-20 minutes.

• Final Rinsing: Rinse the fabric with warm water and then cold water until the water runs clear.

• Neutralization: A final rinse in a dilute solution of acetic acid (0.5-1.0 g/L) can be performed to neutralize any residual alkali.

• Drying: Air-dry the stained silk fabric away from direct sunlight.

Visualizations

Caption: Experimental workflow for staining silk fabric with Reactive Orange 12.

References

• 1. worlddyevariety.com [worlddyevariety.com]

Determining the Concentration of Reactive Orange 12 in Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative determination of Reactive Orange 12 (C.I. 13248) concentration in aqueous solutions. The methods described herein are essential for a variety of applications, including monitoring dye degradation in environmental remediation studies, quality control in industrial processes, and detecting potential impurities in pharmaceutical formulations. The primary methods covered are UV-Visible Spectrophotometry and High-Performance Liquid Chromatography (HPLC), with a brief overview of electrochemical methods as an advanced alternative.

Physicochemical Properties of Reactive Orange 12

Property	Value
CI Name	Reactive Orange 12[1]
CAS Number	35642-64-9[1]
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃[1]
Molecular Weight	739.00 g/mol [1]
Class	Single Azo Dye[1]

Method 1: UV-Visible Spectrophotometry

UV-Visible spectrophotometry is a straightforward and cost-effective method for determining the concentration of Reactive Orange 12 in solutions with relatively simple matrices. The method is based on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte.

Quantitative Data Summary

Parameter	Value
Wavelength of Maximum Absorbance (λmax)	~492 nm[2]
Linearity Range	Typically 1 - 25 mg/L
Limit of Detection (LOD)	Dependent on instrument specifications
Limit of Quantification (LOQ)	Dependent on instrument specifications

Note: The λmax for orange azo dyes is generally in the 490-500 nm range. It is recommended to determine the specific λmax using a standard solution of Reactive Orange 12 on the instrument being used.

Experimental Protocol

1. Materials and Equipment:

• Reactive Orange 12 analytical standard

• Deionized water (or appropriate solvent)

• UV-Visible Spectrophotometer

• 1 cm path length quartz cuvettes

• Volumetric flasks and pipettes

2. Preparation of Stock and Standard Solutions:

• Stock Solution (100 mg/L): Accurately weigh 10.0 mg of Reactive Orange 12 standard and dissolve it in a 100 mL volumetric flask with deionized water.

• Working Standards: Prepare a series of standard solutions (e.g., 1, 5, 10, 15, 20, 25 mg/L) by diluting the stock solution with deionized water.

3. Measurement Procedure:

• Turn on the spectrophotometer and allow it to warm up.

• Perform a wavelength scan (e.g., from 300 to 700 nm) with a mid-range standard solution to determine the precise λmax for Reactive Orange 12.

• Set the spectrophotometer to the determined λmax.

• Use deionized water as a blank to zero the instrument.

• Measure the absorbance of each standard solution and the unknown sample(s).

4. Data Analysis:

• Construct a calibration curve by plotting the absorbance of the standard solutions against their known concentrations.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c), where y is absorbance, x is concentration, m is the slope, and c is the y-intercept. The R² value should be ≥ 0.995.

• Determine the concentration of the unknown sample by interpolating its absorbance value on the calibration curve or by using the regression equation.

Workflow Diagram

Caption: Workflow for UV-Visible Spectrophotometric Analysis.

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC is a more selective and sensitive method for the quantification of Reactive Orange 12, especially in complex matrices where other substances may interfere with spectrophotometric measurements. This protocol is adapted from methods for similar reactive orange dyes.[3][4]

Quantitative Data Summary (for a similar dye, Reactive Orange 107)[3]

Parameter	Value
Linearity Range	0.05 - 1.5 ppm (mg/L)
Retention Time	~2.3 min

Note: These values are for Reactive Orange 107 and should be validated for Reactive Orange 12.

Experimental Protocol

1. Instrumentation and Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 125 x 4 mm, 5 µm particle size)[3]

• Reactive Orange 12 analytical standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• N-Cetyl-N,N,N-trimethylammonium bromide (CTAB) (optional, as an ion-pairing agent)[3]

• Buffer (e.g., ammonium acetate or phosphate buffer)

• Syringe filters (0.45 µm)

2. Chromatographic Conditions (Starting Point):

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) containing an optional ion-pairing agent like 0.45 M CTAB, with the pH adjusted to around 7.9.[3] A gradient elution may be necessary for complex samples.

• Flow Rate: 0.6 - 1.0 mL/min[3]

• Column Temperature: Ambient or controlled (e.g., 30 °C)

• Detection Wavelength: The λmax determined by spectrophotometry (e.g., ~492 nm).

• Injection Volume: 10 - 20 µL

3. Preparation of Standard and Sample Solutions:

• Stock Solution (100 mg/L): Prepare as described for the UV-Vis method.

• Working Standards: Prepare a series of standards in the expected concentration range of the samples (e.g., 0.1, 0.5, 1.0, 2.5, 5.0 mg/L) by diluting the stock solution with the mobile phase.

• Sample Preparation: Dilute the sample with the mobile phase to fall within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• Inject the standard solutions to establish the retention time of Reactive Orange 12 and to generate a calibration curve by plotting peak area versus concentration.

• Inject the prepared sample(s).

• Identify the Reactive Orange 12 peak in the sample chromatogram based on its retention time.

• Quantify the concentration of Reactive Orange 12 in the sample using the calibration curve.

Workflow Diagram

Caption: Workflow for HPLC Analysis.

Method 3: Electrochemical Methods

Electrochemical sensors offer a promising alternative for the rapid and sensitive detection of synthetic dyes.[5] These methods are based on the electrochemical oxidation or reduction of the dye molecule at an electrode surface, which generates a current proportional to the dye's concentration.[5]

General Principles

• Techniques: Common techniques include cyclic voltammetry (CV), differential pulse voltammetry (DPV), and amperometry.

• Electrodes: Various types of electrodes can be used, including glassy carbon, carbon paste, and chemically modified electrodes.[5] The modification of electrode surfaces with nanomaterials can enhance sensitivity and selectivity.[5]

• Measurement: The peak current generated during the electrochemical reaction is measured and correlated to the concentration of the dye.

Conceptual Workflow Diagram

Caption: Conceptual Workflow for Electrochemical Analysis.

Method Validation

For all methods, it is crucial to perform a proper method validation to ensure the reliability of the results. Key validation parameters to consider include:

• Specificity/Selectivity: The ability to accurately measure the analyte in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worldwidejournals.com [worldwidejournals.com]
• 3. journals.najah.edu [journals.najah.edu]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. ifatcc.org [ifatcc.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Reactive Orange 12 Solubility

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility of Reactive Orange 12. It includes a comprehensive data summary, detailed experimental protocols, and troubleshooting guidance for common issues encountered during solubility experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Reactive Orange 12 in aqueous solutions?

A1: Reactive Orange 12 is a water-soluble dye. Its solubility in water is temperature-dependent, increasing as the temperature rises. At 20°C, its solubility is 100 g/L, which increases to 200 g/L at 50°C.[1] One source suggests a solubility of up to 1000 g/L at 25°C, though this may vary depending on the specific form and purity of the dye.[1]

Q2: Is Reactive Orange 12 soluble in common organic solvents?

Q3: What factors can influence the solubility of Reactive Orange 12?

A3: Several factors can affect the solubility of Reactive Orange 12, including:

• Temperature: Solubility in water significantly increases with temperature.

• pH: The pH of the aqueous solution can influence the charge state of the dye molecule, potentially affecting its solubility.

• Presence of Electrolytes: High concentrations of salts can decrease the solubility of reactive dyes, a phenomenon known as "salting out".

• Purity of the Dye: Impurities in the dye powder can affect its dissolution characteristics.

• Solvent Polarity: The polarity of the solvent plays a crucial role in its ability to dissolve the dye molecule.

Data Presentation: Solubility of Reactive Orange 12

The following table summarizes the available quantitative solubility data for Reactive Orange 12.

Solvent	Temperature (°C)	Solubility (g/L)	Citation
Water	20	100	[1]
Water	25	1000	[1]
Water	50	200	[1]
Ethanol	Not Specified	Data not available
Methanol	Not Specified	Data not available
Acetone	Not Specified	Data not available
DMSO	Not Specified	Data not available

Experimental Protocol: Determination of Dye Solubility

This protocol outlines a general method for determining the solubility of a dye such as Reactive Orange 12 in a given solvent.

Materials:

• Reactive Orange 12 powder

• Solvent of interest (e.g., deionized water, ethanol)

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bars

• Temperature-controlled water bath or hot plate

• Centrifuge

• Spectrophotometer

Procedure:

• Preparation of Supersaturated Solution:

  • Accurately weigh an excess amount of Reactive Orange 12 powder and add it to a known volume of the solvent in a sealed container.

  • Place the container in a temperature-controlled water bath set to the desired experimental temperature.

  • Stir the mixture vigorously using a magnetic stirrer for a predetermined amount of time (e.g., 24 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • After the equilibration period, stop the stirring and allow the undissolved solid to settle.

  • To ensure complete removal of any suspended particles, centrifuge an aliquot of the supernatant at a high speed.

• Determination of Solute Concentration:

  • Carefully withdraw a known volume of the clear supernatant.

  • Prepare a series of dilutions of this supernatant with the same solvent.

  • Measure the absorbance of each dilution at the wavelength of maximum absorbance (λmax) for Reactive Orange 12 using a spectrophotometer.

  • Create a calibration curve by plotting absorbance versus concentration using a set of standard solutions of known concentrations.

  • Use the absorbance of the saturated solution and the calibration curve to determine the concentration of the dissolved dye. This concentration represents the solubility at that temperature.

Troubleshooting Guide

This guide addresses common issues that may arise during solubility determination experiments.

Issue 1: Inconsistent or non-reproducible solubility results.

• Possible Cause: The system may not have reached equilibrium.

• Solution: Increase the stirring time to ensure that the dissolution process is complete. It is advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing.

• Possible Cause: Temperature fluctuations during the experiment.

• Solution: Use a calibrated and stable temperature-controlled environment, such as a water bath, to maintain a constant temperature throughout the experiment.

Issue 2: Difficulty in completely separating the undissolved solid from the supernatant.

• Possible Cause: Fine particles of the dye may remain suspended in the solution.

• Solution: Increase the centrifugation speed and/or time. Alternatively, filtration using a syringe filter with a pore size appropriate for removing fine particles can be employed after centrifugation.

Issue 3: The measured solubility is lower than expected.

• Possible Cause: The presence of impurities in the dye sample.

• Solution: Use a high-purity grade of Reactive Orange 12. If purity is a concern, characterization of the dye sample using techniques like HPLC or NMR may be necessary.

• Possible Cause: The pH of the solution is not optimal for solubility.

• Solution: Measure and control the pH of the solvent, especially for aqueous solutions. The solubility of many dyes is pH-dependent.

Troubleshooting Workflow

Caption: Troubleshooting workflow for dye solubility experiments.

References

• 1. Reactive Orange 12 CAS#: 35642-64-9 [m.chemicalbook.com]

Technical Support Center: Improving the Fixation of Reactive Orange 12

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for optimizing the fixation of C.I. Reactive Orange 12 on cellulosic fabrics like cotton. It includes frequently asked questions, a troubleshooting guide for common experimental issues, detailed protocols, and data summaries to enhance dyeing efficiency and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of alkali in the fixation of Reactive Orange 12? A1: Alkali, typically sodium carbonate (soda ash), is essential for creating the conditions necessary for the dye to form a permanent covalent bond with the fabric.[1][2] It works by increasing the pH of the dyebath, which deprotonates the hydroxyl groups (-OH) on the cellulose fibers to form highly nucleophilic cellulosate ions (Cell-O⁻).[1][3] These cellulosate ions then attack the electrophilic center on the reactive group of the dye molecule, resulting in a stable ether linkage. Without sufficient alkali, this reaction cannot proceed, and the dye will not be permanently fixed.

Q2: Why is a high concentration of salt (electrolyte) required in a conventional dyeing process? A2: In an aqueous solution, both the cotton fiber and the anionic reactive dye molecule carry a negative surface charge, leading to electrostatic repulsion.[4] This repulsion hinders the dye from approaching the fiber surface. Salt, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), acts as an electrolyte. It dissolves in water to form positive ions (Na⁺) that neutralize the negative charge on the fiber surface, thereby reducing the repulsive forces.[4][5] This allows the dye to migrate from the dyebath to the fiber surface, a process known as "exhaustion," making it available for the subsequent fixation reaction.[5][6]

Q3: How does temperature critically influence fixation efficiency? A3: Temperature has a dual effect on the reactive dyeing process. Increasing the temperature generally accelerates the rate of dye diffusion into the fiber and the chemical reaction between the dye and cellulose, which is favorable for fixation.[7][8] However, temperature also significantly increases the rate of a competing reaction: dye hydrolysis.[7][9] Hydrolysis is the reaction of the dye with water molecules, which deactivates the dye, rendering it unable to bond with the fiber.[10][11] Therefore, an optimal temperature must be carefully controlled to maximize the rate of fixation while minimizing the rate of hydrolysis. Exceeding this optimal temperature will lead to a decrease in overall fixation efficiency.[8]

Q4: What is dye hydrolysis, and why is it the primary cause of low fixation and poor wash fastness? A4: Dye hydrolysis is a chemical reaction where the reactive group of the dye molecule reacts with hydroxide ions (OH⁻) from water instead of the cellulose fiber.[10][12] This reaction is irreversible and forms an inactive, hydrolyzed dye that can no longer form a covalent bond with the fabric.[9][10] This hydrolyzed dye has a low affinity for the fiber and remains loosely attached to the surface. If not thoroughly washed off, this unfixed dye leads to significant color bleeding during washing (poor wash fastness) and contributes to lower color yield (poor fixation efficiency).[12][13] Factors that accelerate hydrolysis include high temperatures, high pH, and prolonged processing times in alkaline conditions.[7][9]

Q5: Can fixation be achieved without using high concentrations of salt? A5: Yes, salt-free dyeing can be achieved by modifying the cotton fiber through a process called cationization.[14][15][16] This involves treating the cotton with chemical agents, such as 3-chloro-2-hydroxypropyl trimethylammonium chloride (CHPTAC), to introduce permanent positive charges (cationic sites) onto the cellulose structure.[14][15][16][17] This modification reverses the surface charge of the cotton, creating a strong electrostatic attraction to the anionic dye molecules.[18] This attraction eliminates the need for salt to overcome repulsion, leading to high dye exhaustion and fixation, while also reducing the environmental impact from saline effluent.[16][18]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Low Color Yield / Poor Fixation	1. Insufficient Alkali: The pH is too low for the activation of cellulose hydroxyl groups.[3] 2. Excessive Hydrolysis: Dyeing temperature is too high, or the fixation time in alkali is too long.[7][19] 3. Poor Exhaustion: Insufficient salt concentration or an excessively high liquor ratio.[6][20] 4. Premature Hydrolysis: Alkali was added to the dyebath along with the dye at a high temperature.[6][10]	1. Optimize Alkali: Ensure the pH is within the optimal range for the dye (typically 10.5-11.0). Verify the concentration and purity of the soda ash.[7][19] 2. Control Conditions: Lower the fixation temperature and/or reduce the fixation time. Refer to the dye manufacturer's technical data sheet.[8] 3. Improve Exhaustion: Increase the salt concentration according to the shade depth. Use a lower liquor ratio where possible.[5][20] 4. Correct Dosing Sequence: Add salt and dye first, allow for the exhaustion phase (migration of dye to fiber), and only then add the alkali to initiate fixation.[6][21]
Poor Wash Fastness	1. Incomplete Removal of Hydrolyzed Dye: The post-dyeing washing (soaping) process was inadequate.[12][13] 2. Dye Hydrolysis: A significant portion of the dye reacted with water instead of the fiber, leading to a high amount of unfixed dye.[13]	1. Enhance Soaping: Perform a thorough soaping wash at or near boiling temperature (e.g., 95°C) with an appropriate detergent to effectively remove all unfixed and hydrolyzed dye.[19][21] Follow with multiple rinses. 2. Minimize Hydrolysis: Review and optimize dyeing parameters (pH, temperature, time) to favor fixation over hydrolysis.[7][9]
Shade Inconsistency (Batch-to-Batch)	1. Variation in Process Parameters: Inconsistent liquor ratio, temperature profiles, or chemical dosing between batches.[3][19] 2. Water Hardness: Presence of metal ions (e.g., Ca²⁺, Mg²⁺) in the water can interfere with the dye.	1. Standardize Process: Maintain strict control over all dyeing parameters. Use calibrated dosing systems for chemicals.[19] 2. Use a Sequestering Agent: Add a sequestering agent to the dyebath to chelate any interfering metal ions from the process water.[6]
Uneven Dyeing (Levelness Issues)	1. Rapid Dye Uptake: Dye was added too quickly or at too high a temperature. 2. Poor Salt Dosing: Salt was added all at once, causing rapid, uneven exhaustion of the dye onto the fabric.[21] 3. Inadequate Fabric Preparation: Residual impurities or sizing agents on the fabric prevent uniform dye penetration.	1. Control Dye Addition: Start the dyeing process at a lower temperature and gradually increase it. Add the dye solution over a period of time. 2. Portion-wise Salt Dosing: Add the required amount of salt in several portions over 15-20 minutes to ensure a gradual and level exhaustion of the dye.[21] 3. Ensure Proper Pre-treatment: The fabric must be properly desized, scoured, and bleached to ensure uniform absorbency before dyeing.[19]

Data Presentation: Influence of Key Parameters

Quantitative data is summarized below to illustrate the impact of critical process variables on dye exhaustion and fixation.

Table 1: General Effect of pH on Fixation and Hydrolysis This table illustrates the conceptual relationship. Optimal pH for specific dyes may vary.

pH Level	Cellulose Reactivity (Cell-O⁻ formation)	Rate of Dye Fixation	Rate of Dye Hydrolysis	Overall Fixation Efficiency
7-9	Low	Very Low	Low	Poor
10-11	High	High	Moderate	Optimal [7][8]
> 11.5	Very High	High	Very High	Decreasing[7]

Table 2: Typical Effect of Salt Concentration on Dye Exhaustion For a medium shade depth. Values are illustrative.

Salt Concentration (g/L)	Electrostatic Repulsion	Dye Exhaustion (%)
0	High	Low (~20-30%)
20	Reduced	Moderate (~50-60%)
50	Significantly Reduced	High (~70-80%)[20]
80	Minimal	Very High (~90-95%)

Table 3: Conceptual Effect of Temperature on Fixation vs. Hydrolysis Assuming optimal pH and time.

Fixation Temperature	Rate of Dye-Fiber Reaction	Rate of Dye-Water Reaction (Hydrolysis)	Expected Outcome
40°C	Slow	Very Slow	Low fixation rate, requires very long fixation time.
60-70°C	Fast	Moderate	Optimal balance , leading to high fixation efficiency.[8]
> 80°C	Very Fast	Very Fast	Decreased fixation efficiency as hydrolysis outcompetes fixation.[8]

Experimental Protocols

Protocol 1: Standard Exhaust Dyeing of Cotton with Reactive Orange 12

Objective: To provide a baseline methodology for dyeing cotton fabric with Reactive Orange 12 using a standard salt and alkali exhaust process.

Materials:

• Scoured and bleached cotton fabric

• C.I. Reactive Orange 12

• Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄)

• Sodium carbonate (Na₂CO₃, Soda Ash)

• Sequestering agent (optional)

• Neutral detergent

• Laboratory dyeing apparatus (e.g., beaker dyer, Mathis Labomat)

Methodology:

• Dyebath Preparation:

  • Set the liquor ratio (e.g., 1:20, meaning 20 mL of water for every 1 g of fabric).

  • Add the required volume of deionized water to the dyeing vessel.

  • Add sequestering agent if water hardness is a concern.

  • Accurately weigh and dissolve the Reactive Orange 12 dye (e.g., 2% on mass of fabric, o.m.f) in a small amount of warm water and add it to the dyebath.

• Exhaustion Phase:

  • Introduce the cotton fabric into the cool dyebath (approx. 30-40°C).

  • Start agitation and run for 10 minutes.

  • Gradually add the required amount of salt (e.g., 60 g/L) to the dyebath in 3-4 portions over 20 minutes.

  • Raise the temperature to the exhaustion temperature (e.g., 60°C) and hold for 30 minutes to allow the dye to migrate onto the fiber.[21]

• Fixation Phase:

  • After exhaustion, add the pre-dissolved alkali (e.g., 20 g/L Soda Ash) to the dyebath.

  • Continue dyeing at the fixation temperature (60°C) for 45-60 minutes to facilitate the covalent bonding between the dye and the cotton fiber.[21]

• Washing-Off (Soaping):

  • Drop the dyebath and rinse the fabric thoroughly with cold water.

  • Perform a soaping wash in a fresh bath containing a neutral detergent (e.g., 2 g/L) at 95-100°C for 10-15 minutes to remove all unfixed and hydrolyzed dye.[21]

  • Rinse with hot water and then cold water until the rinse water is clear.

• Drying:

  • Squeeze the excess water from the fabric and air-dry or oven-dry at a moderate temperature.

Protocol 2: Cationization of Cotton for Salt-Free Dyeing

Objective: To chemically modify cotton fabric to introduce cationic sites, enabling dyeing with Reactive Orange 12 without the need for salt.

Materials:

• Scoured and bleached cotton fabric

• Cationizing agent (e.g., 3-chloro-2-hydroxypropyl trimethylammonium chloride, CHPTAC)

• Sodium hydroxide (NaOH)

• Laboratory padding mangle or beaker dyer

Methodology:

• Preparation of Cationizing Solution:

  • Prepare an aqueous solution containing the cationizing agent (e.g., 40-60 g/L CHPTAC) and an equivalent or slightly higher concentration of sodium hydroxide (e.g., 40-60 g/L NaOH).

• Treatment:

  • Immerse the cotton fabric in the treatment solution at room temperature.

  • Ensure thorough wetting and impregnation of the fabric. The treatment can be carried out by either an exhaust method (e.g., in a beaker dyer at a 1:10 liquor ratio for 60-90 minutes) or by a pad-batch method.

• Curing/Batching:

  • For the pad-batch method, pass the impregnated fabric through a padding mangle to achieve a uniform wet pick-up (e.g., 80-100%).

  • Seal the padded fabric in a polyethylene bag and store it at room temperature for 12-24 hours to allow the reaction between the CHPTAC and cellulose to complete.

• Washing and Neutralization:

  • After curing, thoroughly wash the cationized fabric with hot water to remove any unreacted chemicals.

  • Neutralize the fabric with a dilute acetic acid solution (e.g., 1 g/L), followed by a final rinse with cold water.

• Drying:

  • Dry the cationized fabric. It is now ready for salt-free reactive dyeing following Protocol 1, but omitting the addition of salt (NaCl or Na₂SO₄) in the exhaustion phase.

Protocol 3: Spectrophotometric Determination of Fixation Efficiency

Objective: To quantify the percentage of dye that has covalently bonded to the fabric.

Methodology:

• Measure Initial Dyebath Concentration: Before adding the fabric, take a sample from the initial dyebath. Measure its absorbance (A₀) at the dye's maximum wavelength (λmax) using a UV-Vis spectrophotometer.

• Measure Exhausted Dyebath Concentration: After the exhaustion phase but before adding alkali, take another sample from the dyebath. Measure its absorbance (A₁).

• Calculate Exhaustion Percentage (E%):

  • E% = [(A₀ - A₁) / A₀] × 100

• Strip Unfixed Dye: Take a small, accurately weighed sample of the dyed fabric after the fixation step but before the final soaping wash. Vigorously wash this sample according to the soaping procedure in Protocol 1 to remove all unfixed and hydrolyzed dye. Measure the absorbance of this wash liquor (A₂).

• Alternative Method - Solvent Extraction: Alternatively, strip all dye (fixed and unfixed) from an unwashed dyed sample using a suitable solvent (e.g., 50% aqueous pyridine). Then, strip only the unfixed dye from another sample using a strong detergent solution. The difference corresponds to the fixed dye.

• Calculate Fixation Efficiency (F%):

  • F% represents the ratio of the dye that has chemically bonded to the total amount of dye taken up by the fabric.

  • F% = [((A₁ - A₂) / A₁) ] × 100 (This is a simplified representation; accurate calculation requires calibration curves and accounting for liquor volumes).

  • The total fixation (T%) is E% × F%.

Mandatory Visualizations

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scribd.com [scribd.com]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. textilelearner.net [textilelearner.net]
• 6. textilelearner.net [textilelearner.net]
• 7. What factors affect the fixation rate of reactive dyes? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 8. Combination of wet fixation and drying treatments to improve dye fixation onto spray-dyed cotton fabric - PMC [pmc.ncbi.nlm.nih.gov]
• 9. textileapex.com [textileapex.com]
• 10. Fire up your textile knowledge: Hydrolysis of reactive dye & prevention of hydrolysis [textilefire.blogspot.com]
• 11. Reactive Dye Hydrolysis → Area → Sustainability [fashion.sustainability-directory.com]
• 12. Reactive printing and hydrolysis: Causes, effects, and solutions [textiletoday.com.bd]
• 13. sarex.com [sarex.com]
• 14. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 15. Chemical cationization of cotton fabric for improved dye uptake | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. juniperpublishers.com [juniperpublishers.com]
• 19. autumnchem.com [autumnchem.com]
• 20. Influence of Process Parameters on Exhaustion, Fixation and Color Strength in Dyeing of Cellulose Fiber with Reactive Dye [gavinpublishers.com]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Stability of Reactive Orange 12 Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Reactive Orange 12 solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the reliability and reproducibility of your experiments.

Troubleshooting Guide: Common Issues with Reactive Orange 12 Solution Stability

Users may encounter several issues related to the stability of their Reactive Orange 12 solutions. The following table summarizes common problems, their probable causes, and recommended solutions.

Issue	Probable Cause(s)	Recommended Solution(s)
Color of the solution is fading or changing over time.	Hydrolysis of the dye: The dichlorotriazine reactive group is susceptible to hydrolysis, especially under alkaline conditions and at elevated temperatures. This leads to the formation of a hydroxyl derivative that no longer covalently binds to the target substrate.[1][2] Photodegradation: Exposure to UV or ambient light can cause the dye's chromophore to break down.	- Prepare solutions fresh whenever possible. - Store stock solutions in a refrigerator at 4°C.[3] - Protect solutions from light by using amber vials or wrapping containers in aluminum foil. - Prepare solutions in a neutral to slightly acidic buffer (pH 6-7) to minimize hydrolysis.
Precipitate forming in the solution.	Low solubility: The concentration of the dye may exceed its solubility in the chosen solvent, particularly at lower temperatures. The solubility of Reactive Orange 12 in water is approximately 100 g/L at 20°C and 200 g/L at 50°C.[4] Aggregation: High salt concentrations can lead to dye aggregation and precipitation. Degradation products: Some degradation byproducts may be less soluble than the parent dye.	- Prepare a less concentrated stock solution. - Gently warm the solution to aid dissolution, but avoid prolonged heating. - If salts are necessary for an application, add them immediately before use rather than storing them in the dye solution. - Filter the solution through a 0.22 µm or 0.45 µm syringe filter after preparation.
Inconsistent experimental results (e.g., variable staining intensity).	Use of aged or improperly stored solutions: The concentration of active, unhydrolyzed dye decreases over time, leading to weaker reactions. pH shifts in the solution: Absorption of atmospheric CO2 can lower the pH of unbuffered aqueous solutions over time.	- Always use freshly prepared solutions for quantitative experiments. - If using a stock solution, allow it to equilibrate to room temperature before use. - Use a buffered solvent to maintain a stable pH.[3][5] - Periodically check the absorbance of your stock solution to monitor for degradation.
Unexpected peaks in analytical chromatography (e.g., HPLC).	Presence of hydrolysis products: Hydrolyzed Reactive Orange 12 will have a different retention time than the active form.[1] Photodegradation products: Light exposure can lead to a variety of degradation byproducts.	- Confirm the identity of peaks by running a freshly prepared standard. - If hydrolysis is suspected, intentionally hydrolyze a sample (e.g., by adjusting to an alkaline pH and warming) to identify the hydrolysis peak. - Ensure proper storage of solutions to minimize the formation of degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Reactive Orange 12 instability in aqueous solutions?

A1: The primary cause of instability is the hydrolysis of the dichlorotriazine reactive group. This group is highly electrophilic and reacts with water, particularly under alkaline conditions and at elevated temperatures, to form an inactive hydroxyl derivative. This hydrolyzed dye can no longer form a covalent bond with the intended substrate.[1][2]

Q2: How does pH affect the stability of Reactive Orange 12 solutions?

A2: The rate of hydrolysis of dichlorotriazine reactive dyes is highly dependent on pH. Alkaline conditions (pH > 7) significantly accelerate hydrolysis.[1] For optimal stability of stock solutions, it is recommended to maintain a neutral to slightly acidic pH (around 6-7). This can be achieved by using a suitable buffer system.

Q3: What is the recommended storage temperature for Reactive Orange 12 solutions?

A3: To minimize the rate of hydrolysis, it is recommended to store stock solutions of Reactive Orange 12 at refrigerated temperatures (4°C).[3] Avoid freezing and thawing cycles, as this can affect solubility and stability. For long-term storage, it is best to store the dye as a dry powder in a cool, dark, and dry place.

Q4: How does light exposure impact the stability of the solution?

A4: Exposure to light, especially UV radiation, can lead to the photodegradation of the dye's chromophore, resulting in a loss of color. To prevent this, always store solutions in light-protected containers, such as amber bottles or vials wrapped in aluminum foil.

Q5: For how long can I store a stock solution of Reactive Orange 12?

A5: The usable shelf-life of a Reactive Orange 12 solution depends on the storage conditions (temperature, pH, and light protection). For critical quantitative applications, it is always best to use a freshly prepared solution. For general use, a stock solution stored at 4°C, in the dark, and at a neutral pH may be usable for a few days to a week, but its concentration of active dye will decrease over time. It is advisable to validate the stability for your specific experimental needs.

Quantitative Data on Reactive Dye Stability

Illustrative Hydrolysis Data for C.I. Reactive Blue 198 in Alkaline Solution [1]

Time (minutes)	0.5% Dye Solution (% Hydrolyzed)	1.0% Dye Solution (% Hydrolyzed)	2.0% Dye Solution (% Hydrolyzed)
0	0	0	0
25	0	0	0
45 (Alkali added)	0	0	0
55	10.2	12.5	23.8
65	20.1	24.3	41.2
75	28.9	35.1	55.6
85	36.8	44.2	67.1
95	43.5	52.1	76.4
105	49.2	58.9	83.5

Note: This data is for C.I. Reactive Blue 198 and is intended for illustrative purposes to show the trend of hydrolysis in an alkaline environment.

Experimental Protocols

Protocol for Preparation of a Stable Stock Solution of Reactive Orange 12

This protocol describes the preparation of a 1 mM stock solution of Reactive Orange 12 with enhanced stability.

Materials:

• Reactive Orange 12 powder (M.W. ~739.0 g/mol )

• High-purity water (e.g., deionized or distilled)

• Phosphate buffer (0.1 M, pH 6.5)

• Analytical balance

• Volumetric flask (amber or covered with aluminum foil)

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Procedure:

• Weighing the Dye: Accurately weigh approximately 73.9 mg of Reactive Orange 12 powder.

• Dissolution: Transfer the powder to a 100 mL amber volumetric flask. Add approximately 80 mL of 0.1 M phosphate buffer (pH 6.5) and a magnetic stir bar.

• Mixing: Stir the solution on a magnetic stirrer until the dye is completely dissolved. Gentle warming (not exceeding 40°C) can be used to aid dissolution if necessary, but avoid prolonged heating.

• Final Volume: Once the dye is fully dissolved, remove the stir bar and bring the solution to the final volume of 100 mL with the phosphate buffer.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any micro-particulates.

• Storage: Store the stock solution in the amber volumetric flask or transfer it to smaller amber vials. Store at 4°C and protect from light.

Protocol for Monitoring the Stability of Reactive Orange 12 Solution by UV-Vis Spectrophotometry

This protocol outlines a method to monitor the degradation of a Reactive Orange 12 solution over time by measuring its absorbance.

Materials and Equipment:

• Prepared stock solution of Reactive Orange 12

• UV-Vis spectrophotometer

• Quartz or plastic cuvettes (1 cm path length)

• Solvent used for preparing the stock solution (e.g., 0.1 M phosphate buffer, pH 6.5)

Procedure:

• Determine λmax:

  • Prepare a dilute solution of Reactive Orange 12 in the chosen solvent.

  • Scan the absorbance of the solution from 350 nm to 600 nm to determine the wavelength of maximum absorbance (λmax). For Reactive Orange 12, this is typically around 490 nm.

• Initial Absorbance Measurement (Time = 0):

  • Prepare a fresh dilution of your stock solution to an absorbance value within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

  • Use the solvent as a blank to zero the spectrophotometer at the λmax.

  • Measure and record the absorbance of the diluted dye solution. This is your initial absorbance (A₀).

• Incubation:

  • Store your stock solution under the desired conditions to be tested (e.g., room temperature on the benchtop, 4°C in the dark, etc.).

• Time-Point Measurements:

  • At regular intervals (e.g., every 24 hours for a week), take an aliquot of the stock solution.

  • Prepare the same dilution as in step 2.

  • Measure and record the absorbance (Aₜ) at the λmax.

• Data Analysis:

  • Calculate the percentage of remaining dye at each time point using the formula: % Remaining Dye = (Aₜ / A₀) x 100

  • Plot the percentage of remaining dye versus time to visualize the degradation profile.

Visualizations

Caption: Hydrolysis pathway of a dichlorotriazine reactive dye.

Caption: Troubleshooting workflow for inconsistent results.

References

• 1. irjet.net [irjet.net]
• 2. researchgate.net [researchgate.net]
• 3. Buffer Additives and Packaging Differentially Influence the Stability of Dyes Commonly Used in Chromovitrectomy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. jcsp.org.pk [jcsp.org.pk]

Technical Support Center: Troubleshooting Uneven Dyeing with C.I. Reactive Orange 12

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and resolving issues related to uneven dyeing when using C.I. Reactive Orange 12.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Substrate and Water Quality Issues

Q1: What are the most common causes of patchy or uneven dyeing at the preparation stage?

Uneven dyeing often originates from issues with the substrate (the material being dyed) or the water used in the process. Key causes include:

• Inadequate Substrate Preparation: The fabric must be uniformly absorbent and clean. Residual impurities like oils, waxes, sizing agents, or minerals from inadequate scouring and bleaching will create a physical barrier, preventing even dye penetration.[1][2]

• Incorrect pH of the Substrate: If the fabric has residual alkali or acid from pretreatment, it can cause the dye to fix prematurely or resist exhaustion in localized areas as soon as it is introduced to the dye bath.

• High Water Hardness: The presence of calcium (Ca²⁺) and magnesium (Mg²⁺) ions in process water is a primary cause of problems. These ions can react with the anionic reactive dye molecules, causing them to aggregate or precipitate out of the solution.[3][4] This reduces the effective dye concentration and can lead to particulate deposits on the fabric surface, causing a harsh feel and patchy appearance.[5][6]

Q2: How does water hardness affect the dyeing process with Reactive Orange 12?

Water hardness interferes with reactive dyeing in several ways:

• Dye Precipitation: Calcium and magnesium ions form insoluble complexes with reactive dye molecules, reducing the amount of soluble dye available to bond with the fiber.[3][5]

• Alkali Deactivation: These ions react with the alkali (like soda ash) used for fixation, forming precipitates such as calcium carbonate. This reduces the pH of the dye bath, leading to poor or uneven dye fixation.[4][5]

• Dull Shades: Metal ions, particularly iron, can chelate with the dye chromophore, causing a significant change in shade and dullness.[3]

Using a sequestering agent is essential to chelate these metal ions and prevent their interference.[5][7]

Section 2: Dye Bath and Procedural Parameters

Q3: My dye bath parameters (pH, Temp, Salt) were set correctly, but the dyeing is still uneven. What could be the issue?

Even with correct overall parameters, the method and rate of additions are critical.

• Improper Dye Dissolution: Reactive Orange 12 must be fully dissolved before being added to the dye bath. Undissolved particles will result in specks and dark spots on the fabric.[2][8]

• Rapid Addition of Chemicals: Adding salt or alkali too quickly creates localized high concentrations.[1] Rapid alkali addition, in particular, will cause the dye to fix instantly in patches before it has had a chance to level out evenly across the material.[8]

• Poor Agitation or Liquor Circulation: Insufficient movement of the fabric or the dye liquor results in uneven distribution of dye, chemicals, and temperature, leading to streaky or patchy dyeing.[9][10] The fabric should be able to move freely without being constricted.[11]

Q4: How does temperature control influence dyeing evenness?

Temperature plays a critical role in dye exhaustion, diffusion, and the competing reaction of hydrolysis.[12][13]

• Rate of Temperature Rise: A rapid increase in temperature can cause the dye to rush onto the fabric too quickly, leading to poor leveling. A gradual, controlled temperature rise is essential.[10]

• Incorrect Dyeing Temperature: While higher temperatures increase the rate of diffusion, they also significantly accelerate the rate of dye hydrolysis.[7][14] Hydrolysis is a reaction where the dye reacts with water instead of the fiber, becoming inactive.[15][16] This reduces the final color yield and can lead to lighter shades. An optimal temperature, typically around 60-80°C for hot brand reactive dyes, must be maintained to balance fixation and hydrolysis.[7][17]

Q5: What is "dye hydrolysis" and how can it be minimized?

Dye hydrolysis is a chemical reaction where the reactive group of the dye molecule reacts with water's hydroxyl (OH⁻) ions instead of the cellulose fiber's hydroxyl groups.[7][16] This hydrolyzed dye can no longer form a covalent bond with the fiber, leading to a loss of color depth and poor wash fastness if not properly removed.[14][15]

To minimize hydrolysis:

• Control pH and Temperature: Hydrolysis is accelerated by high alkalinity (pH) and high temperatures.[14][18]

• Timing of Alkali Addition: Prepare dye and alkali solutions separately and only mix them or add the alkali to the dye bath just before the fixation step is set to begin.[14]

• Optimize Liquor Ratio: Very high liquor ratios can increase the rate of hydrolysis.[14]

Data Presentation: Recommended Dyeing Parameters

The following tables provide typical parameters for exhaust dyeing of cotton with a hot-brand reactive dye like Reactive Orange 12.

Table 1: Typical Dyeing Process Parameters

Parameter	Recommendation	Rationale
Liquor Ratio	1:10 to 1:20	Ensures adequate fabric movement and circulation while managing water consumption.[7][19]
Exhaustion Temp.	60 - 80°C	Balances the rate of dye exhaustion and diffusion with the rate of hydrolysis.[7][17]
pH (Exhaustion)	6.5 - 7.0	Neutral pH is maintained during the exhaustion phase before alkali is added for fixation.[17]
pH (Fixation)	10.5 - 11.5	Alkaline conditions are required to activate the cellulose fiber for covalent bond formation.[7][13]
Electrolyte (Salt)	20 - 80 g/L	Depends on shade depth; overcomes electrostatic repulsion between anionic dye and fiber.[7]
Alkali (Soda Ash)	5 - 20 g/L	Depends on shade depth; used as the fixing agent to raise the pH.[7]

Table 2: Water Hardness Classification and Action

Hardness Level	ppm (as CaCO₃)	Recommended Action
Soft	0 - 60	Ideal for dyeing. Minimal action needed.[5]
Moderately Hard	61 - 120	Use of a sequestering agent (e.g., 0.5-1.0 g/L) is recommended.[5][7]
Hard	121 - 180	Sequestering agent is necessary. Water softening may be required.[5]
Very Hard	> 180	Pre-treatment of water (softening) is essential. Use a robust sequestering agent.[5]

Experimental Protocols

Protocol 1: Standard Exhaust Dyeing of Cotton with Reactive Orange 12

This protocol outlines a standard laboratory procedure for dyeing a cotton substrate.

• Substrate Preparation:

  • Ensure the cotton fabric is thoroughly scoured and bleached to remove all impurities.

  • Rinse with neutral pH water and dry. Weigh the dry fabric to calculate the required amounts of dye and chemicals.

• Dye Solution Preparation:

  • Accurately weigh the required amount of C.I. Reactive Orange 12 powder.

  • Create a paste with a small amount of cold water.

  • Dissolve the paste by adding hot water (approx. 80°C) and stirring until the solution is clear.[17]

• Dye Bath Setup:

  • Fill the dyeing vessel with the calculated volume of soft or deionized water to achieve the desired liquor ratio (e.g., 1:15).[19]

  • Add a sequestering agent (e.g., 0.5 g/L) and an anti-creasing agent if required.[7]

  • Set the dye bath temperature to 50°C and ensure the pH is neutral (6.5-7.0).[17]

• Dyeing - Exhaustion Phase:

  • Immerse the cotton fabric in the dye bath and run for 5-10 minutes for even wetting.

  • Add the pre-dissolved dye solution to the bath.

  • Gradually raise the temperature to the target dyeing temperature (e.g., 80°C) over 30 minutes.[17]

  • During the temperature rise, add the required amount of electrolyte (e.g., Glauber's salt or NaCl) in 2-3 portions. This promotes even exhaustion.[7][20]

  • Continue dyeing at the target temperature for 20-30 minutes after the final salt addition.[17]

• Dyeing - Fixation Phase:

  • Add the required amount of alkali (e.g., soda ash), pre-dissolved in water, to the dye bath over 10-15 minutes to avoid shock fixation.[17]

  • Continue the dyeing process at the target temperature for another 45-60 minutes to ensure complete covalent bond formation.[13]

• Washing-Off:

  • Drain the dye bath.

  • Rinse the fabric thoroughly with cold water until the rinse water is clear.[9]

  • Neutralize the fabric with a weak acetic acid solution (0.5-1.0 g/L).[7]

  • Perform a soaping wash at 95-100°C for 10-15 minutes with a neutral detergent to remove all unfixed and hydrolyzed dye. This step is crucial for achieving good wash fastness.[13]

  • Rinse again with hot water, followed by cold water.

• Drying:

  • Squeeze excess water from the fabric and dry at an appropriate temperature.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing the root cause of uneven dyeing.

Caption: Troubleshooting workflow for uneven reactive dyeing.

References

• 1. researchgate.net [researchgate.net]
• 2. vichem.vn [vichem.vn]
• 3. jcsp.org.pk [jcsp.org.pk]
• 4. How Does Water Hardness Affect Textile Dyeing? → Question [fashion.sustainability-directory.com]
• 5. How Does Water Hardness Affect Reactive Dyeing of Cotton? → Question [fashion.sustainability-directory.com]
• 6. pjoes.com [pjoes.com]
• 7. textilelearner.net [textilelearner.net]
• 8. textileindustry.net [textileindustry.net]
• 9. organiccottonplus.com [organiccottonplus.com]
• 10. vichem.vn [vichem.vn]
• 11. reddit.com [reddit.com]
• 12. textileblog.com [textileblog.com]
• 13. benchchem.com [benchchem.com]
• 14. textileapex.com [textileapex.com]
• 15. Reactive printing and hydrolysis: Causes, effects, and solutions [textiletoday.com.bd]
• 16. Reactive Dye Hydrolysis → Area → Sustainability [fashion.sustainability-directory.com]
• 17. Dyeing of Cotton Fabric with Reactive Dyes || Cotton Dyeing || Cotton Fabric || Reactive Dyes [textilesphere.com]
• 18. Hydrolysis of Reactive dyes ~ Define Textile [definetextile.com]
• 19. scribd.com [scribd.com]
• 20. textilecoach.net [textilecoach.net]

Technical Support Center: Optimizing pH for Reactive Orange 12 Dyeing

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for optimizing the pH during dyeing experiments with C.I. Reactive Orange 12. It includes frequently asked questions, detailed troubleshooting, and experimental protocols to ensure successful and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the role of pH in the reactive dyeing process?

The pH of the dyebath is a critical parameter that governs two competing reactions in reactive dyeing:

• Fixation: The covalent bonding of the dye molecule to the cellulosic fiber (e.g., cotton). This reaction is alkali-catalyzed and requires a specific high pH to activate the hydroxyl groups on the cellulose, enabling them to react with the dye.

• Hydrolysis: The reaction of the dye with water, which deactivates the dye by consuming its reactive group. This also occurs under alkaline conditions, and if the pH is too high or the time is too long, a significant portion of the dye will be hydrolyzed and unable to bond with the fiber.[1][2][3][4]

The goal is to find the optimal pH where the rate of fixation is maximized while the rate of hydrolysis is minimized.[2][5]

Q2: What is the typical optimal pH range for dyeing with vinyl sulfone reactive dyes like Reactive Orange 12?

For most vinyl sulfone reactive dyes, the dyeing process is split into two pH stages:

• Exhaustion Phase (Neutral to slightly acidic, pH 6.5 - 7.0): In this initial stage, the dye is adsorbed and distributed evenly throughout the fiber in the presence of an electrolyte (salt).[6] A neutral pH ensures the dye does not prematurely react or fix.[7]

• Fixation Phase (Alkaline, pH 10.5 - 11.5): After the dye is evenly exhausted onto the fiber, an alkali (like soda ash) is added to raise the pH.[1][6] This high pH initiates the covalent bonding between the dye and the fiber.[6] For many reactive dyes, the optimal fixation pH is between 10.5 and 11.0.[8]

Q3: What happens if the pH is too low or too high during fixation?

• pH Too Low: If the pH is below the optimal range during fixation, there will be insufficient activation of the cellulose fiber. This leads to a partial reaction, resulting in poor color yield, incomplete fixation, and poor wash fastness.[6][7]

• pH Too High: An excessively high pH will significantly accelerate the rate of dye hydrolysis.[2][5][6] The dye will react more with the water than the fiber, leading to low color yield, wasted dye, and increased effluent coloration.[3][5]

Troubleshooting Guide

This section addresses common problems encountered during dyeing experiments with Reactive Orange 12, with a focus on pH-related causes and solutions.

Problem Encountered	Potential pH-Related Cause(s)	Recommended Solutions
Low Color Yield / Pale Shade	The fixation pH was too low, leading to incomplete reaction with the fiber.[7]	Ensure the pH is raised to the optimal range (typically 10.5-11.5) during the fixation step. Use a calibrated pH meter for accurate measurement.
The fixation pH was too high, causing excessive dye hydrolysis.[5][6]	Avoid over-dosing the alkali. Determine the precise amount of alkali needed to achieve the target pH in your specific liquor ratio.
Alkali was added too early, causing premature hydrolysis in the dyebath before the dye could exhaust onto the fiber.[9]	Always add alkali only after the exhaustion phase (dye migration onto the fiber with salt) is complete.[9]
Uneven Dyeing / Patchy Results	The initial dyebath pH was too high (alkaline) before the exhaustion phase.[7]	Start the dyeing process at a neutral or slightly acidic pH (6.5-7.0) to allow for even dye absorption before adding alkali.[6][7]
Alkali was added too quickly or was not evenly distributed, causing rapid, localized fixation.	Dose the alkali solution progressively over 10-15 minutes while ensuring good agitation of the dyebath to achieve a gradual and uniform pH increase.[7]
Poor Wash Fastness	The fixation pH was too low, resulting in a high proportion of unfixed, hydrolyzed dye that was only physically adsorbed to the fiber.	Optimize the fixation pH to maximize covalent bonding. Implement a thorough post-dyeing "soaping" wash at a high temperature (e.g., 95°C) to remove all unfixed and hydrolyzed dye.[6]
Inconsistent Batch-to-Batch Results	Inaccurate pH measurements or fluctuations in the water supply's buffer capacity.	Calibrate your pH meter before each experiment.[10] Use deionized or distilled water to ensure consistency and avoid interference from minerals or pH variations in tap water.

Experimental Protocol: Determining Optimal Fixation pH

This protocol provides a detailed methodology to determine the optimal fixation pH for Reactive Orange 12 on a cellulosic substrate (e.g., cotton).

1. Materials & Reagents:

• Reactive Orange 12 Dye Powder

• Scoured and Bleached Cotton Fabric (PFD - Prepared for Dyeing)

• Sodium Chloride (NaCl) or Glauber's Salt (Na₂SO₄)

• Sodium Carbonate (Na₂CO₃, Soda Ash)

• 0.1 M Hydrochloric Acid (HCl) and 0.1 M Sodium Hydroxide (NaOH) for pH adjustment

• Deionized Water

• Laboratory Dyeing Apparatus (e.g., beaker dyeing machine)

• Calibrated pH Meter

• Spectrophotometer for color measurement

2. Experimental Workflow Diagram

Caption: Experimental workflow for optimizing the fixation pH of Reactive Orange 12.

3. Procedure:

• Preparation:

  • Prepare a stock solution of Reactive Orange 12 (e.g., 1% w/v).

  • Prepare a stock solution of electrolyte (e.g., 10% w/v NaCl).

  • Prepare a stock solution of alkali (e.g., 5% w/v Na₂CO₃).

  • Cut identical swatches of the cotton fabric (e.g., 5 grams each).

• Dye Bath Setup:

  • Set up a series of at least four identical dyebaths. Maintain a constant liquor ratio (e.g., 20:1, meaning 100 mL of water for a 5 g fabric swatch).

  • To each bath, add the required amount of electrolyte (e.g., 60 g/L NaCl).

  • Add the fabric swatch to each bath.

  • Raise the temperature to the recommended exhaustion temperature (e.g., 60°C).

• Exhaustion:

  • Add the required amount of Reactive Orange 12 dye solution to each bath (e.g., for a 2% on-weight-of-fabric dyeing).

  • Allow the dye to exhaust onto the fabric for 30 minutes at 60°C with gentle agitation. The pH should be near neutral at this stage.

• Fixation:

  • After exhaustion, add a pre-determined, different amount of the alkali (Na₂CO₃) solution to each bath to achieve a target pH series (e.g., pH 9.5, 10.5, 11.5, 12.5).

  • Continue the dyeing process at 60°C for a further 60 minutes to allow for fixation.

• Washing Off:

  • Drain the dyebaths.

  • Rinse each fabric swatch thoroughly with cold water.

  • Perform a soaping wash: treat the swatches in a fresh bath with a neutral detergent (e.g., 2 g/L) at 95°C for 15 minutes to remove all unfixed and hydrolyzed dye.[6]

  • Rinse with hot and then cold water and allow to air dry.

4. Data Analysis:

• Measure the color strength (K/S value) of each dried fabric swatch using a spectrophotometer.

• Plot the K/S value against the fixation pH. The pH that corresponds to the highest K/S value is the optimal fixation pH for this specific set of conditions.

Illustrative Data Table:

The following table shows example data from such an experiment. Actual results may vary.

Sample ID	Target Fixation pH	Alkali (Na₂CO₃) Conc. (g/L)	Final K/S Value	Observations
A	9.5	5	8.7	Pale shade, incomplete fixation
B	10.5	15	14.2	Bright, deep orange shade
C	11.5	20	14.8	Brightest, deepest orange shade
D	12.5	25	12.1	Shade is duller, likely high hydrolysis

References

• 1. irjet.net [irjet.net]
• 2. Why Is It Important To Control PH in Reactive Dyeing? - News [colorfuldyes.com]
• 3. textileapex.com [textileapex.com]
• 4. Hydrolysis of Reactive dyes ~ Define Textile [definetextile.com]
• 5. What factors affect the fixation rate of reactive dyes? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 6. benchchem.com [benchchem.com]
• 7. fsw.cc [fsw.cc]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: C.I. Reactive Orange 12 Fixation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the effect of temperature on the fixation of C.I. Reactive Orange 12.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the fixation of Reactive Orange 12 on cellulosic fibers like cotton?

A1: The optimal fixation temperature for most vinyl sulfone reactive dyes, including those similar to Reactive Orange 12, is typically around 60°C.[1][2] At this temperature, a good balance is achieved between the rate of the dye-fiber reaction (fixation) and the competing reaction of dye hydrolysis.

Q2: How does temperature variation affect the fixation efficiency of Reactive Orange 12?

A2: Temperature has a dual effect on the fixation process. Increasing the temperature generally accelerates the rate of both dye fixation to the fiber and dye hydrolysis (reaction with water).[3]

• Below Optimal Temperature (<60°C): The fixation reaction is slow, leading to incomplete dyeing and lower color yield.

• Above Optimal Temperature (>60°C): While the initial reaction rate might be higher, the rate of dye hydrolysis increases significantly.[3] Hydrolyzed dye can no longer form a covalent bond with the fiber, resulting in reduced fixation efficiency and poor wash fastness.

Q3: Why is a gradual temperature increase important during the dyeing process?

A3: A gradual increase in temperature allows for even absorption (exhaustion) of the dye onto the fiber before the fixation stage. This helps in achieving a level and uniform dyeing. A rapid temperature increase can cause the dye to rush onto the fiber surface, leading to unlevel dyeing.

Q4: What is the role of pH in the fixation of Reactive Orange 12, and how does it interact with temperature?

A4: The fixation of reactive dyes on cellulosic fibers requires an alkaline pH, typically between 10.5 and 11.0. The alkali (like soda ash) activates the hydroxyl groups on the cellulose, making them ready to react with the dye. Temperature and pH are interdependent; the fixation reaction is driven by both. The optimal temperature of 60°C is effective under these alkaline conditions.

Q5: Can I compensate for a lower fixation temperature by extending the dyeing time?

A5: While extending the dyeing time at a lower temperature can increase dye uptake to some extent, it may not fully compensate for a suboptimal temperature. The rate of the chemical reaction between the dye and the fiber is significantly temperature-dependent. For efficient fixation and the formation of a stable covalent bond, reaching the recommended fixation temperature is crucial.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Color Yield / Pale Shade	The fixation temperature was too low.	Ensure the dyebath reaches and is maintained at the optimal fixation temperature (e.g., 60°C) for the recommended duration (typically 45-60 minutes).
The fixation temperature was too high, causing excessive dye hydrolysis.	Avoid exceeding the recommended fixation temperature. Monitor and control the temperature throughout the fixation phase.
Incorrect pH during fixation.	Verify that the pH of the dyebath is within the optimal range (10.5-11.0) after the addition of alkali.
Uneven Dyeing / Streaky Appearance	The temperature was increased too rapidly during the exhaustion phase.	Employ a gradual temperature ramp-up (e.g., 1-2°C per minute) to allow for even dye migration and absorption before fixation.
Improper mixing of dye or chemicals.	Ensure all dyes and chemicals are fully dissolved before adding them to the dyebath.
Poor Wash Fastness / Color Bleeding	Incomplete fixation due to suboptimal temperature.	Adhere to the recommended fixation temperature and time to ensure maximum covalent bonding between the dye and fiber.
Ineffective removal of unfixed/hydrolyzed dye.	After dyeing, perform a thorough soaping wash at or near boiling (e.g., 95°C) to remove all residual dye that has not chemically bonded to the fiber.
Shade Inconsistency Between Batches	Variations in temperature control between dyeing cycles.	Calibrate and maintain dyeing equipment to ensure consistent and accurate temperature control for every batch.
Fluctuations in the temperature of water used for dissolving dyes and chemicals.	Use water at a consistent, lukewarm temperature (around 40-50°C) for preparing dye and chemical solutions.

Quantitative Data

Temperature (°C)	Exhaustion (%)	Fixation (%)
30	52	18
40	59	29
50	66	43
60	74	62
70	81	75
80	71	68
90	64	59
(Data adapted from a study on Reactive Red 195 on cotton, which demonstrates the general principle of an optimal temperature for fixation.)[4]

Experimental Protocols

Standard Protocol for Dyeing Cotton with Reactive Orange 12

This protocol is for a laboratory-scale exhaust dyeing of a 10g pre-scoured and bleached cotton sample.

Materials:

• C.I. Reactive Orange 12

• Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

• Soda ash (Na₂CO₃)

• Wetting agent (optional)

• Sequestering agent (optional)

• Acetic acid (for neutralization)

• Non-ionic soap

• Distilled water

• Pre-scoured and bleached cotton fabric (10g)

Equipment:

• Laboratory dyeing machine (e.g., beaker dyer) or a temperature-controlled water bath with a stirrer

• Beakers and graduated cylinders

• Analytical balance

• pH meter

Procedure:

• Dye Bath Preparation:

  • Set the liquor ratio (the ratio of the volume of liquid to the weight of the fabric) to 1:20. For a 10g fabric sample, the total dyebath volume will be 200 mL.

  • Calculate the required amount of dye, salt, and alkali based on the weight of the fabric (owf). For a 2% shade, you would use 0.2g of Reactive Orange 12.

  • In a separate beaker, make a paste of the required amount of Reactive Orange 12 with a small amount of cold water, then dissolve it completely with hot water (approx. 80°C).

  • Dissolve the required amount of salt (e.g., 60 g/L, which is 12g for a 200 mL bath) in water.

  • Dissolve the required amount of soda ash (e.g., 20 g/L, which is 4g for a 200 mL bath) in water.

• Dyeing - Exhaustion Phase:

  • Set the dyebath to 40°C.

  • Add the dissolved dye solution, dissolved salt, and any wetting/sequestering agents to the dyebath.

  • Introduce the cotton fabric into the dyebath.

  • Gradually raise the temperature to the fixation temperature of 60°C over 20 minutes (a rate of 1°C/minute).

  • Run the machine for another 30 minutes at 60°C to allow for dye exhaustion.

• Dyeing - Fixation Phase:

  • After the exhaustion phase, add the dissolved soda ash solution to the dyebath.

  • Continue the dyeing process at 60°C for 45-60 minutes to facilitate the covalent bonding of the dye to the fiber.

• Washing-Off:

  • After fixation, cool the dyebath and drain it.

  • Rinse the dyed fabric thoroughly with cold water until the water runs clear.

  • Neutralize the fabric with a dilute solution of acetic acid (e.g., 1 g/L) for 5 minutes.

  • Perform a soaping wash with a non-ionic soap (e.g., 2 g/L) at 95°C for 15 minutes to remove any unfixed or hydrolyzed dye.

  • Rinse the fabric with hot water, followed by a final cold water rinse.

  • Squeeze out the excess water and air dry the fabric.

Visualizations

Experimental Workflow for Reactive Orange 12 Fixation

Caption: Experimental workflow for the fixation of Reactive Orange 12 on cotton.

References

• 1. jsaer.com [jsaer.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Influence of Process Parameters on Exhaustion, Fixation and Color Strength in Dyeing of Cellulose Fiber with Reactive Dye [gavinpublishers.com]

Technical Support Center: Reducing Hydrolysis of Reactive Orange 12 in the Dye Bath

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the hydrolysis of C.I. Reactive Orange 12 during dyeing experiments.

Frequently Asked Questions (FAQs)

Q1: What is Reactive Orange 12 and why is hydrolysis a concern?

A1: Reactive Orange 12 is a dichlorotriazine (DCT) reactive dye. Its reactive nature allows it to form a strong covalent bond with cellulosic fibers, providing excellent wash fastness. However, this high reactivity also makes it susceptible to hydrolysis, a reaction with water, especially under alkaline conditions and at elevated temperatures. Hydrolyzed dye can no longer react with the fiber, leading to reduced color yield, poor reproducibility, and contamination of wastewater.[1][2]

Q2: What is the reactive group in Reactive Orange 12?

A2: Reactive Orange 12 belongs to the single azo class of dyes and its reactive component is a dichlorotriazine group.[3]

Q3: What are the primary factors that influence the hydrolysis of Reactive Orange 12?

A3: The main factors promoting the hydrolysis of reactive dyes like Reactive Orange 12 are:

• High pH (alkalinity): The rate of hydrolysis increases significantly with an increase in pH.[2]

• High Temperature: Elevated temperatures accelerate the rate of hydrolysis.[2][4]

• Extended Dyeing Time: Longer exposure to alkaline conditions at high temperatures increases the extent of hydrolysis.

• High Liquor Ratio: A higher liquor ratio (the ratio of the volume of water to the weight of the fabric) can lead to increased hydrolysis.

Q4: How does pH affect the fixation and hydrolysis of Reactive Orange 12?

A4: The fixation of reactive dyes on cellulosic fibers requires alkaline conditions to activate the fiber's hydroxyl groups. However, these same alkaline conditions also promote dye hydrolysis. Therefore, a careful balance of pH is crucial. For dichlorotriazine dyes, an optimal pH is typically between 10 and 11.[5] At this pH, the rate of fixation is favored over the rate of hydrolysis. At higher pH values, the hydrolysis reaction becomes more dominant, reducing the efficiency of the dyeing process.

Q5: What is the recommended temperature for dyeing with Reactive Orange 12 to minimize hydrolysis?

A5: Dichlorotriazine dyes like Reactive Orange 12 are highly reactive and can be applied at relatively low temperatures. The recommended temperature for the application and fixation of these dyes is typically in the range of 30-40°C.[1] Exceeding this temperature range can significantly increase the rate of hydrolysis.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Color Yield / Pale Shades	Excessive dye hydrolysis.	- Optimize pH: Maintain the dye bath pH between 10 and 11 during fixation. Use a reliable buffer system to ensure pH stability. - Control Temperature: Ensure the dyeing temperature does not exceed 40°C. - Minimize Dyeing Time: Adhere to the recommended fixation time (typically 30-60 minutes for exhaust dyeing).[5] - Use a Lower Liquor Ratio: If possible, reduce the liquor ratio to decrease the amount of water available for hydrolysis.
Poor Reproducibility between Experiments	Inconsistent hydrolysis rates due to variations in process parameters.	- Standardize Procedures: Strictly control all dyeing parameters, including temperature, pH, time, and the addition sequence of chemicals. - Prepare Fresh Solutions: Prepare dye and alkali solutions fresh for each experiment and do not store them for extended periods, especially when mixed.
Poor Wash Fastness	Presence of a large amount of hydrolyzed, unfixed dye on the fiber.	- Thorough Washing-off: After dyeing, implement a rigorous washing-off process to remove all unfixed and hydrolyzed dye. This typically involves rinsing with cold and hot water, followed by a soaping wash at or near boiling. - Optimize Dyeing Conditions: By minimizing hydrolysis during dyeing, you reduce the amount of unfixed dye that needs to be removed.
Shade Inconsistency in Continuous Dyeing	Hydrolysis of the dye in the padding liquor before it contacts the fabric.	- Two-Stage Padding: If possible, use a two-stage padding process where the dye and alkali are padded separately or mixed just before application to minimize their contact time.

Data Presentation

Table 1: Illustrative Effect of pH and Temperature on the Hydrolysis of Dichlorotriazine Reactive Dyes.

Temperature (°C)	pH	Approximate Hydrolysis Rate
30	10	Low
30	11	Moderate
30	12	High
40	10	Moderate
40	11	High
40	12	Very High
60	10	High
60	11	Very High
60	12	Extremely High

Experimental Protocols

Protocol for Determining the Extent of Hydrolysis of Reactive Orange 12 using High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for quantifying the hydrolysis of dichlorotriazine reactive dyes.

1. Materials and Reagents:

• Reactive Orange 12

• Sodium carbonate (for adjusting pH)

• Hydrochloric acid (for neutralization)

• Acetonitrile (HPLC grade)

• Tetrabutylammonium bromide (ion-pairing agent)

• Ammonium dihydrogen phosphate (for buffer preparation)

• Deionized water

• C18 reverse-phase HPLC column

• HPLC system with a UV-Vis or Diode Array Detector

2. Preparation of Standard Solutions:

• Unhydrolyzed Dye Standard: Prepare a stock solution of Reactive Orange 12 in deionized water.

• Hydrolyzed Dye Standard: To a portion of the stock solution, add sodium carbonate to raise the pH to 12. Heat the solution at 60°C for a sufficient time (e.g., 2 hours) to ensure complete hydrolysis. Neutralize the solution with hydrochloric acid.

3. Experimental Procedure for Hydrolysis Study:

• Prepare a dye bath containing a known concentration of Reactive Orange 12.

• Adjust the temperature and pH of the dye bath to the desired experimental conditions.

• At specific time intervals (e.g., 0, 15, 30, 60, 90, and 120 minutes), withdraw an aliquot of the dye bath.

• Immediately neutralize the aliquot with a dilute solution of hydrochloric acid to stop the hydrolysis reaction.

• Filter the samples through a 0.45 µm syringe filter before HPLC analysis.

4. HPLC Analysis:

• Mobile Phase A: Acetonitrile with 0.025 M tetrabutylammonium bromide.

• Mobile Phase B: 30:70 mixture of Mobile Phase A and deionized water containing 0.05 M ammonium dihydrogen phosphate.

• Gradient Elution: Use a suitable gradient program to separate the unhydrolyzed and hydrolyzed dye.

• Detection: Monitor the elution at the maximum absorption wavelength (λmax) of Reactive Orange 12.

• Quantification: The unhydrolyzed dye and the hydrolyzed product will have different retention times. The hydrolyzed form, being more polar, typically elutes earlier. Calculate the percentage of hydrolysis by comparing the peak areas of the hydrolyzed and unhydrolyzed forms to the total peak area.

Signaling Pathways and Experimental Workflows

Caption: Workflow for minimizing Reactive Orange 12 hydrolysis.

Caption: Factors and consequences of Reactive Orange 12 hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. textileapex.com [textileapex.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. irjet.net [irjet.net]

Technical Support Center: Removal of Unfixed Reactive Orange 12

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers and scientists working on the removal of unfixed Reactive Orange 12 from textiles. The focus is on effective washing procedures, effluent treatment, and analytical methods for quantification.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unfixed Reactive Orange 12 after dyeing?

A: After the dyeing process, a portion of Reactive Orange 12 will be chemically bound to the textile fibers (fixed), while another portion will remain physically adsorbed on the surface or within the fiber matrix without forming a covalent bond. This latter portion consists of unreacted and hydrolyzed dye.[1] If not removed, this unfixed dye leads to several problems:

• Poor Wash Fastness: The unfixed dye will bleed during subsequent washing, staining other fabrics and causing the textile to fade.[2][3]

• Inaccurate Quality Assessment: The presence of unfixed dye gives a false impression of the final color depth, which changes after the first wash.

• Skin Irritation: Residual chemicals and dyes can potentially cause skin irritation for the end-user.

• Environmental Concerns: The unfixed dye washes out into the effluent, contributing to water pollution.[4]

The goal of the post-dyeing washing process, often called "soaping," is to remove this unfixed dye to ensure the final product has high wash fastness and stability.[5][6]

Troubleshooting Guide: Washing & Soaping Process

Q2: My textile sample is still bleeding color after several washes. What's going wrong?

A: Persistent color bleeding indicates that the removal of unfixed and hydrolyzed dye is incomplete. Several factors in your washing protocol could be the cause:

• Insufficient Temperature: High temperatures are critical for effective dye removal.[5] Increased temperature helps to break the physical bonds (like van der Waals forces) between the hydrolyzed dye and the fiber, reduces the dye's affinity for the fiber, and increases its diffusion rate out of the fiber and into the wash bath.[5][7]

• Incorrect pH: The washing (soaping) should ideally be done under neutral conditions (pH 6-7).[8][9] If the textile is still alkaline from the dyeing step, it can hinder the removal process and potentially cause some fixed dye to hydrolyze and break off.[5] An acidic neutralization step (e.g., with acetic acid) before soaping can be beneficial.[5][10]

• High Electrolyte Concentration: Salts (like sodium chloride) are used in the dyeing phase to help the dye adsorb onto the fiber. However, high concentrations of electrolytes in the wash bath can reduce the diffusion of hydrolyzed dye from the fiber into the water, lowering removal efficiency.[5] Ensure initial cold and hot rinses are performed to remove as much salt as possible before the main soaping step.[5]

• Ineffective Soaping Agent: A good soaping agent should have excellent washing, dispersing, and emulsifying properties to lift the unfixed dye from the fiber and keep it suspended in the wash liquor, preventing it from redepositing onto the fabric.[6][8][9]

Q3: What are the optimal parameters for a laboratory-scale soaping process to remove unfixed Reactive Orange 12?

A: While optimal conditions can vary slightly based on fabric type and equipment, a standard, effective laboratory protocol can be established. The process generally involves a series of rinsing and soaping steps.[5]

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Caption: Standard workflow for removing unfixed reactive dyes.

Experimental Protocol: Standard Soaping Procedure

• Initial Rinsing:

  • Cold Rinse: After dyeing, rinse the textile sample under cold running tap water for 5-10 minutes to remove the majority of surface dye, alkali, and salt.[10]

  • Hot Rinse: Wash the sample in hot water (e.g., 60°C) for 10 minutes. This helps to further remove residual chemicals. Drain the bath.[10]

• Neutralization (Optional but Recommended):

  • Prepare a bath with water at 40°C and add acetic acid to adjust the pH to 6-7.[10]

  • Immerse the fabric for 10 minutes to neutralize any remaining alkali. This prevents dye hydrolysis during the high-temperature soaping step.[5]

• Soaping:

  • Prepare a fresh bath at a liquor ratio of 20:1 (20 parts water to 1 part fabric weight).

  • Add a suitable soaping agent (1-2 g/L). A chelating dispersant (1-2 g/L) can also be added to sequester metal ions from hard water, which can interfere with the process.[8][9]

  • Immerse the fabric, raise the temperature to 90-98°C, and maintain for 15-20 minutes.[10] This high-temperature step is crucial for effective removal.[5]

• Final Rinsing:

  • Drain the soaping bath.

  • Perform one hot rinse (70°C) for 10 minutes.[5]

  • Perform a final cold rinse for 10 minutes to cool down the fabric.[10]

• Drying: Squeeze excess water from the sample and air-dry or oven-dry at a moderate temperature (e.g., 80-120°C).[11]

Troubleshooting Guide: Effluent & Waste Treatment

Q4: The wastewater from my washing process is highly colored. What are some effective lab-scale methods to treat this effluent?

A: The colored effluent contains hydrolyzed Reactive Orange 12, which should be treated before disposal. Adsorption is a highly effective and common method for dye removal in a laboratory setting.[12][13] Various low-cost adsorbents can be used.

Data Presentation: Adsorbent Efficiency for Reactive Dyes

The table below summarizes the removal efficiency of various low-cost adsorbents for reactive dyes, based on data from literature. Note that specific efficiency for Reactive Orange 12 may vary.

Adsorbent Material	Typical Removal Efficiency (%)	Key Parameters Affecting Performance	Reference
Activated Carbon (AC)	90 - 99%	pH, Contact Time, Adsorbent Dose	[13][14]
Chitosan	85 - 95%	pH (more effective at acidic pH)	[13]
Rice Husk	70 - 90%	pH, Initial Dye Concentration	[12]
Orange Seed Powder	> 90%	pH, Contact Time	[15]

Experimental Protocol: Effluent Decolorization by Adsorption

• Characterize Effluent: Take a sample of your colored wastewater. If the concentration is very high, dilute it to a measurable range.

• Determine λmax: Use a UV-Vis Spectrophotometer to find the maximum absorbance wavelength (λmax) for Reactive Orange 12 in your effluent.[16]

• Prepare Adsorbent: Select an adsorbent (e.g., powdered activated carbon).

• Batch Adsorption Test:

  • Take a fixed volume of effluent (e.g., 100 mL) in several flasks.

  • Adjust the pH of the solutions. For many adsorbents, a slightly acidic pH (e.g., 4-6) enhances the removal of anionic reactive dyes.[12]

  • Add varying amounts of the adsorbent (e.g., 0.5 g, 1.0 g, 1.5 g) to the flasks.

  • Stir the solutions on a magnetic stirrer for a set contact time (e.g., 60-120 minutes).[12]

• Analysis:

  • After stirring, separate the adsorbent from the liquid by filtration or centrifugation.

  • Measure the absorbance of the clear supernatant at the predetermined λmax.

  • Calculate the percentage of dye removal using the formula:

    • % Removal = [(A₀ - Aₜ) / A₀] * 100

    • Where A₀ is the initial absorbance and Aₜ is the absorbance after treatment.

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Caption: Logic diagram for optimizing effluent treatment via adsorption.

Analytical Methods

Q5: How can I quantitatively measure the concentration of Reactive Orange 12 in my wash effluent?

A: UV-Visible Spectrophotometry is a straightforward and widely used method for quantifying dye concentration in aqueous solutions.[16][17] The method relies on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte.

Experimental Protocol: Quantification by UV-Vis Spectrophotometry

• Prepare Standard Solutions:

  • Accurately weigh a small amount of pure Reactive Orange 12 dye powder (e.g., 10 mg).

  • Dissolve it in a known volume of deionized water (e.g., 100 mL) to create a stock solution (e.g., 100 mg/L or 100 ppm).

  • Perform a series of serial dilutions to prepare at least five standard solutions of known, lower concentrations (e.g., 1, 2, 5, 10, 15 ppm).[18]

• Determine Maximum Wavelength (λmax):

  • Take one of the mid-range standard solutions (e.g., 10 ppm).

  • Scan it across the visible spectrum (approx. 400-700 nm) using a UV-Vis spectrophotometer to find the wavelength of maximum absorbance (λmax).[16]

• Generate a Calibration Curve:

  • Set the spectrophotometer to the determined λmax.

  • Measure the absorbance of each of your standard solutions, using deionized water as a blank.

  • Plot a graph of Absorbance (y-axis) versus Concentration (x-axis). This should yield a straight line passing through the origin.[12]

  • Determine the equation of the line (y = mx + c), where 'm' is the slope.

• Measure Unknown Sample:

  • Take your effluent sample. If it is highly colored, you may need to dilute it by a known factor to bring its absorbance within the linear range of your calibration curve (typically < 1.0).

  • Measure the absorbance of the (diluted) effluent sample at λmax.

• Calculate Concentration:

  • Use the measured absorbance and the calibration curve equation to calculate the concentration of the dye in the (diluted) sample.

  • If you diluted the sample, multiply the result by the dilution factor to get the concentration in the original effluent.

References

• 1. mdpi.com [mdpi.com]
• 2. Hydrolysis of reactive dyes - Cowintprinting.com [cowint.com]
• 3. How to solve the problem of color fastness? - FAQ - Emperor Chem [emperordye.com]
• 4. Reactive Dye Hydrolysis → Area → Sustainability [fashion.sustainability-directory.com]
• 5. The post-washing treatment of reactive dyes - Knowledge [colorfuldyes.com]
• 6. crodaindustrialspecialties.com [crodaindustrialspecialties.com]
• 7. What about poor color fastness? These factors and the solutions you need to know [boshitex.com]
• 8. How to improve the color fastness of reactive dyes？ - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 9. Improve The Color Fastness Of Reactive Dyes - News - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 10. CN105155246A - Soaping process for natural fiber cotton fabric and soap activator - Google Patents [patents.google.com]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. matec-conferences.org [matec-conferences.org]
• 14. Frontiers | Biomass-Based Adsorbents for Removal of Dyes From Wastewater: A Review [frontiersin.org]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. journals.najah.edu [journals.najah.edu]

Common issues with Reactive orange 12 in laboratory experiments

Welcome to the Technical Support Center for Reactive Orange 12. This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered during laboratory experiments with this reactive dye. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and technical data to support your work.

Frequently Asked Questions (FAQs)

Q1: What is Reactive Orange 12 and what are its common laboratory applications?

Reactive Orange 12 is a dichlorotriazine-type reactive azo dye. In the laboratory, it is primarily used as a fixable viability stain for dead cells in flow cytometry and fluorescence microscopy.[1][2] Its reactive nature allows it to covalently bind to intracellular amines, which are accessible in cells with compromised membranes (dead cells), resulting in a stable fluorescent signal.[1] It is also used in studies related to textile dyeing and as a model compound in environmental remediation research.[3][4]

Q2: How should I store Reactive Orange 12 powder and solutions?

Reactive Orange 12 powder should be stored in a cool, dry place, away from light and in a tightly sealed container.[5] Stock solutions, typically prepared in anhydrous DMSO, should be stored at -20°C, protected from light and moisture.[6] For optimal performance, it is recommended to use freshly prepared dilutions for experiments.

Q3: My Reactive Orange 12 solution is not staining dead cells brightly. What could be the issue?

Several factors can lead to dim staining of dead cells:

• Incorrect Solvent: The dye should be dissolved in high-quality, anhydrous DMSO. Using other solvents or DMSO that has been exposed to moisture can reduce the dye's reactivity.[6]

• Presence of Amines in Buffer: Staining should be performed in a protein-free buffer like PBS. Buffers containing free amines (e.g., Tris or glycine) or proteins (like BSA or serum) will compete with the cellular amines for the reactive dye, leading to reduced staining efficiency.[7][8]

• Suboptimal Incubation Time: An incubation time of 20-30 minutes at room temperature is generally optimal for staining.[6][7] Shorter times may not be sufficient for the reaction to complete, while significantly longer times may not improve signal and could increase background.

• Incorrect pH: The reaction of dichlorotriazine dyes with amines is pH-dependent. While specific optimal pH for staining with Reactive Orange 12 is not extensively documented, a neutral to slightly alkaline pH is generally favorable for the reaction with amines.

Q4: I am observing high background fluorescence in my live cell population. How can I reduce this?

High background in live cells can be caused by:

• Excessive Dye Concentration: Use the lowest concentration of the dye that provides adequate separation between live and dead populations. A titration experiment is highly recommended to determine the optimal concentration for your specific cell type and experimental conditions.[7]

• Inadequate Washing: After staining, wash the cells thoroughly with a buffer containing protein (e.g., PBS with 1% BSA) to remove any unbound dye.[6]

• Dye Aggregation: Reactive dyes can form aggregates, especially at high concentrations or in the presence of certain salts, which can lead to non-specific binding.[9] Consider using an anti-aggregation agent if this is a persistent issue.[10]

Q5: Can I fix and permeabilize my cells after staining with Reactive Orange 12?

Yes, one of the key advantages of using amine-reactive dyes like Reactive Orange 12 is that the covalent bond formed is stable, allowing for subsequent fixation and permeabilization steps for intracellular staining without significant loss of the viability signal.[2][11]

Troubleshooting Guide

Issue	Possible Cause	Solution
Precipitate in Dye Solution	- Dye concentration is too high.- Improper solvent used for dissolution.- Contamination of the solvent.	- Prepare a fresh, lower concentration solution.- Ensure the use of high-quality, anhydrous DMSO.- Gently warm the solution and sonicate to aid dissolution.[12]
Inconsistent Staining Results	- Inconsistent incubation times or temperatures.- Variation in cell numbers between samples.- Degradation of the dye stock solution.	- Standardize incubation time and temperature for all samples.- Ensure accurate cell counting and consistent cell density for staining.- Prepare fresh dye dilutions for each experiment and store stock solutions properly.
Fluorescence Signal Fades Quickly	- Photobleaching due to excessive light exposure.	- Minimize exposure of stained samples to light.- Use an anti-fade mounting medium for microscopy.[13]
No Separation Between Live and Dead Cells	- Dye has hydrolyzed and is no longer reactive.- Incorrect filter set or laser used for detection.	- Prepare fresh dye solution immediately before use.- Verify the excitation and emission spectra of the dye and use the appropriate instrument settings.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃	[3]
Molecular Weight	739.00 g/mol	[3]
Appearance	Yellow-orange powder	[3]
Solubility in Water	100 g/L at 20°C200 g/L at 50°C
Optimal Adsorption pH	2.0 (for adsorption onto CaFe₂O₄ nanoparticles)	[4]
Optimal Staining Incubation Time	20-30 minutes at room temperature	[7]

Experimental Protocols

Protocol 1: Dead Cell Staining for Flow Cytometry

This protocol is a general guideline for using an amine-reactive dye like Reactive Orange 12 for viability staining in flow cytometry.

Materials:

• Reactive Orange 12 dye

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), protein-free

• Cell suspension (1 x 10⁶ cells/mL in PBS)

• FACS tubes

• Flow cytometer

Procedure:

• Prepare Dye Stock Solution:

  • Bring the vial of lyophilized Reactive Orange 12 and anhydrous DMSO to room temperature.

  • Add the appropriate volume of anhydrous DMSO to the dye vial to create a concentrated stock solution (e.g., 1 mg/mL). Vortex thoroughly to ensure the dye is completely dissolved.

• Prepare Working Solution:

  • Dilute the stock solution in protein-free PBS to the desired working concentration. It is highly recommended to perform a titration experiment to determine the optimal concentration for your cell type.

• Cell Staining:

  • To 1 mL of cell suspension in a FACS tube, add the appropriate volume of the working dye solution.

  • Mix gently and incubate for 20-30 minutes at room temperature, protected from light.[6][7]

• Washing:

  • Wash the cells twice with 2 mL of a buffer containing protein (e.g., PBS with 1% BSA) to quench the reaction and remove unbound dye. Centrifuge at 300-400 x g for 5 minutes for each wash.

• Subsequent Staining and Analysis:

  • The cells can now be further processed for fixation, permeabilization, and intracellular staining as required by your experimental protocol.

  • Resuspend the final cell pellet in an appropriate buffer for flow cytometry analysis.

Protocol 2: Cytotoxicity Assessment using MTT Assay

This protocol can be used to assess the cytotoxic effects of Reactive Orange 12 on a cell line of interest.

Materials:

• Cells of interest

• Complete cell culture medium

• Reactive Orange 12

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plate

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare a series of dilutions of Reactive Orange 12 in complete cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the dye dilutions to the respective wells. Include a vehicle control (medium only).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible.[14]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.[15] The absorbance is directly proportional to the number of viable, metabolically active cells.

Visualizations

Caption: Workflow for dead cell staining using Reactive Orange 12.

Caption: Dichlorotriazine dyes may modulate inflammatory signaling pathways.

References

• 1. General Cytotoxicity Assessment by Means of the MTT Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Acridine Orange Assay Protocol | Technical Note 182 [denovix.com]
• 4. What is the optimal incubation time? | TheWell Bioscience [thewellbio.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. tcd.ie [tcd.ie]
• 8. imm.medicina.ulisboa.pt [imm.medicina.ulisboa.pt]
• 9. africaresearchconnects.com [africaresearchconnects.com]
• 10. researchgate.net [researchgate.net]
• 11. Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. A Proteome-Wide Atlas of Lysine-Reactive Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 14. benchchem.com [benchchem.com]
• 15. MTT assay protocol | Abcam [abcam.com]

Technical Support Center: Optimizing the Washing Process for Reactive Orange 12 Dyed Fabrics

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the washing process for fabrics dyed with Reactive Orange 12. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to address common issues and improve the fastness properties of your dyed textiles.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the washing process of fabrics dyed with Reactive Orange 12.

Issue 1: Poor Wash Fastness (Color Bleeding)

• Symptoms: Significant color loss from the fabric and staining of adjacent white fabrics during washing.

• Possible Causes & Solutions:

  Possible Cause	Solution
  Incomplete removal of unfixed and hydrolyzed dye.	The primary cause of poor wash fastness is the presence of dye molecules that are not covalently bonded to the fiber.[1] These unreacted or hydrolyzed dye molecules have a high affinity for the fabric and are difficult to remove.[2] A thorough soaping process at or near boiling temperature is crucial for their removal.[1]
  Inadequate soaping temperature.	Soaping should be carried out at a high temperature, typically 90-95°C, to effectively remove unfixed dye.[3] Lower temperatures will not be as effective in breaking the temporary bonds between the hydrolyzed dye and the fiber.
  Incorrect soaping agent concentration.	The concentration of the soaping agent is critical. A typical concentration is 1-2 g/L.[1][3][4] Insufficient concentration will lead to incomplete removal of hydrolyzed dye.
  Presence of electrolytes in the wash bath.	Residual salts from the dyeing process can hinder the removal of hydrolyzed dye.[2] Ensure thorough rinsing before the soaping stage to remove as much electrolyte as possible.
  High water hardness.	Calcium and magnesium ions in hard water can form insoluble complexes with the dye, leading to poor wash fastness.[5][6] The use of a sequestering agent (chelating agent) in the wash bath can mitigate the effects of hard water.[7]

Issue 2: Staining of Adjacent Fabrics

• Symptoms: Color transfer from the dyed fabric to other materials in the same wash load.

• Possible Causes & Solutions:

  Possible Cause	Solution
  Redeposition of hydrolyzed dye.	During the washing process, hydrolyzed dye that has been removed from the fabric can redeposit onto the same or other fabrics. Soaping agents with good dispersing properties are essential to keep the removed dye suspended in the wash liquor.[8][9]
  Insufficient rinsing after soaping.	After the soaping stage, it is critical to rinse the fabric thoroughly to remove the suspended hydrolyzed dye. A hot rinse followed by a cold rinse is recommended.
  High pH in the final rinse water.	The pH of the final rinse water should be neutral. If the water is alkaline, it can cause some of the fixed dye to hydrolyze and bleed.[2]

Issue 3: Inconsistent Color Fastness Results

• Symptoms: Variation in wash fastness results between different batches of dyed fabric.

• Possible Causes & Solutions:

  Possible Cause	Solution
  Inconsistent dyeing process parameters.	The fixation of the reactive dye is highly dependent on parameters such as temperature, pH, and dyeing time.[10] Ensure these parameters are tightly controlled to achieve consistent dye fixation.
  Variations in water quality.	Fluctuations in water hardness can affect the dyeing and washing processes, leading to inconsistent fastness results.[5][6] Regular monitoring of water quality and the consistent use of a sequestering agent are recommended.[7]
  Improper fabric preparation.	The fabric must be properly scoured and bleached before dyeing to ensure uniform dye uptake and fixation. Residual impurities on the fabric can interfere with the dyeing process.[8]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the soaping process?

A high temperature, typically around 90-95°C, is recommended for the soaping process to effectively remove unfixed and hydrolyzed Reactive Orange 12.[3]

Q2: What type of soaping agent should I use?

A non-ionic detergent with good dispersing properties is generally recommended for the soaping of reactive dyes.[1][9] This helps to prevent the redeposition of the removed dye.

Q3: How does pH affect the washing process?

The pH of the soaping bath should ideally be neutral (around 6-7).[10] After soaping, a neutralization step with a weak acid like acetic acid can be beneficial before the final rinses to ensure any residual alkali is removed.[4]

Q4: Is a sequestering agent always necessary in the wash bath?

If the water used for the washing process is hard (contains high levels of calcium and magnesium ions), a sequestering agent is highly recommended.[5][6] It will prevent the formation of insoluble dye-metal complexes that can negatively impact wash fastness.[7]

Q5: How can I be sure that all the hydrolyzed dye has been removed?

A standard wash fastness test, such as ISO 105-C06, can be performed to assess the effectiveness of the washing process. If there is minimal color change on the dyed fabric and minimal staining on the adjacent multifiber fabric, it indicates that the hydrolyzed dye has been effectively removed.

Experimental Protocols

Protocol 1: Standard Soaping Procedure for Reactive Orange 12 Dyed Fabric

• Initial Rinsing: After the dyeing and fixation steps, rinse the fabric thoroughly with cold water to remove excess alkali and salt.

• Hot Rinse: Rinse the fabric in hot water (60-70°C) for 10 minutes.

• Soaping:

  • Prepare a soaping bath with a liquor ratio of 1:10 to 1:20.[3]

  • Add a non-ionic soaping agent at a concentration of 1-2 g/L.[1][3][4]

  • If using hard water, add a sequestering agent at a concentration of 1 g/L.

  • Heat the bath to 90-95°C.[3]

  • Immerse the fabric and treat for 15-20 minutes.[3]

• Post-Soaping Rinsing:

  • Drain the soaping bath.

  • Perform a hot rinse at 70°C for 10 minutes.

  • Perform a final cold rinse.

• Neutralization (Optional but Recommended):

  • Treat the fabric in a bath containing 1% acetic acid at room temperature for 10 minutes.[4]

  • Rinse with cold water.

• Drying: Dry the fabric at an appropriate temperature.

Protocol 2: ISO 105-C06 Color Fastness to Washing Test

This protocol provides a standardized method for assessing the wash fastness of the dyed fabric.

• Specimen Preparation:

  • Cut a specimen of the dyed fabric (e.g., 10 cm x 4 cm).

  • Attach a multifiber fabric of the same dimensions to the dyed specimen by sewing along one of the shorter sides.

• Test Solution Preparation:

  • Prepare a solution containing a standard ECE detergent at a concentration of 4 g/L.

• Washing Procedure (Example: Test A1S):

  • Place the composite specimen in a stainless-steel container of a launder-ometer.

  • Add the required volume of the test solution and 10 stainless steel balls.

  • Seal the container and place it in the launder-ometer, which is pre-heated to 40°C.

  • Run the machine for 30 minutes.

• Rinsing and Drying:

  • Remove the specimen from the container and rinse it twice with distilled water.

  • Squeeze out the excess water.

  • Separate the dyed specimen from the multifiber fabric (except for the stitched side) and dry them in air at a temperature not exceeding 60°C.

• Assessment:

  • Assess the change in color of the dyed specimen using the grey scale for color change.

  • Assess the degree of staining on each fiber of the multifiber fabric using the grey scale for staining.

Data Presentation

Table 1: Optimized Soaping Process Parameters for Reactive Dyes

Parameter	Optimized Value	Reference
Temperature	90°C	[3]
Liquor Ratio	1:10	[3]
Soaping Agent Conc.	2 g/L	[3]
Soaping Time	15 minutes	[3]

Table 2: Typical Recipe for Exhaust Dyeing of Cotton with Vinyl Sulfone Dyes

Component	Concentration
Reactive Orange 12	X % (on weight of fabric)
Glauber's Salt (anhydrous)	60 - 80 g/L
Soda Ash	20 g/L
Caustic Soda (for deep shades)	1 - 2 g/L
Liquor Ratio	1:10 - 1:20
Dyeing Temperature	60°C

Mandatory Visualization

Caption: Troubleshooting workflow for poor wash fastness.

Caption: Standard washing process for reactive dyes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jmest.org [jmest.org]
• 4. Page loading... [guidechem.com]
• 5. scribd.com [scribd.com]
• 6. iwaponline.com [iwaponline.com]
• 7. chiuvention.com [chiuvention.com]
• 8. EP1066348B1 - Reactive orange dyes containing vinyl sulfones - Google Patents [patents.google.com]
• 9. Optimizing Dyeing Parameters Of Remazol Golden Yellow G Dye Upon Cotton Fabric [journalijar.com]
• 10. vipulorganics.com [vipulorganics.com]

Reference Data & Comparative Studies

A Comparative Guide to Reactive Orange 12 and Other Reactive Dyes for Cotton Coloration

For Researchers, Scientists, and Textile Chemistry Professionals

This guide provides an objective comparison of the performance of Reactive Orange 12, a monochlorotriazine (MCT) reactive dye, with other classes of reactive dyes, particularly vinyl sulfone (VS) dyes, for the dyeing of cotton fibers. The comparison is supported by experimental data drawn from various studies to highlight the key performance differences and to provide a basis for informed dye selection in research and development.

Introduction to Reactive Dyes on Cotton

Reactive dyes are the most widely used class of dyes for cellulosic fibers like cotton due to their ability to form strong, covalent bonds with the fiber, resulting in excellent wash fastness and vibrant shades. The performance of a reactive dye is largely determined by its reactive group, which dictates the conditions required for fixation and the stability of the dye-fiber bond. Reactive Orange 12 (C.I. 13248) is a popular yellow-orange dye containing a monochlorotriazine reactive group. This guide will compare its performance characteristics against other reactive dyes, with a focus on the widely used vinyl sulfone class.

Key Performance Indicators for Reactive Dyes

The selection of a reactive dye for a specific application depends on a variety of performance factors. The most critical of these include:

• Fixation Efficiency (%): The percentage of the dye that covalently bonds with the fiber out of the total amount of dye taken up by the fiber. Higher fixation efficiency is desirable as it leads to less dye wastage and reduced effluent load.

• Exhaustion (%): The percentage of dye that moves from the dyebath onto the fiber during the dyeing process.

• Color Yield (K/S Value): A measure of the color intensity on the dyed fabric. It is calculated from the reflectance of the dyed fabric and is proportional to the amount of dye fixed on the fiber.

• Fastness Properties: The resistance of the dyed fabric to various external factors, including washing, light, and rubbing. Fastness is typically rated on a scale of 1 to 5, with 5 being the highest.

Comparative Performance Data

Performance Parameter	Reactive Orange 12 (Monochlorotriazine - MCT)	Typical Vinyl Sulfone (VS) Reactive Dye
Reactive Group	Monochlorotriazine	Vinyl Sulfone
Fixation Temperature	Higher (typically 80-95°C)	Lower (typically 60°C)
Fixation pH	10.5-11.5	11-12
Reactivity	Lower	Higher
Fixation Efficiency (%)	Generally 60-80%	Generally 70-95%
Dye-Fiber Bond Stability	High	Very High
Light Fastness (ISO)	6[1]	4-6 (Varies with chromophore)
Wash Fastness (ISO)	5[1]	4-5
Rubbing Fastness (Dry)	4-5	4-5
Rubbing Fastness (Wet)	3-4	3-4
Sensitivity to Dyeing Parameters	Lower	Higher

Discussion of Performance Differences

Monochlorotriazine (MCT) Dyes (e.g., Reactive Orange 12):

Reactive Orange 12, being an MCT dye, exhibits moderate reactivity.[1] This lower reactivity necessitates higher temperatures and pH for fixation, which can be more energy-intensive. However, this characteristic also makes MCT dyes less sensitive to variations in dyeing parameters like temperature, time, and alkali concentration, leading to better reproducibility and levelness in dyeing.[2] The dye-fiber bond formed by MCT dyes is generally stable, resulting in good overall fastness properties.[1]

Vinyl Sulfone (VS) Dyes:

Vinyl sulfone reactive dyes are characterized by their higher reactivity compared to MCT dyes. This allows for dyeing at lower temperatures, offering potential energy savings. VS dyes typically exhibit higher fixation efficiency, meaning a greater proportion of the dye reacts with the fiber, leading to less hydrolyzed dye in the effluent.[2] However, their higher reactivity can also make them more sensitive to dyeing conditions. Precise control of temperature and pH is crucial to prevent premature hydrolysis of the dye, which would reduce fixation and color yield.[2] The ether linkage formed between a VS dye and cellulose is very stable, contributing to excellent wash fastness.

Experimental Protocols

To ensure accurate and reproducible comparative studies of reactive dyes, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Protocol 1: Exhaust Dyeing of Cotton with Reactive Dyes

1. Materials and Equipment:

• Scoured and bleached 100% cotton fabric

• Reactive dye (e.g., Reactive Orange 12, a selected VS dye)

• Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄) as an electrolyte

• Sodium carbonate (Na₂CO₃) or a suitable alkali for pH adjustment

• Laboratory dyeing machine (e.g., a glycerin bath beaker dyer)

• Spectrophotometer for measuring dye concentration

• pH meter

2. Procedure:

• Prepare a dyebath with a specific liquor-to-material ratio (e.g., 20:1).

• Add a known concentration of the reactive dye (e.g., 2% on the weight of fabric, owf).

• Introduce the cotton fabric into the dyebath at room temperature.

• Gradually add the electrolyte (e.g., 60 g/L NaCl) in portions over 15-20 minutes.

• Raise the temperature to the specified exhaustion temperature for the dye class (e.g., 80°C for MCT, 60°C for VS) and run for 30-45 minutes.

• Add the alkali (e.g., 20 g/L Na₂CO₃) to raise the pH to the optimal level for fixation (e.g., pH 11).

• Continue the dyeing process at the fixation temperature for 45-60 minutes.

• After dyeing, cool the dyebath and remove the fabric.

• Rinse the dyed fabric thoroughly with cold water.

• Perform a soaping wash at or near boiling (e.g., 95°C for 10 minutes) with a neutral detergent (e.g., 2 g/L) to remove unfixed dye.

• Rinse again with hot and then cold water, and finally air dry.

Protocol 2: Determination of Exhaustion and Fixation Efficiency

1. Principle: The percentage of exhaustion and fixation is determined spectrophotometrically by measuring the absorbance of the dyebath before and after dyeing, and the absorbance of the stripping solution from the dyed fabric.

2. Procedure:

• Exhaustion (%E):

  • Measure the initial absorbance (A₀) of the dyebath at the dye's maximum wavelength (λ_max).

  • After the dyeing process (before soaping), measure the absorbance of the residual dyebath (A₁).

  • Calculate the exhaustion percentage using the formula: %E = [(A₀ - A₁) / A₀] x 100

• Fixation (%F):

  • Take the dyed and soaped fabric sample.

  • Strip the unfixed dye from an unsoaped dyed sample using a suitable solvent (e.g., 50% aqueous pyridine) at the boil.

  • Measure the absorbance of the stripping solution (A₂).

  • Calculate the fixation percentage using the formula: %F = [((A₀ - A₁) - A₂) / (A₀ - A₁)] x 100

Signaling Pathways and Experimental Workflows

General Reaction Mechanism of Reactive Dyes with Cellulose

The fundamental reaction involves the formation of a covalent bond between the reactive group of the dye and the hydroxyl groups of the cellulose polymer in cotton under alkaline conditions.

Caption: Covalent bond formation between a reactive dye and cellulose.

Experimental Workflow for Comparative Dyeing Analysis

The following diagram illustrates a typical workflow for the comparative evaluation of different reactive dyes on cotton fabric.

Caption: Workflow for comparing reactive dye performance on cotton.

Conclusion

The choice between Reactive Orange 12 (MCT) and a vinyl sulfone (VS) reactive dye for cotton dyeing involves a trade-off between process robustness and fixation efficiency. Reactive Orange 12 offers good all-around fastness properties and is less sensitive to variations in dyeing conditions, making it a reliable choice for achieving consistent shades. On the other hand, VS dyes present an opportunity for more efficient dyeing with higher fixation rates and lower energy consumption, provided that the dyeing process is carefully controlled. For applications where high fastness and reproducibility are paramount, and process control is well-established, VS dyes may offer an advantage. For situations where process variability is a concern, the robustness of MCT dyes like Reactive Orange 12 makes them a valuable option. Further direct comparative studies under standardized conditions would be beneficial for a more precise quantitative assessment.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. eujournal.org [eujournal.org]

Validating Protein Stains for Mass Spectrometry: A Comparative Guide

For researchers in proteomics and drug development, the accurate identification and quantification of proteins are paramount. While two-dimensional gel electrophoresis (2D-GE) remains a powerful protein separation technique, the subsequent staining method is critical for visualization and, crucially, for compatibility with downstream mass spectrometry (MS) analysis. An ideal stain offers high sensitivity, a broad dynamic range, and does not interfere with protein identification by MS.

This guide provides a comparative analysis of various protein staining methods and outlines a general workflow for their validation using mass spectrometry. While the topic specifies "Reactive Orange 12," it is important to note that this dye is not commonly documented in scientific literature as a protein stain for proteomic applications. Therefore, this guide will focus on established, mass spectrometry-compatible stains and provide a framework for how a novel candidate stain like Reactive Orange 12 would be validated.

Comparison of Mass Spectrometry-Compatible Protein Stains

The choice of protein stain is a critical decision that impacts the success of proteomic experiments. The most common techniques include Coomassie-based staining, silver staining, and fluorescent staining. Each has its own set of advantages and disadvantages in terms of sensitivity, linearity, and compatibility with mass spectrometry.

Stain Type	Limit of Detection (LOD)	Linear Dynamic Range	MS Compatibility	Protocol Time	Advantages	Disadvantages
Coomassie Blue G-250 (Colloidal)	~4-8 ng[1]	~2 orders of magnitude	Excellent[2][3]	1-2 hours to overnight	Simple, cost-effective, does not chemically modify proteins[2][3].	Moderate sensitivity compared to silver and fluorescent stains[1][2].
Silver Staining	~0.25-1 ng[4]	Narrow	Good (with MS-compatible kits)	1.5-3 hours	High sensitivity for low-abundance proteins[2][5].	Low linear dynamic range, complex protocol, potential for protein modification (glutaraldehyde)[5][6].
SYPRO Ruby (Fluorescent)	~1-2 ng	3-4 orders of magnitude	Excellent[1][7]	~5 hours to overnight	High sensitivity, wide linear range, does not overstain[5][8].	Requires a fluorescence imager, more expensive than Coomassie[5].
SYPRO Orange (Fluorescent)	~4-10 ng[1]	~2 orders of magnitude	Good	< 1 hour	Rapid protocol.	Less sensitive than SYPRO Ruby, not ideal for 2D gels[9].
Krypton (Fluorescent)	~0.25 ng	~4 orders of magnitude	Excellent[4][10]	~2.5 hours	High sensitivity, fast protocol[4].	Requires a fluorescence imager.
Reversible Stains (e.g., Zinc)	Comparable to silver/fluorescent	Good	Excellent	Variable	No protein modification, no destaining required[2].	Can be technically challenging to use[2].

Experimental Workflow for Staining Validation

The following diagram outlines the typical workflow for validating a protein stain for its compatibility with mass spectrometry. This process ensures that the stain allows for the successful identification of proteins from a gel spot.

Workflow for validating a protein stain for mass spectrometry.

Detailed Experimental Protocols

The following are generalized protocols for protein staining and subsequent preparation for mass spectrometry. Laboratories should optimize these protocols based on their specific equipment and reagents.

Protocol 1: Colloidal Coomassie Blue G-250 Staining

• Fixation: After electrophoresis, place the gel in a clean container with a sufficient volume of fixing solution (e.g., 50% methanol, 10% acetic acid) to cover the gel. Incubate for 1 hour with gentle agitation.

• Washing: Discard the fixing solution and wash the gel 2-3 times with deionized water for 15 minutes each to remove the acid and methanol.

• Staining: Incubate the gel in Colloidal Coomassie G-250 staining solution overnight with gentle agitation.

• Destaining: Destain the gel by washing with deionized water. Change the water every 30-60 minutes until a clear background is achieved and protein spots are clearly visible.

• Imaging and Excision: Image the gel using a gel documentation system. Using a clean scalpel, carefully excise the protein spots of interest. Minimize the amount of surrounding empty gel.

Protocol 2: SYPRO Ruby Fluorescent Staining

• Fixation: Incubate the gel in a fixing solution (e.g., 50% methanol, 7% acetic acid) for 30 minutes. Repeat with fresh fixing solution for another 30 minutes.

• Washing: Wash the gel with deionized water for 10-15 minutes.

• Staining: Immerse the gel in SYPRO Ruby protein gel stain and incubate for at least 3 hours (or overnight for maximum sensitivity) in the dark with gentle agitation.

• Destaining/Washing: Wash the gel in a solution of 10% methanol and 7% acetic acid for 30-60 minutes to reduce background fluorescence.

• Final Wash: Briefly rinse the gel with deionized water.

• Imaging and Excision: Visualize the gel using a fluorescence imager with appropriate excitation and emission filters (e.g., UV or blue-light transilluminator). Excise spots of interest.

Protocol 3: In-Gel Tryptic Digestion

• Destaining (for Coomassie): Place the excised gel pieces into a microcentrifuge tube. Add 50% acetonitrile (ACN) in 50 mM ammonium bicarbonate to cover the gel pieces and vortex for 10 minutes. Remove the solution and repeat until the blue color is gone.

• Reduction: Add 10 mM dithiothreitol (DTT) in 100 mM ammonium bicarbonate to cover the gel pieces. Incubate at 56°C for 45 minutes.

• Alkylation: Remove the DTT solution and add 55 mM iodoacetamide (IAA) in 100 mM ammonium bicarbonate. Incubate in the dark at room temperature for 30 minutes.

• Dehydration: Wash the gel pieces with ammonium bicarbonate, then dehydrate with 100% ACN. Dry the gel pieces completely in a vacuum centrifuge.

• Digestion: Rehydrate the gel pieces in a solution of sequencing-grade trypsin (e.g., 10-20 µg/mL in 25 mM ammonium bicarbonate) on ice for 30 minutes. Add additional buffer to cover the gel pieces and incubate overnight at 37°C.

• Peptide Extraction: Extract the peptides by adding 50% ACN with 5% formic acid, vortexing, and sonicating. Collect the supernatant. Repeat the extraction process and pool the supernatants.

• Sample Preparation for MS: Dry the pooled extracts in a vacuum centrifuge and resuspend in a small volume of 0.1% formic acid for LC-MS/MS analysis.

Conclusion

The validation of any protein stain for mass spectrometry hinges on its ability to provide sensitive detection without compromising the quality of the resulting mass spectra. While Coomassie stains are cost-effective and reliable, fluorescent stains like SYPRO Ruby and Krypton offer superior sensitivity and a wider dynamic range, making them highly suitable for complex proteomic analyses.[5][7] The ultimate choice of stain should be guided by the specific experimental goals, protein abundance, and available instrumentation. Any new staining candidate, such as Reactive Orange 12, would need to undergo the rigorous validation workflow described to demonstrate its utility and non-interference with protein identification by mass spectrometry.

References

• 1. A brief review of other notable protein detection methods on acrylamide gels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. Coomassie blue staining | Abcam [abcam.com]
• 4. tools.thermofisher.cn [tools.thermofisher.cn]
• 5. bio-rad.com [bio-rad.com]
• 6. fredhutch.org [fredhutch.org]
• 7. Mass spectrometry compatibility of two-dimensional gel protein stains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Staining and Visualization of Proteins After 2-D Electrophoresis | Bio-Rad [bio-rad.com]
• 9. Protein Detection on Gels, Blots and Arrays—Section 9.3 | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. pubs.acs.org [pubs.acs.org]

Comparison of Analytical Methods for Purity Assessment of Reactive Orange 127

A comprehensive guide to the purity analysis of Reactive Orange 127, comparing High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with alternative methods. This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

The purity of dyes is a critical factor in various industrial applications, including textiles, printing, and biomedical research. Reactive Orange 127, an azo dye, requires accurate and reliable analytical methods to determine its purity and identify potential impurities that may affect its performance and safety. This guide provides a detailed comparison of HPLC-MS with other common analytical techniques for the purity analysis of Reactive Orange 127.

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) has emerged as a powerful tool for the analysis of synthetic dyes.[1] Its high sensitivity and selectivity allow for the separation, identification, and quantification of the main dye component and its impurities, even at trace levels.[1]

Data Presentation

The following table summarizes the key performance characteristics of HPLC-MS compared to alternative methods for the purity analysis of Reactive Orange 127.

Parameter	HPLC-MS	High-Performance Thin-Layer Chromatography (HPTLC)	UV-Visible Spectrophotometry
Selectivity	Very High	Moderate to High	Low
Sensitivity	Very High (ng/mL to pg/mL)	Moderate (µg/mL to ng/mL)	Low (µg/mL)
Quantitative Accuracy	High	Moderate	Low to Moderate
Impurity Profiling	Excellent	Good	Poor
Identification Power	Excellent (Molecular Weight and Fragmentation)	Limited (Rf value and spot color)	Very Limited (λmax)
Analysis Time	~30-60 min per sample	~1-2 hours for multiple samples	~5-10 min per sample
Cost (Instrument)	High	Moderate	Low
Cost (Per Sample)	Moderate	Low	Low

Experimental Protocols

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This protocol describes a general method for the purity analysis of Reactive Orange 127, based on established methods for similar reactive azo dyes.

1. Materials and Reagents:

• Reactive Orange 127 standard and sample

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• 0.22 µm syringe filters

2. Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mass spectrometer with an electrospray ionization (ESI) source

3. Chromatographic Conditions:

• Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

4. Mass Spectrometry Conditions:

• Ionization Mode: ESI negative

• Capillary Voltage: 3.5 kV

• Drying Gas Temperature: 350 °C

• Drying Gas Flow: 10 L/min

• Nebulizer Pressure: 40 psi

• Scan Range: m/z 100-1000

5. Sample Preparation:

• Accurately weigh and dissolve the Reactive Orange 127 standard and sample in a suitable solvent (e.g., water/methanol 50:50 v/v) to a concentration of 1 mg/mL.

• Further dilute the solutions to a working concentration of approximately 10 µg/mL.

• Filter the solutions through a 0.22 µm syringe filter before injection.

6. Data Analysis:

• The purity of Reactive Orange 127 is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram.

• Impurities are identified by their mass-to-charge ratio (m/z) and fragmentation patterns, which can provide information about their chemical structures. Common impurities in azo dyes can include unreacted starting materials, by-products from side reactions, and isomers.[2][3]

Mandatory Visualizations

Experimental Workflow for HPLC-MS Analysis

Caption: Workflow for the purity analysis of Reactive Orange 127 using HPLC-MS.

Comparison of Analytical Techniques for Purity Determination

Caption: Logical relationship of HPLC-MS versus alternative methods for dye purity.

References

• 1. researchgate.net [researchgate.net]
• 2. books.rsc.org [books.rsc.org]
• 3. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Cross-Reactivity of Reactive Orange 12: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals navigating the complexities of bioconjugation, understanding the specificity of reactive dyes is paramount. This guide provides a comprehensive comparison of Reactive Orange 12, a monochlorotriazine dye, and its cross-reactivity with essential biomolecules. By examining its interactions with proteins and nucleic acids alongside alternative dyes, this document aims to equip researchers with the knowledge to make informed decisions for their experimental designs.

Reactive dyes, by their nature, are designed to form stable covalent bonds with target molecules. While this property is highly desirable for applications such as textile dyeing and bioconjugation, it also raises concerns about off-target reactions. Cross-reactivity with non-target biomolecules can lead to inaccurate experimental results, altered biological function of labeled molecules, and potential cytotoxicity. This guide delves into the specifics of Reactive Orange 12 and provides a comparative analysis with other commonly used reactive dyes.

Comparing the Protein Reactivity of Reactive Dyes

The primary targets for many bioconjugation applications are proteins. Reactive dyes, including Reactive Orange 12, typically react with nucleophilic amino acid residues such as lysine, histidine, and cysteine. The efficiency and specificity of this labeling are crucial for downstream applications.

Dye	Reactive Group	Target Residues	Reported Labeling Efficiency	Key Advantages	Key Disadvantages
Reactive Orange 12	Monochlorotriazine	Primarily Lysine, Histidine	Data not readily available	Cost-effective	Potential for lower reactivity compared to others, limited data on specificity
Succinimidyl Esters (e.g., NHS-fluorescein)	N-hydroxysuccinimide ester	Primarily Lysine	High	High reactivity, well-documented protocols	Susceptible to hydrolysis, which can reduce efficiency
Maleimides (e.g., Maleimide-PEG-biotin)	Maleimide	Cysteine	High	Highly specific for sulfhydryl groups	Requires free cysteine residues, which may not be readily available
Isothiocyanates (e.g., FITC)	Isothiocyanate	Primarily Lysine	Moderate to High	Stable conjugates	Slower reaction rates compared to NHS esters

Off-Target Interactions: Cross-Reactivity with Nucleic Acids

A significant concern in bioconjugation is the potential for reactive dyes to interact with and modify nucleic acids (DNA and RNA). Such off-target reactions can have profound implications, particularly in cellular and in vivo studies. While specific quantitative data for Reactive Orange 12's interaction with nucleic acids is limited in publicly available literature, the reactivity of its class of dyes, triazines, has been a subject of investigation. Some triazine-based compounds have been shown to interact with DNA, though the extent and nature of this interaction can vary significantly based on the specific chemical structure.

It is crucial for researchers to perform control experiments to assess the potential for nucleic acid labeling by their chosen reactive dye, especially when working with whole cells or crude lysates.

Experimental Protocols for Assessing Cross-Reactivity

To quantitatively assess the cross-reactivity of a reactive dye, a series of well-defined experiments are necessary. Below are outlined methodologies for evaluating protein and nucleic acid reactivity.

Protocol 1: Spectrophotometric Assay for Dye-Protein Conjugation

This protocol allows for the determination of the degree of labeling (DOL), which is the average number of dye molecules conjugated to a protein molecule.

Materials:

• Protein of interest (e.g., Bovine Serum Albumin, BSA) at a known concentration

• Reactive dye (e.g., Reactive Orange 12)

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Dissolve the protein in the conjugation buffer to a final concentration of 1-10 mg/mL.

• Prepare a stock solution of the reactive dye in a suitable organic solvent (e.g., DMSO).

• Add a calculated molar excess of the reactive dye to the protein solution while gently stirring.

• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Separate the dye-protein conjugate from the unreacted dye using a size-exclusion chromatography column.

• Measure the absorbance of the purified conjugate at the protein's absorbance maximum (typically 280 nm) and the dye's absorbance maximum.

• Calculate the DOL using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.

Protocol 2: Gel Electrophoresis-Based Assay for Nucleic Acid Interaction

This method provides a qualitative assessment of whether a reactive dye covalently binds to DNA or RNA.

Materials:

• Purified DNA or RNA

• Reactive dye

• Reaction buffer

• Agarose or polyacrylamide gel

• Gel electrophoresis system and imaging equipment

Procedure:

• Incubate the nucleic acid with the reactive dye under conditions similar to those used for protein labeling.

• Run the reaction mixture on an appropriate gel alongside a control sample of untreated nucleic acid.

• Visualize the gel under UV light and with a stain for the dye's fluorescence (if applicable).

• A shift in the migration of the nucleic acid band or the appearance of a fluorescent signal co-localizing with the nucleic acid in the treated sample suggests covalent modification.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of the experimental processes described, the following diagrams are provided.

Comparative Analysis of Reactive Orange 12 Fixation on Cotton, Wool, and Silk

A comprehensive study of the fixation of C.I. Reactive Orange 12 on different textile fibers reveals significant variations in performance and application methodologies. This guide provides a comparative analysis of the dye's fixation efficiency and colorfastness on cotton (a cellulosic fiber), and wool and silk (protein fibers), supported by experimental data and protocols for researchers and scientists in the textile and dyeing industry.

Reactive dyes, like Reactive Orange 12, are known for forming strong covalent bonds with textile fibers, which results in excellent wash fastness.[1][2] The mechanism of this bonding, however, differs based on the functional groups present in the fiber. For cotton, the dye's reactive group, typically a vinyl sulfone, reacts with the hydroxyl groups (-OH) of the cellulose under alkaline conditions.[3][4] In protein fibers like wool and silk, the reaction occurs with amino (-NH2) and hydroxyl (-OH) groups.[1][5]

Comparative Performance Data

The efficiency of dyeing and the resulting fastness properties are influenced by the fiber type and the dyeing conditions. The following table summarizes typical performance data for Reactive Orange 12 on cotton, wool, and silk.

Property	Cotton	Wool	Silk
Fixation Efficiency (%)	~85-95%	~95%	70-92%[6][7]
Optimal pH for Fixation	10.5 - 11.0[5]	6.0 - 7.0 (Acidic/Neutral)	8.0 - 9.0 (Mildly Alkaline)[8]
Fixation Temperature	60°C - 80°C[9]	90°C - 100°C	60°C - 90°C[7][8]
Wash Fastness (1-5)	4-5[1]	4-5	4-5
Light Fastness (1-8)	~6[1]	5-6	5-6
Rubbing Fastness - Dry (1-5)	4[10]	4	4
Rubbing Fastness - Wet (1-5)	3[10]	3-4	3-4

Note: The values presented are typical and can vary based on the specific dyeing process, dye concentration, and finishing treatments.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are generalized protocols for the exhaust dyeing of cotton, wool, and silk with Reactive Orange 12.

Protocol 1: Dyeing of Cotton

This protocol is designed for a 10g sample of pre-scoured and bleached cotton fabric.

1. Materials & Reagents:

• 10g pre-treated cotton fabric

• Reactive Orange 12 dye powder (e.g., 0.2g for 2% shade)

• Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄) as an electrolyte[11]

• Sodium carbonate (Soda Ash, Na₂CO₃) as a fixing agent[11]

• Non-ionic soaping agent

• Laboratory dyeing machine with a liquor ratio of 1:20 (200 mL total volume)[10]

2. Procedure:

• Dye Bath Preparation: Dissolve the required amount of Reactive Orange 12 in hot water (approx. 80°C). In a separate container, dissolve the electrolyte (e.g., 60 g/L NaCl).[10][9]

• Exhaustion Phase: Set the dyebath to 50-60°C. Add the dissolved dye and electrolyte. Introduce the cotton fabric and run for 30-45 minutes to allow the dye to migrate to the fiber.

• Fixation Phase: Gradually add the dissolved soda ash (e.g., 15-20 g/L) to the dyebath over 10 minutes. This raises the pH to 10.5-11. Continue the dyeing process at 60-80°C for another 30-60 minutes to form the covalent bond.[9]

• Wash-off: After dyeing, rinse the fabric thoroughly with cold water. Then, perform a soaping wash at 95-100°C for 10-15 minutes with a non-ionic detergent to remove any unfixed dye.[10] Finally, rinse with hot and then cold water, and air dry.

Protocol 2: Dyeing of Wool and Silk

This protocol is adapted for a 10g sample of pre-washed wool or silk yarn/fabric.

1. Materials & Reagents:

• 10g pre-washed wool or silk fabric

• Reactive Orange 12 dye powder

• Sodium sulfate (anhydrous) as an electrolyte

• Acetic acid or white vinegar to control pH[12]

• Non-ionic detergent

• Laboratory dyeing machine with a liquor ratio of 1:30[8]

2. Procedure:

• Dye Bath Preparation: Prepare a dye solution by dissolving the Reactive Orange 12 powder in hot water.

• Dyeing Process:

  • For Wool: Start the dyeing at 40°C in a neutral to slightly acidic dyebath (pH 6-7). Add the dissolved dye and electrolyte. Gradually raise the temperature to a simmer (90-100°C) and hold for 30-45 minutes.[12]

  • For Silk: Introduce the silk fabric into the dyebath at room temperature. Add the electrolyte and dye solution. Agitate for 10-20 minutes, then raise the temperature to 60-90°C.[8] For fixation on silk, a mild alkali like sodium bicarbonate may be used to achieve a pH of around 8-9.[7][8] Maintain the temperature for 45-60 minutes.

• Cooling and Rinsing: Allow the dyebath to cool gradually to prevent thermal shock, especially for wool.[12] Remove the fabric and rinse with warm water, followed by cold water until the water runs clear.

• Wash-off: A gentle soaping with a non-ionic detergent can be performed to remove any loose dye.

Visualizing the Process and Mechanism

To better understand the experimental process and the underlying chemical reactions, the following diagrams are provided.

Caption: Experimental workflow for dyeing fibers with Reactive Orange 12.

Caption: Chemical fixation mechanism of Reactive Orange 12 on different fibers.

References

• 1. textilelearner.net [textilelearner.net]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. jnasp.kinnaird.edu.pk [jnasp.kinnaird.edu.pk]
• 6. researchgate.net [researchgate.net]
• 7. Dyeing of Tussah Silk with Reactive Dyes: Dye Selection, Dyeing Conditions, Dye Fixation Characteristics, and Comparison with Mulberry Silk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Dyeing of Cotton Fabric with Reactive Dyes || Cotton Dyeing || Cotton Fabric || Reactive Dyes [textilesphere.com]
• 10. benchchem.com [benchchem.com]
• 11. Reactive Dyeing of Cotton in the Lab [textilepad.com]
• 12. Dyeing Wool & Silk with Dharma Fiber Reactive Dyes [dharmatrading.com]

A Comparative Analysis of Reactive Orange 12 and Acid Dyes for Silk Coloration

A comprehensive guide for researchers and textile scientists on the performance, application, and chemical interactions of Reactive Orange 12 versus traditional acid dyes on silk fibers. This report synthesizes experimental data to provide a clear comparison of their dyeing efficacy and fastness properties.

The coloration of silk, a prized natural protein fiber, is a critical process in the textile industry. The choice of dye class significantly impacts the final product's aesthetic qualities, durability, and performance. This guide provides an in-depth comparison of C.I. Reactive Orange 12, a representative of the reactive dye class, and acid dyes, a conventional choice for silk dyeing. The following sections present a quantitative comparison of their performance, detailed experimental protocols for their application and testing, and a visualization of their distinct chemical interactions with silk.

Quantitative Performance Comparison

The selection of a dye system for silk is often a trade-off between color vibrancy, fastness properties, and the complexity of the dyeing process. The following tables summarize the performance of Reactive Orange 12 and a representative acid dye, C.I. Acid Orange 7, based on available experimental data. It is important to note that the data has been compiled from various sources and experimental conditions may vary.

Table 1: Comparison of Colorfastness Properties

Fastness Property	Test Method	C.I. Reactive Orange 12	C.I. Acid Orange 7
Washing Fastness	ISO 105-C06	5	3-4
(Color Change)	(Excellent)	(Good to Moderate)
Washing Fastness	ISO 105-C06	5	3-4
(Staining)	(Excellent)	(Good to Moderate)
Rubbing Fastness	ISO 105-X12	4-5	4
(Dry)	(Very Good to Excellent)	(Good)
Rubbing Fastness	ISO 105-X12	4	3
(Wet)	(Good)	(Moderate)
Light Fastness	ISO 105-B02	6	4-5
(Very Good)	(Good to Very Good)

Note: Fastness ratings are on a scale of 1 to 5 for washing and rubbing (5 being the best) and 1 to 8 for lightfastness (8 being the best).

Table 2: Comparison of Dyeing Performance

Performance Metric	C.I. Reactive Orange 12	C.I. Acid Orange 7
Color Strength (K/S)	High	Moderate to High
Exhaustion (%)	70-85%	85-95%
Fixation (%)	70-84%	N/A (Ionic Bonding)
Dyeing pH	8-9 (Alkaline)	4-6 (Acidic)
Dyeing Temperature	60-80°C	80-95°C

Experimental Protocols

Reproducible and standardized experimental procedures are crucial for the accurate assessment of dye performance. This section outlines the methodologies for dyeing silk with Reactive Orange 12 and a typical acid dye, as well as the standard test methods for evaluating colorfastness.

Dyeing Protocol for Silk with C.I. Reactive Orange 12

• Preparation of Dyebath: A dyebath is prepared with a liquor-to-material ratio of 30:1. The required amount of Reactive Orange 12 dye is dissolved in water.

• Dyeing Process:

  • The silk fabric is introduced into the dyebath at room temperature.

  • Glauber's salt (sodium sulfate) is added as an exhausting agent, and the temperature is gradually raised to 60-80°C over 30 minutes.

  • Dyeing is continued at this temperature for 30-60 minutes.

  • An alkali, such as soda ash (sodium carbonate), is added to the dyebath to facilitate the chemical reaction between the dye and the silk fiber. The pH should be maintained between 8 and 9.[1]

  • The dyeing process is continued for another 30-60 minutes.

• After-treatment:

  • The dyed fabric is rinsed thoroughly with cold water.

  • A soaping treatment is carried out at or near the boil for 15-20 minutes to remove any unfixed dye.[2]

  • The fabric is then rinsed again and dried.

Dyeing Protocol for Silk with C.I. Acid Orange 7

• Preparation of Dyebath: A dyebath is prepared with a liquor-to-material ratio of 30:1. The required amount of Acid Orange 7 is dissolved in water.

• Dyeing Process:

  • The silk fabric is entered into the dyebath at 40-50°C.

  • An acid, typically acetic acid or formic acid, is added to the dyebath to achieve a pH of 4-6.[3]

  • The temperature is gradually raised to 80-95°C over 30 minutes.

  • Dyeing is continued at this temperature for 45-60 minutes to allow for dye penetration and fixation through ionic bonding.[4]

• After-treatment:

  • The dyed fabric is rinsed with warm and then cold water to remove any loose dye.

  • The fabric is then dried.

Colorfastness Testing Protocols

• Washing Fastness (ISO 105-C06 / AATCC 61): A specimen of the dyed silk, in contact with a multi-fiber strip, is laundered in a standardized machine (e.g., Launder-Ometer) under specified conditions of temperature, time, and detergent.[5][6] The change in color of the specimen and the staining of the multi-fiber strip are assessed using grey scales.[7][8]

• Rubbing Fastness (ISO 105-X12 / AATCC 8): The dyed silk is rubbed with a standard white cotton cloth under controlled conditions (dry and wet) using a crockmeter.[9][10][11] The degree of color transfer to the white cloth is evaluated using a grey scale for staining.[12]

• Light Fastness (ISO 105-B02 / AATCC 16.3): A specimen of the dyed silk is exposed to a controlled artificial light source (Xenon arc lamp) that simulates natural daylight.[13][14] The degree of fading is assessed by comparing the change in color of the exposed specimen with a set of blue wool standards.[15]

Visualization of Dye-Fiber Interactions

The fundamental difference in performance between reactive and acid dyes lies in their mechanism of interaction with the silk fiber. The following diagrams, generated using Graphviz (DOT language), illustrate these distinct bonding mechanisms.

Caption: Dye-fiber bonding mechanisms.

The diagram above illustrates the fundamental difference in how reactive and acid dyes bind to silk fibers. Reactive Orange 12 forms a strong, permanent covalent bond with the functional groups of the silk fiber under alkaline conditions. In contrast, acid dyes, such as Acid Orange 7, form ionic bonds (salt linkages) with the protonated amino groups of the silk fiber in an acidic environment. This difference in bonding directly influences the fastness properties of the dyed fabric.

References

• 1. benchchem.com [benchchem.com]
• 2. vipulorganics.com [vipulorganics.com]
• 3. dacollege.org [dacollege.org]
• 4. textilecoach.net [textilecoach.net]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs [diantextile.blogspot.com]
• 8. textilelearner.net [textilelearner.net]
• 9. ISO 105-X12 Standard: Guidelines for Colour Fastness to Rubbing-gester-instruments.com [gester-instruments.com]
• 10. ipstesting.com [ipstesting.com]
• 11. aatcctestmethods.com [aatcctestmethods.com]
• 12. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]
• 13. blog.qima.com [blog.qima.com]
• 14. wewontech.com [wewontech.com]
• 15. AATCC - AATCC [members.aatcc.org]

A Comparative Guide to the Adsorption of Reactive Orange 12 on Various Materials

The removal of textile dyes, such as Reactive Orange 12 (RO12), from industrial wastewater is a critical environmental concern. Adsorption has emerged as a promising method for dye removal due to its efficiency and operational simplicity. This guide provides a quantitative comparison of the performance of different adsorbent materials for the removal of RO12, supported by experimental data from recent studies.

Data Presentation: Performance of Adsorbents for Reactive Orange 12 Removal

The following table summarizes the key performance indicators for various adsorbents used in the removal of Reactive Orange 12 and other similar reactive dyes. The data highlights the maximum adsorption capacity, optimal pH, and the kinetic and isotherm models that best describe the adsorption process.

Adsorbent Material	Maximum Adsorption Capacity (q_max, mg/g)	Optimal pH	Best Fit Kinetic Model	Best Fit Isotherm Model	Removal Efficiency (%)	Reference
CaFe₂O₄ Nanoparticles	276.92	2.0	Pseudo-second-order	Langmuir	77	[1][2][3]
CaFe₂O₄/N-GO Nanocomposite	333.33	2.0	Pseudo-second-order	Langmuir	Not Reported	[4]
ZnS:Mn-NP-AC	94.52	Not Reported	Not Reported	Langmuir	Not Reported	[5][6][7]
SnS-NP-AC	High Adsorption Capacity	Not Reported	Pseudo-second-order	Langmuir	93.3	[8]
ZnS:Cu-NP-AC	High Adsorption Capacity	Not Reported	Pseudo-second-order	Langmuir	Not Reported	[9]

NP-AC: Nanoparticles Loaded on Activated Carbon N-GO: Nitrogen-doped Graphene Oxide Note: Some studies did not report all parameters.

Experimental Protocols

The data presented in this guide is primarily derived from batch adsorption experiments. A generalized protocol for these experiments is outlined below.

Batch Adsorption Experimental Protocol

• Preparation of Dye Solution: A stock solution of Reactive Orange 12 is prepared by dissolving a known quantity of the dye in deionized water. Experimental solutions of desired concentrations are then prepared by diluting the stock solution.

• Adsorption Experiment:

  • A predetermined amount of the adsorbent material is added to a fixed volume of the RO12 solution of a specific initial concentration in a flask.

  • The pH of the solution is adjusted to the desired value using dilute acid or base solutions.[5]

  • The flask is then agitated in a shaker at a constant speed and temperature for a specified contact time to reach equilibrium.[10]

• Analysis:

  • After agitation, the solution is centrifuged or filtered to separate the adsorbent from the liquid phase.

  • The remaining concentration of RO12 in the supernatant is determined using a UV-Vis spectrophotometer at the dye's maximum absorbance wavelength.

• Data Calculation:

  • The amount of dye adsorbed per unit mass of the adsorbent at equilibrium (q_e, mg/g) is calculated using the following equation:

    • q_e = (C₀ - C_e) * V / m

    • Where:

      • C₀ is the initial dye concentration (mg/L).

      • C_e is the equilibrium dye concentration (mg/L).

      • V is the volume of the dye solution (L).

      • m is the mass of the adsorbent (g).

  • The removal efficiency (%) is calculated as:

    • Removal Efficiency (%) = ((C₀ - C_e) / C₀) * 100

• Kinetic and Isotherm Modeling: The experimental data is then fitted to various kinetic (e.g., pseudo-first-order, pseudo-second-order) and isotherm (e.g., Langmuir, Freundlich) models to understand the adsorption mechanism and determine the maximum adsorption capacity.[1][2][8]

Mandatory Visualization

The following diagram illustrates a typical workflow for a batch adsorption experiment designed to evaluate the performance of an adsorbent for dye removal.

Caption: Workflow for a typical batch adsorption experiment.

References

• 1. iwaponline.com [iwaponline.com]
• 2. iwaponline.com [iwaponline.com]
• 3. researchgate.net [researchgate.net]
• 4. catalog.article4pub.com [catalog.article4pub.com]
• 5. researchgate.net [researchgate.net]
• 6. سامانه پژوهشی دانشگاه ایلام | Competitive adsorption of Direct Yellow 12 and Reactive Orange 12 on ZnS:Mn nanoparticles loaded on activated carbon as novel adsorbent [research.ilam.ac.ir]
• 7. Competitive adsorption of Direct Yellow 12 and Reactive Orange 12 on ZnS:Mn nanoparticles loaded on activated carbon as novel adsorbent | Reza Sahraei, دانشیار at [research.ilam.ac.ir]
• 8. researchgate.net [researchgate.net]
• 9. ZnS:Cu nanoparticles loaded on activated carbon as novel adsorbent for kinetic, thermodynamic and isotherm studies of Reactive Orange 12 and Direct yellow 12 adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epe.pwr.edu.pl [epe.pwr.edu.pl]

Validating the Degradation of Reactive Orange 12: A Comparative Guide to Analytical Techniques

The effective degradation of textile dyes, such as Reactive Orange 12, is a critical aspect of environmental remediation and wastewater treatment. Validating this degradation process is paramount for researchers, scientists, and drug development professionals to ensure the complete breakdown of the parent dye molecule into less harmful, non-toxic compounds. This guide provides a comparative overview of Gas Chromatography-Mass Spectrometry (GC-MS) and other analytical techniques for validating the degradation of Reactive Orange 12, supported by experimental data and detailed protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) for Degradation Analysis

GC-MS is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds.[1][2] In the context of dye degradation, GC-MS is instrumental in identifying the intermediate and final degradation products, providing crucial insights into the degradation pathway.[3][4] The process involves the reductive cleavage of the azo group in the dye molecule, which can result in the formation of aromatic amines.[5][6]

Principle of GC-MS Analysis

The sample extract is injected into the gas chromatograph, where it is vaporized and separated based on the components' boiling points and interactions with the stationary phase of the column.[2] The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum, a unique fingerprint of the molecule, allows for the identification of the compounds by comparing the fragmentation patterns to spectral libraries.[2]

Alternative Validation Methods

While GC-MS is a robust technique, other analytical methods can also be employed to monitor the degradation of Reactive Orange 12. These methods can provide complementary information and may be more suitable for specific research needs.

• UV-Visible Spectroscopy (UV-Vis): This technique is often used for monitoring the decolorization of the dye solution.[7][8] The disappearance of the characteristic absorption peak of the dye in the visible region indicates its degradation.[7]

• Fourier Transform Infrared (FTIR) Spectroscopy: FTIR analysis helps in identifying changes in the functional groups of the dye molecule during degradation.[7][8] The disappearance of peaks corresponding to the azo bond and the appearance of new peaks can confirm the breakdown of the dye structure.[8]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to separate and quantify the parent dye and its degradation products.[3] It is particularly useful for analyzing non-volatile and thermally labile compounds that are not suitable for GC-MS analysis.

Performance Comparison

The choice of analytical technique depends on various factors, including the specific research question, the nature of the degradation products, and available resources. The following table provides a comparison of the key performance characteristics of GC-MS and alternative methods for validating the degradation of Reactive Orange 12.

Feature	GC-MS	UV-Vis Spectroscopy	FTIR Spectroscopy	HPLC
Primary Use	Identification and quantification of volatile/semi-volatile degradation products	Monitoring decolorization	Identification of functional group changes	Separation and quantification of parent dye and degradation products
Sensitivity	High	Moderate	Moderate to Low	High
Specificity	High (provides structural information)	Low (indirect measurement of degradation)	Moderate (identifies bond types)	High (when coupled with a suitable detector)
Sample Preparation	Moderately complex (extraction and sometimes derivatization required)	Simple (direct measurement of aqueous sample)	Simple (sample can be solid or liquid)	Moderately complex (filtration and solvent selection)
Cost	High	Low	Moderate	High
Analysis Time	Relatively long	Fast	Fast	Moderate

Experimental Protocols

GC-MS Analysis of Reactive Orange 12 Degradation Products

This protocol is a general guideline and may require optimization based on the specific degradation process and expected products.

1. Sample Preparation:

• Collect an aqueous sample of the degraded Reactive Orange 12 solution.
• Perform a liquid-liquid extraction using a suitable organic solvent such as dichloromethane or ethyl acetate to extract the degradation products.[9]
• Concentrate the organic extract to a smaller volume.
• Dry the extract using anhydrous sodium sulfate.[9]
• The sample is now ready for injection into the GC-MS system.

2. GC-MS Instrumentation and Conditions:

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is typically used.[9]
• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[9]
• Oven Temperature Program:
• Initial temperature: 50-80°C, hold for 1-2 minutes.[9][10]
• Ramp: Increase temperature at a rate of 10-15°C/min to 230-300°C.[9][10]
• Final hold: Hold at the final temperature for 4-10 minutes.[9][10]
• Mass Spectrometer Conditions:
• Ionization Mode: Electron Impact (EI) at 70 eV.[9]
• Mass Range: Scan from m/z 40 to 550.[9]
• Source Temperature: 230°C.[9]
• Quadrupole Temperature: 150°C.[9]

3. Data Analysis:

• Identify the peaks in the total ion chromatogram.
• Compare the mass spectrum of each peak with a spectral library (e.g., NIST) for compound identification.

Alternative Method Protocols

UV-Vis Spectroscopy:

• Calibrate the spectrophotometer using a blank solution.

• Measure the absorbance of the untreated Reactive Orange 12 solution at its maximum wavelength (λmax) to get the initial absorbance.

• At different time intervals of the degradation process, withdraw an aliquot of the sample and measure its absorbance at the same λmax.

• The percentage of decolorization can be calculated using the formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100.

FTIR Spectroscopy:

• Prepare a KBr pellet of the dried sample (either the original dye or the extracted degradation products).

• Alternatively, analyze the liquid sample directly using an ATR-FTIR accessory.

• Record the FTIR spectrum in the range of 4000-400 cm-1.

• Compare the spectrum of the degraded sample with that of the original dye to identify changes in functional groups.

HPLC Analysis:

• Prepare the mobile phase and equilibrate the HPLC system.

• Filter the sample through a 0.22 µm syringe filter.

• Inject the sample into the HPLC system.

• Separate the components using a suitable column (e.g., C18) and a gradient or isocratic elution method.

• Detect the separated components using a UV-Vis or Diode Array Detector.

• Identify and quantify the peaks by comparing their retention times and peak areas with those of known standards.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for validating the degradation of Reactive Orange 12.

Caption: Workflow for validating Reactive Orange 12 degradation.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. ijsr.net [ijsr.net]
• 4. researchgate.net [researchgate.net]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. Excellent Resolution of EU-Regulated Azo Dye Aryl Amines by GC-MS on the Rxi-35Sil MS GC Column [restek.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Reactive Orange 12 and Modern Orange Reactive Dyes

This guide presents an objective comparison of the performance of the traditional monochlorotriazine dye, C.I. Reactive Orange 12, against newer generations of orange reactive dyes. The focus is on key performance indicators relevant to researchers, scientists, and professionals in the textile and drug development industries, supported by established experimental protocols. The selection of a reactive dye is critical, influencing not only the final product's coloristic properties but also the efficiency, reproducibility, and environmental impact of the dyeing process.

Introduction to Benchmarked Dyes

C.I. Reactive Orange 12 is a conventional monochlorotriazine (MCT) reactive dye.[1] As a single azo-class dye, it has been widely used for dyeing cellulosic fibers like cotton, hemp, and viscose.[2] Its reaction with the fiber is based on the nucleophilic substitution of the chlorine atom on the triazine ring by the hydroxyl groups of cellulose under alkaline conditions.

Newer Orange Reactive Dyes represent advancements in dye chemistry, aiming to overcome the limitations of conventional dyes. These often fall into categories such as:

• Vinyl Sulfone (VS) Dyes: These dyes form a covalent bond with cellulose through a Michael addition reaction. They are known for their high reactivity and good fixation yields.

• Bifunctional Dyes: These modern dyes incorporate two reactive groups in their molecule, such as a combination of MCT and VS groups (MCT-VS).[3] This dual-reactive nature can lead to higher fixation rates, improved stability, and better overall fastness properties.

• "High Exhaustion" (HE) Dyes: This category is designed for high performance, offering excellent levelness and suitability for difficult substrates. They often have high stability to alkali and good chlorine fastness.[4] A novel composite active orange dye has been developed with a claimed fixation rate of up to 90% and solubility greater than 200g/L, highlighting the focus on improved performance in new dyes.[5]

Comparative Data Presentation

The following tables summarize the key performance characteristics of Reactive Orange 12 compared to representative newer reactive dyes based on their reactive group chemistry.

Table 1: General and Application Properties

Property	C.I. Reactive Orange 12 (MCT)	Newer Vinyl Sulfone (VS) Dyes	Newer Bifunctional (e.g., MCT-VS) Dyes
C.I. Name	Reactive Orange 12	e.g., Reactive Orange 16	e.g., Reactive Orange 86
CAS Number	35642-64-9[2]	Varies (e.g., 12225-88-6 for RO16)[6]	Varies (e.g., 13324-20-4 for RO86)[7]
Molecular Formula	C₂₁H₁₄ClN₈Na₃O₁₀S₃[2]	Varies	Varies
Reactive Group	Monochlorotriazine (MCT)	Vinyl Sulfone (β-sulfatoethylsulfone)	Mixed MCT and VS
Fixation Temperature	~80 °C (Hot dyeing)	~60 °C (Warm dyeing)	~60 °C (Warm dyeing)[4]
Solubility (50°C)	~200 g/L[2]	Generally High[4]	High (>200 g/L reported for some)[5]
Fixation Rate	Moderate to Low[5]	High	Very High (up to 90%)[5]
Process Robustness	Higher (less sensitive to pH, temp variations)[6]	Moderate (more sensitive to alkali pH)[4][6]	High

Table 2: Performance and Fastness Properties

Performance Metric	C.I. Reactive Orange 12 (MCT)	Newer Vinyl Sulfone (VS) Dyes	Newer Bifunctional (e.g., MCT-VS) Dyes
Light Fastness	Moderate	Good to Excellent	Good to Excellent
Wash Fastness	Good	Excellent	Excellent[7]
Rubbing Fastness	Good	Good	Good to Excellent
Perspiration Fastness	Good	Good to Excellent	Excellent
Alkali Stability	High	Sensitive (requires controlled alkali dosing)[4]	High
Leveling Properties	Good	Good	Excellent
Wash-off Property	Moderate	Excellent (less unfixed dye)[4]	Excellent

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate and compare the performance of reactive dyes.

Dyeing Procedure (Exhaust Method)

• Preparation: A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 25:1).[8] The dye concentration is set as a percentage of the weight of the fabric (% o.w.f.).

• Dye Absorption: The cellulosic fabric (e.g., cotton) is introduced into the dyebath containing the dye and an electrolyte (e.g., Sodium Sulfate) at room temperature. The bath is agitated for a set period (e.g., 30 minutes) to allow for dye absorption and migration.[8]

• Dye Fixation: An alkali (e.g., Sodium Carbonate) is added to the dyebath to raise the pH.[8] The temperature is then raised to the optimal fixation temperature for the specific dye type (e.g., 80°C for MCT, 60°C for VS) and held for a specified duration (e.g., 60 minutes) to facilitate the covalent bonding between the dye and fiber.[8][9]

• Washing Off: After fixation, the dyed fabric is rinsed thoroughly with cold water. This is followed by a neutralization step (e.g., with acetic acid) and soaping at a high temperature (e.g., 95-98°C) to remove any unfixed, hydrolyzed dye from the fabric surface.[10] The fabric is then rinsed again and dried.

Determination of Dye Fixation Efficiency (%)

• Initial Absorbance: Before adding the fabric, a sample of the initial dyebath is taken, and its absorbance (A₀) is measured at the dye's maximum absorption wavelength (λ_max) using a UV-Vis spectrophotometer.[8]

• Final Absorbance: After the dyeing (exhaustion and fixation) process is complete, another sample is taken from the remaining dyebath, and its final absorbance (A₁) is measured.

• Calculation of Exhaustion (E%): The percentage of dye that has moved from the bath to the fiber is calculated.

  • E (%) = [(A₀ - A₁) / A₀] * 100

• Measurement of Unfixed Dye: The amount of unfixed dye is determined by measuring the absorbance of the wash-off liquors.

• Calculation of Fixation (F%): The fixation efficiency is the percentage of the exhausted dye that has covalently bonded to the fiber.

Evaluation of Color Strength (K/S Value)

The color strength of the dyed fabric is evaluated using a reflectance spectrophotometer. The Kubelka-Munk equation is applied to the reflectance values to determine the K/S value, which is directly proportional to the concentration of colorant on the substrate.[9]

K/S = (1 - R)² / 2R

Where:

• K is the absorption coefficient.

• S is the scattering coefficient.

• R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of maximum absorption.[9]

Colorfastness Tests

Standardized methods are used to assess the resistance of the dyed fabric to various environmental factors:

• Colorfastness to Washing: ISO 105-C06[9][11]

• Colorfastness to Rubbing (Crocking): ISO 105-X12[9][11]

• Colorfastness to Perspiration: ISO 105-E04[11]

• Colorfastness to Light: ISO 105-B02[11]

Results are evaluated by comparing the change in color of the tested specimen and the staining of adjacent undyed fabrics against standard grey scales.

Mandatory Visualizations

The following diagrams illustrate key workflows and pathways related to the benchmarking process.

Workflow for Comparative Dye Performance Evaluation.

Cellulose Fiber-Reactive Dye Fixation Pathway.

References

• 1. Textile dyes - Synthesia [dyes.synthesia.eu]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. textilestudycenter.com [textilestudycenter.com]
• 4. Reactive Dyes – Real Colour [real-colour.com]
• 5. CN102898868A - Reactive orange dye and preparation method thereof - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Reactive Orange 86: High-Quality Reactive Dye at Best Price [meghadyes.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 10. mdpi.com [mdpi.com]
• 11. Color fastness properties of different reactive dyes | PDF [slideshare.net]

Safety & Regulatory Compliance

Proper Disposal of Reactive Orange 12: A Comprehensive Guide for Laboratory Professionals

The safe handling and disposal of Reactive Orange 12, an anionic azo dye, are critical for ensuring laboratory safety and environmental protection. Adherence to proper procedures minimizes risks of exposure and prevents the release of hazardous chemicals into the ecosystem. This guide provides detailed, step-by-step instructions for researchers, scientists, and drug development professionals on the appropriate management and disposal of Reactive Orange 12 waste.

Immediate Safety and Handling Procedures

Before handling Reactive Orange 12, it is imperative to implement the following safety measures to minimize exposure:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant nitrile gloves, safety glasses with side-shields or goggles, and a lab coat.[1][2] For operations that may generate dust, an approved respirator is recommended.[1][3]

• Ventilation: Handle the chemical in a well-ventilated area. For procedures with a higher risk of aerosol or dust formation, use a chemical fume hood.[1][4]

• Avoid Contamination: Avoid contact with skin and eyes and prevent the formation and accumulation of dust.[1][2][4] Do not eat, drink, or smoke in areas where the chemical is handled.

• Storage: Store Reactive Orange 12 in a cool, dry, well-ventilated area in a tightly sealed container, away from incompatible materials or foodstuffs.[1][2][4]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to contain the material and prevent exposure.

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[2][4] Remove all sources of ignition.[4]

• Ventilate: Ensure the area is well-ventilated.

• Contain Spill: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains or sewer systems.[2][4]

• Clean-Up:

  • For solid spills, gently sweep or vacuum the material to avoid generating dust.[1]

  • Place the collected material into a suitable, closed, and clearly labeled container for disposal.[1][2][4]

• Decontaminate: Clean the spill area thoroughly with soap and water.

Proper Disposal Plan

The disposal of Reactive Orange 12 must be handled as hazardous waste in accordance with local, state, and federal regulations. Under no circumstances should it be discharged into the sewer system or disposed of with regular trash.[2][4]

• Chemical Waste: All unused or waste Reactive Orange 12, in both solid and solution forms, must be collected for hazardous waste disposal.

• Contaminated Materials: Any items contaminated with Reactive Orange 12, such as gloves, paper towels, and spill absorbents, must be collected in a sealed and clearly labeled hazardous waste container.

• Empty Containers: Containers that held Reactive Orange 12 should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[2] After thorough rinsing, the container's label should be defaced before disposal or recycling.[2]

• Disposal Method: The recommended method of disposal is through a licensed chemical destruction facility, typically via controlled incineration with flue gas scrubbing to prevent harmful emissions.[2][4]

Laboratory-Scale Pre-treatment Data

While direct disposal via a licensed waste management company is the standard, several laboratory-scale methods have been studied for the pre-treatment and decolorization of wastewater containing Reactive Orange 12 and similar dyes. These methods are typically based on adsorption or chemical oxidation. The data below is provided for informational purposes and may be relevant for research into waste minimization and treatment.

Treatment Method	Adsorbent/Reagent	Optimal pH	Other Conditions	Removal Efficiency	Source
Adsorption	CaFe₂O₄ Nanoparticles	2.0	Initial Dye Conc: 100 mg/L	77%	[5]
Adsorption	Eggshell with membrane	2.0	Temperature: 25±1°C	High
Chemical Oxidation	Sodium Hypochlorite (NaOCl)	5.0	Temperature: 20-50°C	High	[6]
Coagulation	Polyaluminum Chloride (PAC)	3.98 - 4.60	For similar reactive dyes	Effective	[7]
Coagulation	Alum	~3.50	For similar reactive dyes	Effective	[7]

General Protocol for Laboratory-Scale Adsorption Treatment

The following is a generalized experimental protocol for the lab-scale pre-treatment of Reactive Orange 12 wastewater using an adsorbent material, based on methodologies cited in research literature.[5] This protocol is for research purposes only and does not replace the need for professional hazardous waste disposal.

• Preparation:

  • Prepare a stock solution of Reactive Orange 12 in deionized water to the desired concentration (e.g., 100 mg/L).

  • Prepare the chosen adsorbent material (e.g., CaFe₂O₄ nanoparticles or powdered eggshells) by washing and drying it as required.

• pH Adjustment:

  • Take a known volume of the dye solution.

  • Adjust the pH of the solution to the optimal level (e.g., pH 2.0) using dilute HCl or NaOH.

• Adsorption Process:

  • Add a pre-determined dose of the adsorbent to the pH-adjusted dye solution (e.g., 1.0 g/L).

  • Agitate the mixture using a magnetic stirrer or shaker at a constant speed and temperature for a specified contact time (e.g., 80 minutes).

• Analysis:

  • After the contact time has elapsed, separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the absorbance of the supernatant at the maximum wavelength (λmax) of Reactive Orange 12 using a UV-Vis spectrophotometer.

  • Calculate the removal efficiency by comparing the final absorbance to the initial absorbance.

• Disposal:

  • Collect the treated supernatant and the adsorbent material. Both must be disposed of as hazardous waste.

Caption: Workflow for the safe handling and disposal of Reactive Orange 12.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. Page loading... [guidechem.com]
• 3. scribd.com [scribd.com]
• 4. echemi.com [echemi.com]
• 5. iwaponline.com [iwaponline.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling Reactive Orange 12

For researchers, scientists, and drug development professionals, the safe handling of chemicals is paramount. This document provides a comprehensive guide to the necessary personal protective equipment (PPE), operational procedures, and disposal plans for Reactive Orange 12, ensuring a secure laboratory environment.

Hazard Identification and Health Effects

Reactive Orange 12 is an orange powder that presents several potential health hazards. It is harmful if swallowed and may cause irritation to the respiratory tract, eyes, and skin.[1] In some individuals, it may cause skin sensitization.[2] There are also possible risks of irreversible effects, and mutagenicity data has been reported.[1] The chemical, physical, and toxicological properties have not been thoroughly investigated, warranting a cautious approach.[1]

Hazard	Description
Acute Oral Toxicity	Harmful if swallowed, may cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[1]
Inhalation	May cause irritation of the respiratory tract.[1] Inhaling the dust can lead to respiratory sensitization.[2][3]
Skin Contact	Prolonged or repeated contact may cause skin irritation.[1] It may also cause skin sensitization.[2]
Eye Contact	Dust may cause irritation and inflammation.[1]
Chronic Effects	Possible risks of irreversible effects.[1] Mutagenicity data has been reported.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is crucial to prevent exposure to Reactive Orange 12. The following table outlines the recommended equipment.

Protection Type	Recommended Equipment	Specifications and Usage
Hand Protection	Chemical-resistant gloves	Rubber or nitrile gloves are suitable options.[1][4] Always inspect gloves for tears or holes before use and wash hands thoroughly after handling.
Eye Protection	Chemical safety goggles	Provide full coverage to protect against dust and splashes.[1][4]
Respiratory Protection	Approved respirator	An N95 or equivalent respirator should be used, especially when handling the powder form, to prevent inhalation of dust.[1][5][6]
Body Protection	Laboratory coat and closed-toe shoes	A lab coat should be worn to protect skin and clothing from dust and splashes. Ensure shoes cover the entire foot.[7]

Operational and Handling Plan

Safe handling practices are essential to minimize exposure and prevent accidents.

Engineering Controls:

• Ventilation: Always handle Reactive Orange 12 in a well-ventilated area.[8]

• Chemical Fume Hood: Use a chemical fume hood for all procedures that may generate dust or aerosols.[1]

• Eyewash Station and Safety Shower: Ensure an eyewash station and safety shower are readily accessible in the work area.[1]

Safe Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is worn correctly.

• Dispensing: Weigh and dispense the powdered dye within a chemical fume hood to control airborne dust.[3]

• Mixing: When preparing solutions, add the powder to the liquid to minimize dust generation.

• General Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[1]

Emergency and First Aid Procedures

In the event of an exposure, immediate action is necessary.

Exposure Route	First Aid Measures
Inhalation	Remove the individual to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][8]
Skin Contact	Remove contaminated clothing. Flush the affected skin with plenty of soap and water. If irritation develops or persists, seek medical aid.[1][8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Spill Management and Disposal Plan

Proper management of spills and waste is critical to prevent environmental contamination and further exposure.

Spill Cleanup:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wear appropriate PPE. For spills, vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1] Avoid generating dusty conditions.[1]

• Decontaminate: Clean the spill area thoroughly with soap and water.

Waste Disposal:

• Containerization: Collect all waste material, including contaminated PPE, in a suitable, closed, and labeled container for disposal.[8]

• Regulations: Dispose of all waste in accordance with local, state, and federal regulations.[9]

Caption: Workflow for Handling Reactive Orange 12

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cedrec.com [cedrec.com]
• 4. The Best Protective Gear for Tie-Dyeing: Gloves, Aprons, and More [floxytiedye.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Tie-Dye Safety Gear [dharmatrading.com]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. scribd.com [scribd.com]